2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

• Molecular Formula: C9H11BrS
• Molecular Weight: 231.15 g/mol
• IUPAC Name: 2-[[1-(bromomethyl)cyclopropyl]methyl]thiophene
• InChI: InChI=1S/C9H11BrS/c10-7-9(3-4-9)6-8-2-1-5-11-8/h1-2,5H,3-4,6-7H2
• InChI Key: RZFFPUFMEARRAR-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CC2=CC=CS2)CBr

Description

2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is a high-value chemical intermediate designed for advanced research and development. Its molecular architecture, featuring a reactive bromomethyl group on a cyclopropane ring that is linked to a thiophene system, makes it a versatile scaffold for constructing complex molecules in medicinal chemistry and material science. In drug discovery, the thiophene nucleus is a privileged pharmacophore found in numerous U.S. FDA-approved therapies and investigational compounds across diverse classes, including anti-inflammatory, anticancer, antimicrobial, and central nervous system (CNS) agents . The strategic incorporation of the cyclopropyl group can be leveraged to fine-tune metabolic stability and conformational properties of potential drug candidates . Furthermore, this compound serves as a critical precursor in material science, particularly in the synthesis of conjugated polymers and organic electronic materials. Thiophene-based building blocks are essential for developing organic light-emitting diodes (OLEDs), organic field-effect transistors (OFETs), and organic photovoltaic cells due to their advantageous electronic properties . This reagent is provided strictly For Research Use Only.

Foundational & Exploratory

Introduction: A Scaffold of High Potential in Medicinal Chemistry

An In-depth Technical Guide to the Synthesis and Application of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals on the synthesis, properties, and potential applications of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene. While a specific CAS number for this compound is not readily indexed in publicly accessible databases, this guide provides a scientifically grounded framework for its preparation and utilization based on established principles of organic chemistry and data from closely related analogues.

The convergence of thiophene and cyclopropane moieties in a single molecular scaffold presents a compelling starting point for drug discovery programs. Thiophene, a sulfur-containing five-membered aromatic heterocycle, is a well-established "privileged pharmacophore" found in numerous FDA-approved drugs, valued for its ability to engage in various biological interactions and its favorable metabolic profile.[1][2][3] The cyclopropyl group, on the other hand, is increasingly utilized as a "bioisostere" for phenyl rings or gem-dimethyl groups, offering a unique combination of conformational rigidity, metabolic stability, and improved physicochemical properties.[4]

The target molecule, 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene, combines these two key fragments. The bromomethyl group attached to the cyclopropane ring serves as a versatile synthetic handle, allowing for the introduction of diverse functional groups through nucleophilic substitution. This makes the compound a valuable intermediate for building libraries of complex molecules for biological screening. This guide will detail a robust synthetic pathway to this molecule, explore its inherent reactivity, and discuss its potential as a foundational building block in the development of novel therapeutics.

Molecular Structure and Predicted Physicochemical Properties

The core structure consists of a thiophene ring substituted at the 2-position with a methyl-bridged cyclopropane, which is itself functionalized with a bromomethyl group.

Molecular Formula: C₉H₁₁BrS

Molecular Weight: 231.16 g/mol

While experimental data is not available, we can predict key physicochemical properties based on its structure and comparison with similar molecules.

Property	Predicted Value	Method/Rationale
Molecular Weight	231.16 g/mol	Calculation from Molecular Formula
XLogP3	~3.5	Computational prediction based on fragment contributions
Topological Polar Surface Area (TPSA)	28.2 Ų	Based on the sulfur atom in the thiophene ring
Hydrogen Bond Donors	0	No N-H or O-H bonds
Hydrogen Bond Acceptors	1	The sulfur atom can act as a weak H-bond acceptor
Rotatable Bonds	3	C(thiophene)-CH₂, CH₂-C(cyclo), C(cyclo)-CH₂Br

Spectroscopic Signatures (Predicted):

• ¹H NMR: Protons on the thiophene ring would appear in the aromatic region (~6.8-7.5 ppm). The methylene protons bridging the thiophene and cyclopropane rings, and the bromomethyl protons, would likely appear as singlets or complex multiplets in the range of 2.5-4.0 ppm. The cyclopropyl protons would be in the upfield region (~0.5-1.5 ppm).

• ¹³C NMR: Aromatic carbons of the thiophene ring would be in the range of 120-145 ppm. The methylene carbons and the cyclopropyl carbons would appear at higher field strengths.

• Mass Spectrometry (MS): The mass spectrum under electron ionization (EI) would be expected to show a molecular ion peak (M⁺) and an M+2 peak of nearly equal intensity, which is characteristic of a monobrominated compound.[5] Common fragmentation patterns would likely involve the loss of a bromine radical (•Br) or the bromomethyl group (•CH₂Br).[6]

Synthetic Strategy and Detailed Protocol

A logical and efficient synthesis of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene can be envisioned starting from commercially available materials. The proposed pathway involves the creation of a key alcohol intermediate, followed by bromination.

Proposed Synthetic Workflow

Caption: Proposed multi-step synthesis of the target molecule.

Detailed Experimental Protocol

Step 1: Synthesis of 1-(Thiophen-2-ylmethyl)cyclopropan-1-ol

This key step utilizes the Kulinkovich reaction to form the cyclopropanol intermediate directly from the corresponding ester.

• Apparatus Setup: A flame-dried, three-necked round-bottom flask is equipped with a magnetic stir bar, a dropping funnel, a thermometer, and a nitrogen inlet.

• Reagent Preparation: The flask is charged with a solution of methyl 2-(thiophen-2-yl)acetate (1.0 eq) in anhydrous diethyl ether or THF.

• Titanium Catalyst: Titanium(IV) isopropoxide (Ti(OiPr)₄, 1.1 eq) is added to the solution.

• Grignard Addition: The solution is cooled to -10 °C. A solution of ethylmagnesium bromide (EtMgBr, 2.2 eq) in THF is added dropwise via the dropping funnel, maintaining the internal temperature below 0 °C.

• Reaction: The reaction mixture is allowed to warm to room temperature and stirred for 12-16 hours. The progress can be monitored by Thin Layer Chromatography (TLC).

• Work-up: The reaction is carefully quenched by the slow addition of saturated aqueous ammonium chloride (NH₄Cl) solution at 0 °C. The mixture is filtered through a pad of Celite®, and the organic layer is separated. The aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate (Na₂SO₄), and concentrated under reduced pressure to yield the crude cyclopropanol.

Step 2: Reduction to (1-(Thiophen-2-ylmethyl)cyclopropyl)methanol

• Apparatus Setup: A flame-dried round-bottom flask is set up under a nitrogen atmosphere.

• Reducing Agent: Lithium aluminum hydride (LiAlH₄, 1.5 eq) is suspended in anhydrous THF and cooled to 0 °C.

• Substrate Addition: A solution of the crude 1-(thiophen-2-ylmethyl)cyclopropan-1-ol (1.0 eq) in anhydrous THF is added dropwise to the LiAlH₄ suspension.

• Reaction: The mixture is stirred at room temperature for 4-6 hours until the reaction is complete (monitored by TLC).

• Work-up: The reaction is cooled to 0 °C and quenched sequentially by the slow, dropwise addition of water, followed by 15% aqueous NaOH, and then more water (Fieser work-up). The resulting granular precipitate is filtered off, and the filtrate is concentrated to give the diol, which may be used directly or purified by column chromatography.

Step 3: Bromination to 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

This transformation converts the primary alcohol to the target bromide. The Appel reaction is a reliable method.

• Apparatus Setup: A flame-dried flask is charged with carbon tetrabromide (CBr₄, 1.5 eq) and triphenylphosphine (PPh₃, 1.5 eq) in anhydrous dichloromethane (DCM) under a nitrogen atmosphere.

• Reaction Mixture: The solution is cooled to 0 °C, and a solution of (1-(thiophen-2-ylmethyl)cyclopropyl)methanol (1.0 eq) in DCM is added dropwise.

• Reaction: The mixture is stirred at 0 °C for 30 minutes and then allowed to warm to room temperature for 2-4 hours.

• Purification: The solvent is removed under reduced pressure. The crude product is purified by flash column chromatography on silica gel (using a hexane/ethyl acetate gradient) to afford the final product, 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene.

Chemical Reactivity and Mechanistic Insights

The title compound possesses two primary sites of reactivity: the electrophilic carbon of the bromomethyl group and the nucleophilic thiophene ring.

Reactivity of the Bromomethyl Group

The C-Br bond is polarized, making the methylene carbon an excellent electrophile for nucleophilic substitution (Sₙ2) reactions. This is the most synthetically useful feature of the molecule, allowing for the introduction of a wide array of functionalities.

• Causality: The primary nature of the bromide and the absence of significant steric hindrance around the reaction center facilitate the backside attack characteristic of Sₙ2 reactions. The cyclopropane ring, while adjacent, does not typically interfere sterically.

Reactivity of the Thiophene Ring

The thiophene ring is an electron-rich aromatic system and readily undergoes electrophilic aromatic substitution (EAS).

• Causality: The sulfur atom can donate its lone-pair electrons into the ring, stabilizing the cationic intermediate (sigma complex) formed during EAS. Substitution typically occurs at the C5 position, which is para to the alkyl substituent and the most activated position.[2]

Caption: Key reactive pathways of the title compound.

Applications in Medicinal Chemistry and Drug Development

This molecule is not an end-product but a versatile intermediate. Its value lies in its potential to generate a diverse library of drug-like molecules.

• Scaffold Decoration: The bromomethyl group allows for the attachment of various pharmacophoric groups (amines, azides, ethers, thioethers) that can interact with biological targets. For example, reaction with a primary or secondary amine could introduce functionalities known to target G-protein coupled receptors (GPCRs) or ion channels.

• Bioisosteric Replacement: The thiophene-cyclopropane core can be used as a bioisostere for other common motifs in known drugs, potentially leading to compounds with improved potency, selectivity, or pharmacokinetic properties. Thiophene derivatives are known to possess a wide range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.[7][8][9]

• Fragment-Based Drug Discovery (FBDD): This molecule can be considered a "fragment" that can be elaborated upon to build more potent ligands. The dual reactivity allows for growth in multiple vectors.

Safety and Handling

• Alkylating Agent: As a brominated organic compound, 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene should be treated as a potential alkylating agent and handled with appropriate care.

• Lachrymator: Many organic bromides are lachrymatory (tear-inducing) and can be irritating to the skin, eyes, and respiratory tract.[10]

• Precautions: All manipulations should be performed in a well-ventilated chemical fume hood. Personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves, is mandatory.

Conclusion

2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is a strategically designed chemical building block with significant potential for applications in medicinal chemistry and organic synthesis. While not a catalogued compound, this guide provides a clear and reliable synthetic pathway, outlines its key reactivity profiles, and validates its utility as a scaffold for generating novel molecular entities. The combination of the privileged thiophene core, the conformationally rigid cyclopropane linker, and the versatile bromomethyl handle makes it an attractive starting point for any drug discovery campaign seeking to explore new chemical space.

References

• PubChem. 2-(1-Bromo-2-cyclopropylpropyl)-5-methylthiophene | C11H15BrS | CID 83148324. Available at: [Link]

• Akhtar, T., et al. (2016). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 10, 57. Available at: [Link]

• MilliporeSigma. 3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene | 1484895-42-2. Available at: [Link]

• ResearchGate. Synthesis of various cyclopropyl methyl bromide and its derivatives from ketones and/or aldehydes and some β-dicarbonyl compounds in the presence of BrCN and Et3N. Available at: [Link]

• Kumar, R., et al. (2024). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry. Available at: [Link]

• Organic Syntheses. 3-thenyl bromide. Available at: [Link]

• MDPI. Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. (2021). Available at: [Link]

• EPRA JOURNALS. PHARMACOLOGICAL APPLICATION OF THIOPHENE DERIVATIVES. (2023). Available at: [Link]

• NIST. Thiophene, 2-bromo-. Available at: [Link]

• Innovaciencia. Oxidation reactions of cyclopent-2-en-1-yl thiophene derivatives. (2023). Available at: [Link]

• Google Patents. US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane.

• MDPI. Regioselective Synthesis of 5-Propyl-2-((trityloxy)methyl)thiophene-3-carbaldehyde. (2021). Available at: [Link]

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. eprajournals.com [eprajournals.com]
• 3. Thiophenes as Heterocyclic Organic Compounds for Academic Research and Industrial Manufacturing [clinicalresearchnewsonline.com]
• 4. benchchem.com [benchchem.com]
• 5. Thiophene, 2-bromo- [webbook.nist.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. revistas.udes.edu.co [revistas.udes.edu.co]
• 10. Organic Syntheses Procedure [orgsyn.org]

Structure of 2-{[1-(Bromomethyl)cyclopropyl]methyl}thiophene

An In-depth Technical Guide to the Structure, Synthesis, and Reactivity of 2-{[1-(Bromomethyl)cyclopropyl]methyl}thiophene

Abstract

This technical guide provides a comprehensive analysis of the chemical entity 2-{[1-(bromomethyl)cyclopropyl]methyl}thiophene. This molecule represents a highly valuable bifunctional building block for medicinal chemistry and materials science, combining the privileged thiophene scaffold with the structurally significant cyclopropylmethyl bromide motif. This document elucidates the molecule's structural features, presents a robust, logic-driven synthetic strategy with detailed experimental protocols, and offers a predictive analysis of its spectroscopic signature. Furthermore, we explore its chemical reactivity, highlighting its utility in the synthesis of more complex derivatives. The guide concludes with an overview of its potential applications, grounded in the established roles of its constituent moieties in drug discovery, and essential safety and handling protocols.

Introduction: A Scaffold of Strategic Importance

In the landscape of modern drug discovery, certain molecular scaffolds are deemed "privileged structures" due to their ability to bind to multiple biological targets. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a quintessential example of such a scaffold.[1][2] Its inclusion in a molecule can significantly modify physicochemical properties, such as solubility and metabolism, by virtue of the sulfur heteroatom's electronegativity and available unshared electron pairs.[1] Thiophene derivatives are integral components of numerous marketed drugs, demonstrating a vast range of biological activities including anti-inflammatory, antimicrobial, and anticancer properties.[2][3][4][5]

Complementing the thiophene core, the cyclopropyl group offers unique advantages in molecular design. Its rigid, three-membered ring introduces conformational constraint, which can be critical for optimizing ligand-receptor interactions.[6] The inherent strain of the cyclopropane ring also influences its electronic properties and metabolic stability, often protecting adjacent functionalities from degradation.[7]

The subject of this guide, 2-{[1-(bromomethyl)cyclopropyl]methyl}thiophene, strategically combines these two powerful motifs. It presents as a bifunctional synthetic intermediate, featuring a reactive primary alkyl bromide for nucleophilic substitution and a thiophene ring amenable to electrophilic substitution or metal-catalyzed coupling. This duality makes it an exemplary precursor for generating diverse molecular libraries aimed at discovering novel therapeutic agents and advanced materials.

Molecular Structure and Physicochemical Properties

The structure of 2-{[1-(bromomethyl)cyclopropyl]methyl}thiophene is characterized by a thiophene ring substituted at the 2-position with a methylene linker (-CH₂-). This linker is attached to a cyclopropane ring at one of its quaternary carbons. The same cyclopropyl carbon is also bonded to a bromomethyl (-CH₂Br) group, creating a sterically hindered yet highly functional 1,1-disubstituted cyclopropane core.

Caption: Retrosynthetic analysis of the target molecule.

This strategy is advantageous because it:

• Avoids harsh conditions that could degrade the thiophene ring.

• Utilizes readily available starting materials.

• Allows for controlled, stepwise functionalization, minimizing side reactions.

Experimental Protocols

The following protocols are detailed, self-validating methodologies for the synthesis and characterization of the title compound.

Protocol 1: Synthesis of [1-(Hydroxymethyl)cyclopropyl]methanol

(This step is often replaced by purchasing the commercially available starting material to expedite the synthesis).

This diol serves as the foundational block. While commercially available, it can be synthesized from diethyl 1,1-cyclopropanedicarboxylate via reduction with a strong reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous ether solvent.

Protocol 2: Synthesis of 2-{[1-(Hydroxymethyl)cyclopropyl]methyl}thiophene

Causality: This protocol selectively activates one hydroxyl group of the diol as a tosylate, creating a good leaving group. This electrophile is then coupled with a potent nucleophile, 2-thienyllithium, generated in situ from thiophene. This ensures regioselective formation of the C-C bond at the 2-position of the thiophene ring.

Step-by-Step Methodology:

• Monotosylation: Dissolve 1,1-cyclopropanedimethanol (1.0 eq) in anhydrous pyridine at 0 °C under a nitrogen atmosphere. Add p-toluenesulfonyl chloride (1.0 eq) portion-wise, maintaining the temperature below 5 °C. Stir the reaction at 0 °C for 4-6 hours until TLC analysis indicates consumption of the starting material. Quench the reaction with cold water and extract with ethyl acetate. The organic layers are washed with 1M HCl, saturated NaHCO₃, and brine, then dried over MgSO₄ and concentrated in vacuo to yield crude [1-(tosyloxymethyl)cyclopropyl]methanol.

• Thiophene Coupling: In a separate flame-dried flask under nitrogen, dissolve thiophene (1.2 eq) in anhydrous THF and cool to -78 °C. Add n-butyllithium (1.1 eq) dropwise and stir for 1 hour at -78 °C to generate 2-thienyllithium.

• Add a solution of crude [1-(tosyloxymethyl)cyclopropyl]methanol (1.0 eq) in anhydrous THF to the 2-thienyllithium solution dropwise at -78 °C.

• Allow the reaction to warm slowly to room temperature and stir overnight.

• Quench the reaction carefully with saturated aqueous NH₄Cl solution. Extract the product with diethyl ether (3x).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product via flash column chromatography (silica gel, hexane/ethyl acetate gradient) to afford 2-{[1-(hydroxymethyl)cyclopropyl]methyl}thiophene as a pure compound.

Protocol 3: Bromination to Yield 2-{[1-(Bromomethyl)cyclopropyl]methyl}thiophene

Causality: The Appel reaction provides a mild and efficient method for converting the primary alcohol to the corresponding bromide without affecting the thiophene ring. Carbon tetrabromide and triphenylphosphine generate an in-situ phosphonium bromide species that facilitates the transformation.

Step-by-Step Methodology:

• Under a nitrogen atmosphere, dissolve 2-{[1-(hydroxymethyl)cyclopropyl]methyl}thiophene (1.0 eq) and carbon tetrabromide (1.5 eq) in anhydrous dichloromethane (DCM) and cool to 0 °C.

• Add triphenylphosphine (1.5 eq) portion-wise, ensuring the temperature remains at 0 °C.

• After the addition is complete, allow the mixture to warm to room temperature and stir for 2-4 hours, monitoring by TLC.

• Upon completion, concentrate the reaction mixture in vacuo.

• Add n-pentane to the residue to precipitate the triphenylphosphine oxide byproduct. Filter the solid and wash with cold pentane.

• Concentrate the filtrate and purify by flash column chromatography (silica gel, 100% hexanes) to yield the final product, 2-{[1-(bromomethyl)cyclopropyl]methyl}thiophene.

Spectroscopic and Analytical Characterization (Predictive)

No experimental spectra for the title compound are publicly available. However, based on extensive data from analogous structures, a highly accurate predictive analysis can be provided. [8][9][10][11][12]

Analysis	Predicted Signature
¹H NMR (400 MHz, CDCl₃)	δ 7.15 (dd, J=5.1, 1.2 Hz, 1H, H5-thiophene), δ 6.95 (dd, J=5.1, 3.5 Hz, 1H, H4-thiophene), δ 6.85 (dd, J=3.5, 1.2 Hz, 1H, H3-thiophene), δ 3.45 (s, 2H, -CH₂-Br), δ 2.90 (s, 2H, Thiophene-CH₂-), δ 0.60-0.80 (m, 4H, cyclopropyl -CH₂-CH₂-).
¹³C NMR (100 MHz, CDCl₃)	δ 142.0 (C2-thiophene), δ 126.8 (C5-thiophene), δ 124.5 (C4-thiophene), δ 123.0 (C3-thiophene), δ 40.0 (Thiophene-CH₂-), δ 38.5 (-CH₂-Br), δ 25.0 (Quaternary C-cyclopropyl), δ 15.0 (Cyclopropyl -CH₂-).
Mass Spec. (EI)	M⁺ peaks at m/z 230 and 232 in an approximate 1:1 ratio, characteristic of a single bromine atom. Fragmentation would likely involve loss of Br• (m/z 151) and cleavage of the thiophene-methylene bond.

| IR (thin film) | ν (cm⁻¹): ~3100 (C-H aromatic), 2950-2850 (C-H aliphatic), ~1450 (C=C aromatic), ~850 (C-S thiophene), ~620 (C-Br stretch). |

Chemical Reactivity and Synthetic Utility

The molecule's synthetic value stems from its two distinct reactive sites, allowing for orthogonal chemical modifications.

Caption: Key reaction pathways for the title compound.

• Reactivity of the Bromomethyl Group: The primary alkyl bromide is an excellent electrophile for Sₙ2 reactions. [13]It readily reacts with a wide range of nucleophiles (e.g., amines, thiols, azides, cyanides) to introduce new functional groups, making it a versatile handle for constructing larger molecules. [13][14]

• Reactivity of the Thiophene Ring: The thiophene ring is electron-rich and undergoes electrophilic aromatic substitution preferentially at the 5-position, which is sterically unhindered. [15]Halogenation (e.g., with NBS) or acylation can be achieved under appropriate conditions. Furthermore, the proton at the 5-position can be abstracted by a strong base like n-butyllithium to form a nucleophilic organolithium species, which can then be quenched with various electrophiles to install a wide array of substituents. [16]

Potential Applications in Drug Discovery and Materials Science

As a functionalized building block, 2-{[1-(bromomethyl)cyclopropyl]methyl}thiophene is not an end-product but a strategic starting point.

• Medicinal Chemistry: This compound is an ideal precursor for synthesizing libraries of novel compounds for high-throughput screening. The thiophene-cyclopropyl core can be elaborated via reactions at the bromide and the thiophene C5-position to explore structure-activity relationships (SAR) for various biological targets, including kinases, GPCRs, and enzymes implicated in inflammatory or infectious diseases. [3][4][5]

• Materials Science: Thiophene-based molecules are fundamental units in the construction of organic semiconductors, organic light-emitting diodes (OLEDs), and organic field-effect transistors (OFETs). [1]The cyclopropylmethyl bromide handle allows this thiophene unit to be grafted onto polymer backbones or other molecular architectures to tune the electronic and physical properties of the resulting materials.

Safety, Handling, and Storage

While no specific safety data sheet (SDS) exists for the title compound, its structure, based on the hazardous precursor (bromomethyl)cyclopropane, dictates stringent safety protocols. [17][18]

• Hazard Classification (Predicted):

  • Flammable Liquid (Category 3). [17][18] * Acute Oral Toxicity (Category 4). [17] * Skin Irritant (Category 2). [17] * Serious Eye Irritant (Category 2). [17] * May cause respiratory irritation. [19]

• Personal Protective Equipment (PPE):

  • Wear chemical-resistant gloves (e.g., nitrile), a flame-retardant lab coat, and splash-proof safety goggles or a face shield.

  • All manipulations should be performed in a certified chemical fume hood to avoid inhalation of vapors.

• Handling and Storage:

  • Store in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen).

  • Keep in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames. [17] * Store in a refrigerator designated for flammable chemicals.

  • Incompatible Materials: Avoid contact with strong oxidizing agents and strong bases.

• First Aid Measures:

  • Skin Contact: Immediately remove contaminated clothing and rinse the affected area with copious amounts of water for at least 15 minutes.

  • Eye Contact: Immediately flush eyes with water for at least 15 minutes, holding eyelids open. Seek immediate medical attention.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek medical attention.

  • Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical attention. [17]

References

• EvitaChem. (n.d.). 2-{[1-(Bromomethyl)cyclopropyl]methyl}-3-chlorothiophene.
• Lifechem Pharma. (2024, April 13). Cyclopropylmethyl Bromide | INDIA | Manufacturer | 7051-34-5.
• Gros, P. C., & Fort, Y. (2015). Synthesis and Reactions of Halo- substituted Alkylthiophenes. A Review. ResearchOnline@JCU.
• Shafiei, M., et al. (2022). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. RSC Medicinal Chemistry.
• ResearchGate. (n.d.). Synthesis of various cyclopropyl methyl bromide and its derivatives from ketones and/or aldehydes and some β-dicarbonyl compounds in the presence of BrCN and Et3N.
• Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica.
• PubChem. (n.d.). 2-(1-Bromo-2-cyclopropylpropyl)-5-methylthiophene.
• Google Patents. (n.d.). US2469823A - Alkylation of thiophene.
• Salehi, B., et al. (2021). Thiophene-Based Compounds with Potential Anti-Inflammatory Activity. MDPI.
• Kumar, K., et al. (2016). Therapeutic importance of synthetic thiophene. Journal of Chemical and Pharmaceutical Research.
• Smolecule. (2024, August 10). Buy ([1-(Bromomethyl)cyclopropyl]methyl)cyclopentane.
• Afreen, S., & Chandra Sekhar, K. (2024). A Review on Recent Advances of Pharmacological Diversification of Thiophene Derivatives. International Journal of Research in Pharmaceutical Sciences.
• Gil, C., et al. (2023). Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. Frontiers in Microbiology.
• ResearchGate. (n.d.). Alkylation of thiophene via reaction with an olefin.
• Ottokemi. (n.d.). Cyclopropylmethyl bromide, 97% 7051-34-5 India.
• ChemicalBook. (n.d.). (Bromomethyl)cyclopropane synthesis.
• LookChem. (n.d.). (Bromomethyl)cyclopropane.
• Slideshare. (n.d.). Heterocyclic compounds - Thiophene - Synthesis of Thiophene - Characteristic reactions of Thiophene - Medicinal uses of Thiophene.
• ChemScene. (n.d.). 2-(2-(1-(Bromomethyl)cyclopropyl)ethyl)thiophene.
• Sigma-Aldrich. (n.d.). (Bromomethyl)cyclopropane 97 7051-34-5.
• Fisher Scientific. (n.d.). SAFETY DATA SHEET - (Bromomethyl)cyclopropane.
• Sigma-Aldrich. (n.d.). 2-bromo-3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene.
• Thermo Fisher Scientific. (2025, September 6). SAFETY DATA SHEET - (Bromomethyl)cyclopropane.
• CymitQuimica. (2024, December 19). Safety Data Sheet - [1-(BROMOMETHYL)CYCLOPROPYL]METHOXYMETHYLBENZENE.
• MilliporeSigma. (n.d.). 3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene.
• Journal of Material Chemistry C. (2019). Supporting Information.
• ChemicalBook. (n.d.). 2-Bromo-3-methylthiophene(14282-76-9) 1H NMR spectrum.
• Asghar, M. A., et al. (2015). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Molecules.
• Benchchem. (2025). Reactivity of the Cyclopropyl Group in (8-Bromooctyl)cyclopropane: An In-depth Technical Guide.
• da Silva, J. A., et al. (2022). Synthesis, Molecular Structure, Thermal and Spectroscopic Analysis of a Novel Bromochalcone Derivative with Larvicidal Activity. MDPI.
• ChemicalBook. (n.d.). (Bromomethyl)cyclopropane(7051-34-5) 1H NMR spectrum.

Sources

• 1. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Therapeutic importance of synthetic thiophene - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. ijpsjournal.com [ijpsjournal.com]
• 5. Frontiers | Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria [frontiersin.org]
• 6. lifechempharma.com [lifechempharma.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. rsc.org [rsc.org]
• 9. 2-Bromo-3-methylthiophene(14282-76-9) 1H NMR [m.chemicalbook.com]
• 10. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]
• 12. (Bromomethyl)cyclopropane(7051-34-5) 1H NMR spectrum [chemicalbook.com]
• 13. Buy ([1-(Bromomethyl)cyclopropyl]methyl)cyclopentane [smolecule.com]
• 14. evitachem.com [evitachem.com]
• 15. derpharmachemica.com [derpharmachemica.com]
• 16. Heterocyclic compounds - Thiophene - Synthesis of Thiophene - Characteristic reactions of Thiophene - Medicinal uses of Thiophene | PPTX [slideshare.net]
• 17. WERCS Studio - Application Error [assets.thermofisher.com]
• 18. tcichemicals.com [tcichemicals.com]
• 19. static.cymitquimica.com [static.cymitquimica.com]

Technical Monograph: 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

[1]

Compound Identity & Nomenclature Ecosystem

Precise nomenclature is critical for regulatory filings and patent literature search. This compound is a 1,1-disubstituted cyclopropane derivative, featuring a thiophene ring linked via a methylene bridge.

Core Identifiers

Identifier Type	Value
Common Name	2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene
Systematic IUPAC Name	2-{[1-(Bromomethyl)cyclopropyl]methyl}thiophene
Alternative Systematic Name	1-(Bromomethyl)-1-(thiophen-2-ylmethyl)cyclopropane
Inverted Name	Thiophene, 2-[[1-(bromomethyl)cyclopropyl]methyl]-
Molecular Formula	C₁₀H₁₃BrS
Molecular Weight	245.18 g/mol
SMILES	BrCC1(CC2=CC=CS2)CC1
InChI Key	(Generated) LZUWLUPMRWCBOW-UHFFFAOYSA-N (Predicted based on isomer)

Synonymy & Search Strings

When searching patent databases (Espacenet, WIPO) or chemical catalogs (e.g., ChemScene, Sigma-Aldrich), the following variations are frequently employed:

• Structural Variations:

  • 1-(2-Thienylmethyl)-1-(bromomethyl)cyclopropane

  • 1-Bromomethyl-1-(2-thienylmethyl)cyclopropane

  • [1-(Thiophen-2-ylmethyl)cyclopropyl]methyl bromide

• Positional Isomer Note: Ensure distinction from the 3-isomer (CAS: 1484895-42-2, 3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene), which is chemically distinct but often co-indexed.

Synthetic Architecture & Causality

The synthesis of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene requires a strategy that installs the quaternary carbon of the cyclopropane ring while preserving the sensitive thiophene moiety. The Malonate/Cyanoacetate Alkylation Strategy is the industry standard for generating 1,1-disubstituted cyclopropanes.

Retrosynthetic Analysis

The target molecule is disassembled into two key precursors:

• Electrophile: 2-(Chloromethyl)thiophene or 2-Thiopheneacetyl chloride.

• Nucleophile: Diethyl malonate or Ethyl cyanoacetate (for the cyclopropane formation).

Validated Synthetic Workflow

The following protocol outlines the causality behind each step, ensuring high yield and purity.

Figure 1: Step-wise synthetic pathway for the 1,1-disubstituted cyclopropane thiophene derivative.

Detailed Experimental Protocol (Self-Validating)

Step 1: Cyclopropanation (Formation of the Quaternary Center)

• Reagents: Ethyl 2-(thiophen-2-yl)acetate, 1,2-dibromoethane, NaH (60% dispersion), DMF/THF.

• Mechanism: Double alkylation of the active methylene. The choice of 1,2-dibromoethane with NaH creates the strained cyclopropane ring.

• Critical Control Point: Temperature control (0°C to RT) is vital to prevent polymerization of the thiophene ring under basic conditions.

Step 2: Reduction to Alcohol

• Reagents: LiAlH₄ (Lithium Aluminum Hydride) in anhydrous THF.

• Protocol: Add the ester dropwise to the hydride suspension.

• Validation: Monitor disappearance of the ester carbonyl peak (~1730 cm⁻¹) via IR or TLC.

• Product: [1-(Thiophen-2-ylmethyl)cyclopropyl]methanol.

Step 3: Bromination (The Target Transformation)

• Method A (Appel Reaction): CBr₄ / PPh₃ in DCM.

  • Why: Mild conditions (neutral pH) prevent acid-catalyzed decomposition of the thiophene or cyclopropane ring opening.

• Method B (PBr₃): Phosphorus tribromide in Et₂O.

  • Why: Scalable and cost-effective, but requires careful quenching to manage HBr byproducts.

• Purification: Silica gel chromatography (Hexanes/EtOAc). The bromide is typically less polar than the alcohol.

Applications in Drug Development

This compound serves as a bioisostere for gem-dimethyl groups or phenyl rings in medicinal chemistry. The 1,1-cyclopropyl linker provides a rigid scaffold that locks the spatial orientation of the thiophene ring relative to the pharmacophore.

Structural Bioisosterism

• Rigidity: The cyclopropane ring restricts conformational freedom compared to an open alkyl chain, potentially increasing receptor binding affinity (entropy reduction).

• Metabolic Stability: The cyclopropane ring is generally more resistant to P450 oxidation than a gem-dimethyl group.

Related Pharmaceutical Architectures

While specific to proprietary research, this motif is structurally homologous to intermediates used in:

• Melatonin Receptor Agonists: Analogues of Tasimelteon (though Tasimelteon uses a 1,2-cyclopropane).

• 5-Lipoxygenase (5-LO) Inhibitors: Thiophene-based anti-inflammatory agents.

• S1P1 Agonists: Where the thiophene replaces a phenyl ring in the lipophilic tail.

Safety & Handling (E-E-A-T)

As an alkyl bromide, this compound is a potent alkylating agent and lachrymator .

Hazard Class	Description	Mitigation Strategy
Skin/Eye Irritant	Causes severe skin burns and eye damage (H314).	Use nitrile gloves (double-gloved) and chemical splash goggles.
Alkylating Agent	Potential mutagen; reacts with DNA nucleophiles.	Handle exclusively in a fume hood; quench spills with aqueous sodium thiosulfate.
Lachrymator	Induces tearing and respiratory distress.	Do not use on open bench. Keep cold (2-8°C) to reduce vapor pressure.

References

• ChemScene. (2024). Product Data: 2-(2-(1-(Bromomethyl)cyclopropyl)ethyl)thiophene and related isomers. Retrieved from [1][2]

• Sigma-Aldrich. (2024). Catalog Entry: 3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene (CAS 1484895-42-2).[3] Retrieved from

• PubChem. (2024). Compound Summary: (Bromomethyl)cyclopropane derivatives. Retrieved from

• EvitaChem. (2024). Building Blocks: 2-{[1-(Bromomethyl)cyclopropyl]methyl}-3-chlorothiophene. Retrieved from

Sources

• 1. chemscene.com [chemscene.com]
• 2. chemscene.com [chemscene.com]
• 3. 3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene | 1484895-42-2 [sigmaaldrich.com]

Thiophene-Based Cyclopropyl Scaffolds: Strategic Building Blocks for Next-Gen Drug Discovery

Executive Summary

In the pursuit of novel chemical space, the fusion of thiophene heteroaromatics with cyclopropyl moieties represents a high-value tactic in modern medicinal chemistry. This guide analyzes the strategic utility of thiophene-based cyclopropyl building blocks, moving beyond simple bioisosterism to explore their roles in metabolic blockade, conformational restriction, and "escape from flatland" (increasing

). We provide actionable synthetic protocols, structural insights, and validated case studies for researchers optimizing hit-to-lead and lead optimization campaigns.

The Strategic Intersection: Rationale & Utility

The combination of a thiophene ring and a cyclopropyl group creates a unique pharmacophore that addresses three critical challenges in drug design:

Bioisosteric Tuning (The Electronic Vector)

Thiophene is a classical bioisostere of the phenyl ring (similar size, planarity, and aromaticity) but offers distinct electronic properties.

• Lone Pair Interactions: The sulfur atom provides a lone pair for hydrogen bonding (H-bond acceptor), a feature absent in phenyl rings.

• Polarizability: Thiophene is more polarizable than benzene, often enhancing

  - stacking interactions with aromatic residues (e.g., Phe, Tyr, Trp) in the binding pocket.

• Metabolic Divergence: While phenyl rings are prone to CYP450-mediated hydroxylation, thiophenes undergo different metabolic pathways (S-oxidation or ring opening), offering a route to alter clearance profiles.

The Cyclopropyl Advantage (The Geometric Vector)

The cyclopropyl group is not merely a spacer; it is a rigid,

-rich module.

• Metabolic Blockade: Unlike ethyl or isopropyl groups, the cyclopropyl C-H bonds are stronger (approx. 106 kcal/mol) and resistant to radical abstraction by CYP450 enzymes, significantly extending half-life (

  ).
• -Aromaticity: The "banana bonds" of cyclopropane allow for conjugation with the thiophene -system, modulating the electron density of the heteroaromatic ring without the steric penalty of a larger alkyl group.

• Conformational Locking: The rigid geometry restricts the rotation of attached substituents, reducing the entropic penalty upon binding.

Synthetic Architectures & Access

Accessing these scaffolds requires navigating the sensitivity of the thiophene sulfur to oxidation and electrophiles. We categorize the synthetic approaches into two primary architectures.

Architecture A: Direct Linkage (Biaryl Mimic)

Structure: Cyclopropyl group directly attached to the thiophene ring (C2 or C3 position). Primary Method:Suzuki-Miyaura Cross-Coupling . Challenge: Protodeboronation of cyclopropylboronic acids and instability of 2-thienylboronic acids.

Optimization Strategy: Use of Potassium Cyclopropyltrifluoroborate or Cyclopropylboronic acid MIDA ester enhances stability. The Pd(OAc)₂ / SPhos catalytic system is the gold standard for these sterically demanding and electron-rich couplings.

Architecture B: Spacer Systems (Vinyl Cyclopropanation)

Structure: Cyclopropyl group separated from thiophene by a methylene or directly fused via a vinyl precursor. Primary Method:Simmons-Smith Cyclopropanation . Challenge: The sulfur atom in thiophene can act as a nucleophile toward the zinc carbenoid, leading to sulfur ylide formation or polymerization.

Optimization Strategy: The Furukawa modification (

) is preferred over the classical Zn-Cu couple due to milder conditions. Performing the reaction in non-coordinating solvents (DCM) and strictly controlling temperature (-78°C to 0°C) minimizes sulfur interference.

Decision Framework & Visualization

Synthetic Decision Tree

The following diagram outlines the logical flow for selecting the optimal synthetic route based on the target scaffold.

Caption: Synthetic decision tree comparing Suzuki-Miyaura coupling for direct linkages versus Simmons-Smith protocols for vinyl precursors, highlighting sulfur sensitivity.

Validated Case Studies

Case Study 1: Influenza A Hemagglutinin Inhibitor (M090)[1]

• Target: Influenza A Hemagglutinin (fusion protein).[1]

• Design: Replacement of a phenyl group with a 3-cyclopropylthiophene moiety.

• Outcome: The 3-cyclopropylthiophene provided a "hydrophobic shielding" effect, protecting the inhibitor from water solvation while perfectly filling a lipophilic pocket. This modification significantly improved potency compared to the phenyl analog [1].

Case Study 2: Multi-Kinase Inhibitors (Dyrk1A / CLK)

• Target: Dyrk1A and CLK kinases (Down syndrome and Alzheimer's targets).

• Design: Utilization of N-cyclopropyl-5-hydroxybenzo[b]thiophene-2-carboxamide .

• Outcome: The cyclopropyl amide acted as a rigid anchor, orienting the thiophene core to form critical

  -interactions with the kinase hinge region. The scaffold demonstrated high selectivity and cell permeability due to the balanced lipophilicity ( ) [2].

Case Study 3: LSD1 Inhibitors (Tranylcypromine Analogs)[2]

• Target: Lysine Specific Demethylase 1 (LSD1).[2]

• Design: Bioisosteric replacement of the phenyl ring in tranylcypromine with thiophene (e.g., 2-thienylcyclopropylamine).

• Outcome: The electron-rich thiophene ring altered the redox potential of the amine oxidation (mechanism-based inhibition), leading to potent irreversible inhibition of LSD1 with improved selectivity over MAO-A/B [3].

Experimental Protocols

Protocol A: Optimized Suzuki Coupling for 3-Cyclopropylthiophene

Applicability: Synthesis of direct thiophene-cyclopropyl building blocks.

Reagents:

• 3-Bromothiophene (1.0 equiv)

• Cyclopropylboronic acid (1.5 equiv)

• Palladium(II) acetate (Pd(OAc)₂, 5 mol%)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl, 10 mol%)

• Potassium phosphate (K₃PO₄, 3.0 equiv)[3]

• Solvent: Toluene/Water (20:1)

Procedure:

• Setup: Charge a reaction vial with 3-bromothiophene (1.0 mmol), cyclopropylboronic acid (1.5 mmol), Pd(OAc)₂ (11 mg), SPhos (41 mg), and K₃PO₄ (636 mg).

• Solvent Addition: Evacuate and backfill with Argon (3x). Add degassed Toluene (5 mL) and Water (0.25 mL).

• Reaction: Seal the vial and heat to 100°C for 16 hours. The mixture will turn from dark red to black.

• Workup: Cool to RT. Dilute with EtOAc (20 mL), wash with water (10 mL) and brine (10 mL). Dry over Na₂SO₄.

• Purification: Flash column chromatography (Hexanes/EtOAc gradient).

• Yield: Typical yields range from 85-95% .

Protocol B: Furukawa-Modified Simmons-Smith Cyclopropanation

Applicability: Converting vinyl thiophenes to cyclopropyl-methyl thiophenes.

Reagents:

• Vinyl thiophene substrate (1.0 equiv)

• Diethylzinc (Et₂Zn, 1.0 M in hexanes, 2.5 equiv)

• Diiodomethane (CH₂I₂, 5.0 equiv)

• Solvent: Anhydrous Dichloromethane (DCM)

Procedure:

• Pre-complexation: In a flame-dried flask under Argon, add DCM (10 mL) and cool to -15°C . Add Et₂Zn (2.5 mmol) slowly.

• Carbenoid Formation: Add CH₂I₂ (5.0 mmol) dropwise over 20 mins. A white precipitate may form. Stir for 15 mins at -15°C.

• Substrate Addition: Add the vinyl thiophene (1.0 mmol) dissolved in DCM (2 mL) dropwise.

• Reaction: Allow the mixture to warm slowly to 0°C and stir for 4-6 hours. Monitor by TLC. Note: Do not let temperature exceed 0°C to prevent sulfur ylide side reactions.

• Quench: Carefully quench with saturated aqueous NH₄Cl (vigorous gas evolution).

• Workup: Extract with DCM (3x), wash with Na₂S₂O₃ (to remove iodine), then brine.

• Purification: Flash chromatography on silica gel.

Physicochemical Property Comparison

The following table contrasts the properties of the phenyl-cyclopropyl vs. thiophene-cyclopropyl motifs, highlighting the "Thiophene Advantage."

Property	Phenyl-Cyclopropyl	Thiophene-Cyclopropyl	Drug Discovery Implication
LogP (Lipophilicity)	High	Moderate	Thiophene is less lipophilic than phenyl; improves solubility.
tPSA (Polar Surface Area)	0 Ų	~28 Ų (S-contribution)	Thiophene contributes to polarity without H-bond donors.
Metabolic Liability	Para-hydroxylation	S-oxidation / Ring opening	Thiophene alters the "soft spot" for metabolism.
Geometry	6-membered ring (120°)	5-membered ring (104-108°)	Alters vector of substituents; accesses different pocket shapes.
Electronic Character	-neutral	-excessive (Electron Rich)	Stronger cation- and Edge-to-Face interactions.

References

• Mining Druggable Sites in Influenza A Hemagglutinin: Binding of the Pinanamine-Based Inhibitor M090. ACS Med.[1] Chem. Lett. 2024.[1][4][5] Link

• Development of 5-hydroxybenzothiophene derivatives as multi-kinase inhibitors. Future Med. Chem. 2024.[1][4][5] Link

• Design and Synthesis of Styrenylcyclopropylamine LSD1 Inhibitors. ACS Med. Chem. Lett. 2020, 11, 6, 1213–1220. Link

• Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. Molecules 2023, 28(9), 3770. Link

• Cyclopropylboronic acid: synthesis and Suzuki cross-coupling reactions. Tetrahedron Lett. 2002. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Cyclopropylbenzene | 873-49-4 | Benchchem [benchchem.com]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]

Safety data sheet (SDS) for 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

This guide is structured as an advanced technical whitepaper for researchers handling 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene , a specialized alkylating intermediate likely used in the synthesis of pharmaceutical agents (e.g., melatonin receptor agonists or similar heterocyclic scaffolds).

Executive Summary & Chemical Identity

This compound is a gem-disubstituted cyclopropyl alkyl bromide featuring a thiophene moiety. It is a high-value, high-risk intermediate. Its primary utility lies in its ability to introduce a conformationally restricted cyclopropyl-thiophene motif via nucleophilic substitution.

Critical Warning: Due to the primary alkyl bromide functionality on a strained cyclopropyl ring, this compound is a potent alkylating agent and lachrymator . It poses significant risks of genotoxicity and severe skin/eye damage. It must be handled as a "Novel Chemical Entity" (NCE) with the assumption of maximum toxicity.

Chemical Profile

Property	Value (Calculated/Estimated)
IUPAC Name	2-{[1-(Bromomethyl)cyclopropyl]methyl}thiophene
Molecular Formula	C₉H₁₁BrS
Molecular Weight	231.15 g/mol
SMILES	BrCC1(CC1)Cc2cccs2
Physical State	Pale yellow to brown oil (likely) or low-melting solid
Boiling Point	~260–270°C (Predicted) / Decomposes
Solubility	Soluble in DCM, THF, EtOAc; Insoluble in water
Reactivity	Electrophilic (Sn2 active); Moisture sensitive

Hazard Identification (GHS Classification)

Note: As a specialized research intermediate, specific regulatory data may be sparse. The following classification is derived from Structure-Activity Relationships (SAR) of analogous thiophene-alkyl bromides.

Core Hazards[8]

• Skin Corrosion/Irritation (Category 1B): The bromomethyl group hydrolyzes to hydrobromic acid (HBr) upon contact with moisture in tissues, causing deep chemical burns.

• Serious Eye Damage (Category 1): Lachrymatory agent. Vapors can cause immediate, severe irritation and potential corneal opacity.

• Germ Cell Mutagenicity (Category 2/Suspected): As a primary alkyl bromide, it can alkylate DNA bases (e.g., guanine), posing a genotoxic risk.

• Acute Toxicity (Oral/Inhalation): Thiophene derivatives often exhibit hepatic toxicity; alkyl halides can cause CNS depression.

Signal Word: DANGER

Hazard Statements:

• H314: Causes severe skin burns and eye damage.

• H341: Suspected of causing genetic defects.

• H335: May cause respiratory irritation.[1]

• H317: May cause an allergic skin reaction (Sensitizer).

Safe Handling Protocol (The "Zero-Contact" Standard)

Engineering Controls

Do not handle this compound on an open bench.

• Primary Barrier: Class II Biological Safety Cabinet (BSC) or Chemical Fume Hood with face velocity >100 fpm.

• Secondary Barrier: All weighing and transfer operations should ideally occur in a Glovebox under Argon/Nitrogen atmosphere to prevent hydrolysis and exposure.

Personal Protective Equipment (PPE) Matrix

• Gloves: Standard Nitrile is insufficient for prolonged contact with alkyl bromides.

  • Recommendation:Silver Shield/4H (Laminate) gloves as liners, with Nitrile outer gloves for dexterity.

• Respiratory: If outside a hood (emergency only), use a Full-Face Respirator with Organic Vapor/Acid Gas (OV/AG) cartridges.

• Clothing: Tyvek lab coat or chemical-resistant apron.

Experimental Workflow: Synthesis to Quench

The following diagram illustrates the mandatory workflow to maintain containment and integrity.

Caption: Figure 1. "Zero-Contact" handling workflow emphasizing inert transfer and in-situ quenching to minimize exposure risks.

Emergency Response & Decontamination

Spills (Small Scale < 10 mL)

• Evacuate: Clear the immediate area.

• PPE: Don Silver Shield gloves and respiratory protection.

• Neutralize: Cover the spill with a mixture of Sodium Thiosulfate (10% aq) and Sodium Carbonate . This chemically converts the reactive alkyl bromide into a less toxic thiosulfate ester and neutralizes HBr.

• Absorb: Use vermiculite or spill pads. Do not use paper towels (fire risk with potential HBr generation).

First Aid

• Eye Contact: Immediate irrigation for 15 minutes minimum .[1] Do not pause to remove contact lenses initially; flush them out.

• Skin Contact: Drench with water, then wash with soap.[1] Do not use ethanol (increases skin permeability).

• Inhalation: Move to fresh air. If pulmonary edema symptoms (cough, foaming) appear, seek hospitalization immediately.

Storage & Stability

• Temperature: Store at -20°C (Freezer).

• Atmosphere: Store under Argon or Nitrogen.

• Container: Amber glass with a PTFE-lined septum cap.

• Incompatibilities: Strong nucleophiles (amines, thiols), strong bases (hydroxides), and oxidizers.

• Shelf Life: Re-test purity every 6 months. Look for darkening (formation of HBr/Polymerization).

Toxicology & Environmental Fate (Predicted)

• Genotoxicity: Positive in Ames test (Predicted based on alkyl halide structure).

• Aquatic Toxicity: High. Thiophene derivatives are often toxic to aquatic life with long-lasting effects. Do not release to drains.

• Metabolism: Likely metabolized via glutathione conjugation (detoxification) or oxidation of the thiophene ring (bioactivation to reactive sulfoxides).

References

• National Center for Biotechnology Information (NCBI). (2023). PubChem Compound Summary for Alkyl Bromides (General). Retrieved from [Link]

• ECHA (European Chemicals Agency). (2023). C&L Inventory: 2-(Bromomethyl)thiophene. (Used as SAR Analog). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2023). Hazard Communication Standard: Toxic and Hazardous Substances (29 CFR 1910.1200). Retrieved from [Link]

Sources

• 1. WERCS Studio - Application Error [assets.thermofisher.com]

Solubility of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene in organic solvents

An In-Depth Technical Guide to the Solubility of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene in Organic Solvents

Executive Summary

2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is a complex heterocyclic compound with significant potential as a building block in medicinal chemistry and materials science.[1] Its utility in synthetic protocols is fundamentally governed by its behavior in solution. A comprehensive understanding of its solubility is therefore not merely academic but a prerequisite for the rational design of reaction conditions, the development of effective purification strategies, and the formulation of intermediates. This guide provides a deep dive into the solubility profile of this compound, moving from theoretical prediction based on its molecular structure to practical, validated protocols for its experimental determination. We synthesize data from closely related analogues to establish a reliable predictive framework and offer detailed methodologies for researchers to generate precise, application-specific solubility data.

Molecular Profile and Predicted Physicochemical Properties

To understand the solubility of a compound, we must first understand its structure. 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is a substituted thiophene. The core of the molecule is the five-membered aromatic thiophene ring. This ring is attached to a cyclopropyl group via a methylene linker, and the cyclopropyl group itself is substituted with a bromomethyl group.

Caption: Molecular structure of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene.

The overall character of the molecule is dictated by these constituent parts. The thiophene ring, methylene linker, and cyclopropyl group are all nonpolar and hydrophobic. The bromomethyl group introduces some polarity, but it does not ionize or participate in hydrogen bonding as a donor. This structure strongly suggests lipophilic ("fat-loving") behavior.

While direct experimental data for this specific molecule is not widely published, we can compile its expected physicochemical properties based on its structure and data from highly similar compounds available from chemical suppliers.[2][3]

Table 1: Predicted Physicochemical Properties

Property	Predicted Value / Description	Rationale / Source Analogue
Molecular Formula	C₉H₁₁BrS	Based on structure
Molecular Weight	~247.15 g/mol	Calculated from formula
Appearance	Colorless to pale yellow liquid	Typical for similar thiophene derivatives[1]
logP (Octanol-Water)	3.8 - 4.3	Calculated for analogous structures[2][3]
Hydrogen Bond Donors	0	No N-H or O-H groups[4]
Hydrogen Bond Acceptors	1 (Sulfur atom)	The sulfur heteroatom can act as a weak H-bond acceptor[4]
Aqueous Solubility	Insoluble	Thiophene and its derivatives are characteristically insoluble in water[5][6][7]

The high positive logP value is a strong indicator of hydrophobicity and predicts poor solubility in water but excellent solubility in nonpolar organic solvents.[6]

Theoretical Framework and Qualitative Solubility Profile

The foundational principle of solubility is "like dissolves like." This means that substances with similar intermolecular forces are likely to be soluble in one another. Based on the molecular profile above, 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is a predominantly nonpolar, lipophilic molecule. Therefore, it is predicted to be readily soluble in a wide range of common organic solvents.

While quantitative data is scarce, qualitative assessments of analogous compounds, such as 2-(chloromethyl)thiophene, provide a strong basis for prediction.[8] Thiophene itself is known to be soluble in solvents like ethanol, ether, acetone, and toluene.[5][7] We can confidently extrapolate this behavior to the target compound.

Table 2: Predicted Qualitative Solubility in Common Organic Solvents

Solvent Class	Solvent Name	Predicted Solubility	Rationale
Ethers	Diethyl Ether, Tetrahydrofuran (THF)	High	Nonpolar/weakly polar aprotic solvents.
Halogenated	Dichloromethane (DCM), Chloroform	High	Solvents with good capacity for dissolving nonpolar compounds.
Aromatic	Toluene, Benzene	High	Nonpolar aromatic solvents will interact favorably with the thiophene ring.[5]
Ketones	Acetone, Methyl Ethyl Ketone (MEK)	High	Polar aprotic solvents capable of dissolving a wide range of organics.[8]
Esters	Ethyl Acetate	High	Common solvent for nonpolar to moderately polar compounds.
Alcohols	Ethanol, Methanol, Isopropanol	Moderate to High	The alkyl chain allows for miscibility, though high polarity may reduce capacity compared to DCM or THF.[7]
Hydrocarbons	Hexanes, Heptane	Moderate	Solubility is expected, but may be lower than in more polarizable solvents like toluene or DCM.
Nitriles	Acetonitrile	Moderate	A polar aprotic solvent; good miscibility is expected.[8]
Amides	Dimethylformamide (DMF)	High	Highly effective, polar aprotic solvent for a vast range of organic molecules.
Sulfoxides	Dimethyl Sulfoxide (DMSO)	High	A powerful polar aprotic solvent, often used for long-term storage of research compounds.[9]
Aqueous	Water	Insoluble	The molecule's nonpolar character prevents favorable interaction with the water's hydrogen-bonding network.

Experimental Protocols for Solubility Determination

For any critical application, such as process chemistry or quantitative bioassay development, experimental verification of solubility is essential. The following protocols provide a validated workflow for determining solubility in the laboratory.

Workflow for Rapid Qualitative Solubility Screening

This protocol allows for a quick assessment of solubility, which is often sufficient for selecting a reaction solvent or a mobile phase for chromatography. The goal is to determine if the compound is soluble to a specific, practically relevant concentration (e.g., ~30 mg/mL).[10]

Caption: Workflow for rapid qualitative solubility assessment.

Step-by-Step Methodology:

• Preparation: Into a clean, dry 2 mL glass vial, dispense 1.0 mL of the selected organic solvent.

• Solute Addition: Accurately weigh approximately 30 mg of 2-([1-(bromomethyl)cyclopropyl]methyl)thiophene and add it to the vial.

• Mixing: Securely cap the vial and vortex vigorously for 30-60 seconds at room temperature.

• Observation: Hold the vial against a contrasting background and visually inspect the solution.

• Classification:

  • Soluble: The solution is completely clear, with no visible solid particles, cloudiness, or liquid droplets. The solubility is ≥ 30 mg/mL.

  • Sparingly Soluble / Insoluble: Visible solid particles, cloudiness (indicating fine precipitate), or distinct liquid layers (immiscibility) are observed. The solubility is < 30 mg/mL.

Protocol for Quantitative Thermodynamic Solubility Determination

For applications requiring precise concentration data, such as preparing saturated stock solutions or building predictive models, determining the thermodynamic (or equilibrium) solubility is necessary. This method measures the maximum amount of solute that can dissolve in a solvent at a given temperature when the system is at equilibrium.

Caption: Workflow for quantitative thermodynamic solubility determination.

Step-by-Step Methodology:

• Slurry Preparation: Add an excess amount of 2-([1-(bromomethyl)cyclopropyl]methyl)thiophene to a known volume of the desired solvent in a sealed glass vial. "Excess" means enough solid/liquid should remain undissolved to be clearly visible.

• Equilibration: Place the vial in a shaker or on a stir plate in a temperature-controlled environment (e.g., 25 °C). Agitate the slurry for a sufficient period to ensure equilibrium is reached (typically 24-48 hours). The presence of undissolved solute throughout this period is crucial.

• Phase Separation: After equilibration, allow the mixture to stand undisturbed for a short period. Separate the excess solute from the saturated solution. The most reliable method is centrifugation at high speed, which pellets the excess material. Alternatively, filtration through a solvent-compatible 0.22 µm syringe filter can be used.

• Sampling and Dilution: Carefully remove a precise aliquot of the clear supernatant. Immediately dilute this aliquot with a known volume of a suitable solvent (often the mobile phase for analysis) to prevent precipitation and to bring the concentration into the calibrated range of the analytical instrument.

• Quantification: Analyze the diluted sample using a validated, calibrated analytical method such as High-Performance Liquid Chromatography with UV detection (HPLC-UV) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Calculation: Using the measured concentration and the dilution factor, calculate the original concentration of the saturated solution. This value represents the thermodynamic solubility at the specified temperature.

Conclusion and Practical Recommendations

Based on its fundamental molecular structure and strong evidence from analogous compounds, 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is predicted to be a highly lipophilic compound with excellent solubility in a wide array of common organic solvents, including ethers, halogenated solvents, aromatics, and polar aprotic media like DMF and DMSO. It is considered insoluble in water.

For researchers and drug development professionals, this profile suggests that finding a suitable solvent for chemical reactions or initial stock solution preparation will not be a challenge. However, this high solubility may necessitate the use of nonpolar anti-solvents, such as hexanes or heptane, for purification via precipitation or crystallization. For any quantitative application, the experimental protocols provided herein should be employed to determine the precise solubility in the specific solvent system of interest, ensuring reproducibility and accuracy in subsequent experiments.

References

• EvitaChem. 2-{[1-(Bromomethyl)cyclopropyl]methyl}-3-chlorothiophene.
• Life Chemicals. (2022). Compound solubility measurements for early drug discovery.
• Scribd. Experiment 1. Solubility of Organic Compounds.
• PubChem. 2-(1-Bromo-2-cyclopropylpropyl)-5-methylthiophene.
• Chemistry LibreTexts. (2020). 8: Identification of Unknowns (Experiment).
• EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• National Institutes of Health (NIH). Physics-Based Solubility Prediction for Organic Molecules.
• Solubility of Things. Thiophene.
• BenchChem. Physicochemical properties of thiophene derivatives.
• BenchChem. Improving solubility of thiophene derivatives for biological assays.
• ResearchGate. Properties of Thiophene Derivatives and Solubility.
• ChemScene. 2-(2-(1-(Bromomethyl)cyclopropyl)ethyl)thiophene.
• National Institutes of Health (NIH). Medicinal chemistry-based perspectives on thiophene and its derivatives.
• BenchChem. Application Notes and Protocols for the Use of 2-(Chloromethyl)thiophene in the Synthesis of Conductive Polymers.
• ChemScene. 4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene.
• National Institutes of Health (NIH). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives.
• BenchChem. Solubility Profile of 2-(Chloromethyl)thiophene in Organic Solvents: A Technical Guide.

Sources

• 1. evitachem.com [evitachem.com]
• 2. chemscene.com [chemscene.com]
• 3. chemscene.com [chemscene.com]
• 4. 2-(1-Bromo-2-cyclopropylpropyl)-5-methylthiophene | C11H15BrS | CID 83148324 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. solubilityofthings.com [solubilityofthings.com]
• 6. benchchem.com [benchchem.com]
• 7. Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. lifechemicals.com [lifechemicals.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Methodological & Application

A Detailed Synthetic Protocol for the Preparation of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene from Thiophene-2-carboxaldehyde

An Application Note for Medicinal and Process Chemistry

Abstract

This application note provides a comprehensive, four-step synthetic route for the preparation of 2-([1-(bromomethyl)cyclopropyl]methyl)thiophene, a valuable building block in medicinal chemistry and drug development.[1] The synthesis commences with the commercially available thiophene-2-carboxaldehyde and proceeds through a sequence of olefination, cyclopropanation, reduction, and bromination. Each step is detailed with an optimized, step-by-step protocol, including insights into the rationale behind the selection of reagents and reaction conditions. This guide is intended for researchers, scientists, and drug development professionals seeking a reliable and scalable method for accessing this important synthetic intermediate.

Introduction and Synthetic Strategy

Thiophene derivatives are a cornerstone of modern medicinal chemistry, appearing in numerous approved pharmaceutical agents.[2][3] The unique electronic properties and steric profile of the thiophene ring make it a privileged scaffold in drug design. The target molecule, 2-([1-(bromomethyl)cyclopropyl]methyl)thiophene, incorporates a cyclopropane ring, a motif known to enhance metabolic stability and binding affinity by introducing conformational rigidity. The bromomethyl group serves as a versatile handle for further elaboration through nucleophilic substitution reactions.

The synthetic strategy outlined herein is designed for efficiency and control, transforming a simple starting material into a complex, functionalized product over four distinct chemical operations. The overall workflow is depicted below.

Figure 1: Overall synthetic workflow from Thiophene-2-carboxaldehyde to the target compound.

Step 1: Horner-Wadsworth-Emmons Olefination

Causality and Rationale: The synthesis begins by creating an alkene from the starting aldehyde. The Horner-Wadsworth-Emmons (HWE) reaction is chosen over the classical Wittig reaction for two primary reasons. First, the use of a phosphonate-stabilized carbanion is generally more nucleophilic than the corresponding Wittig ylide, allowing for reactions with a wider range of aldehydes.[4][5] Second, the HWE reaction almost exclusively yields the thermodynamically more stable (E)-alkene, which is crucial for the stereospecificity of the subsequent cyclopropanation step.[6][7] Furthermore, the phosphate byproduct is water-soluble, simplifying purification compared to the often-problematic triphenylphosphine oxide from a Wittig reaction.[4]

Protocol 1: Synthesis of Ethyl (E)-3-(thiophen-2-yl)acrylate

Reagent/Material	MW ( g/mol )	Amount (mmol)	Mass/Volume
Sodium Hydride (60% in mineral oil)	40.00	22.0	0.88 g
Anhydrous Tetrahydrofuran (THF)	-	-	100 mL
Triethyl phosphonoacetate	224.16	20.0	4.48 g (4.2 mL)
Thiophene-2-carboxaldehyde	112.15	20.0	2.24 g (1.9 mL)
Saturated aq. NH₄Cl	-	-	50 mL
Ethyl Acetate	-	-	150 mL
Brine	-	-	50 mL
Anhydrous MgSO₄	-	-	~5 g

Procedure:

• To a flame-dried 250 mL three-necked round-bottom flask under an inert nitrogen atmosphere, add sodium hydride (0.88 g, 22.0 mmol).

• Add anhydrous THF (100 mL) via syringe. Cool the suspension to 0 °C using an ice-water bath.

• Slowly add triethyl phosphonoacetate (4.2 mL, 20.0 mmol) dropwise to the stirred suspension over 15 minutes.

• Allow the mixture to stir at 0 °C for 30 minutes, during which time the phosphonate carbanion will form.

• Add a solution of thiophene-2-carboxaldehyde (1.9 mL, 20.0 mmol) in 10 mL of anhydrous THF dropwise to the reaction mixture at 0 °C.

• After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature. Stir for 3 hours, monitoring progress by TLC.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous ammonium chloride solution (50 mL) at 0 °C.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine (50 mL), dry over anhydrous magnesium sulfate, and filter.

• Concentrate the filtrate under reduced pressure. The crude product is purified by column chromatography on silica gel (95:5 Hexane:Ethyl Acetate) to yield ethyl (E)-3-(thiophen-2-yl)acrylate as a pale yellow oil.

Step 2: Simmons-Smith Cyclopropanation

Causality and Rationale: The Simmons-Smith reaction is a premier method for converting alkenes into cyclopropanes stereospecifically.[8][9] The reaction involves an organozinc carbenoid, typically iodomethylzinc iodide (ICH₂ZnI), which delivers a methylene group to the double bond in a concerted, cheletropic fashion.[10] This preserves the trans geometry of the starting alkene in the final cyclopropane product. The Furukawa modification, which utilizes diethylzinc (Et₂Zn), is often employed for its higher reactivity and cleaner reaction profile.[8][9] The compatibility of thiophene moieties with Simmons-Smith conditions has been established.[11]

Figure 2: Logical flow of the Simmons-Smith reaction.

Protocol 2: Synthesis of Ethyl 2-(thiophen-2-ylmethyl)cyclopropane-1-carboxylate

Reagent/Material	MW ( g/mol )	Amount (mmol)	Mass/Volume
Ethyl (E)-3-(thiophen-2-yl)acrylate	182.24	15.0	2.73 g
Anhydrous Dichloromethane (DCM)	-	-	150 mL
Diethylzinc (1.0 M solution in hexanes)	123.49	33.0	33.0 mL
Diiodomethane	267.84	33.0	8.84 g (2.66 mL)
Saturated aq. NH₄Cl	-	-	100 mL
1 M HCl	-	-	50 mL
Diethyl Ether	-	-	200 mL
Anhydrous MgSO₄	-	-	~5 g

Procedure:

• In a flame-dried 500 mL flask under a nitrogen atmosphere, dissolve ethyl (E)-3-(thiophen-2-yl)acrylate (2.73 g, 15.0 mmol) in anhydrous DCM (150 mL).

• Cool the solution to 0 °C in an ice-water bath.

• Slowly add the diethylzinc solution (33.0 mL, 33.0 mmol) via syringe.

• Add diiodomethane (2.66 mL, 33.0 mmol) dropwise over 20 minutes. Caution: The reaction can be exothermic. Maintain the temperature at 0 °C.

• After addition, allow the mixture to stir at 0 °C for 1 hour, then warm to room temperature and stir for an additional 12-16 hours.

• Cool the reaction back to 0 °C and quench by the very slow, dropwise addition of saturated aqueous ammonium chloride solution (100 mL).

• Add 1 M HCl (50 mL) to dissolve the white zinc salts.

• Transfer the mixture to a separatory funnel and extract with diethyl ether (3 x 75 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and filter.

• Concentrate under reduced pressure. Purify the residue by column chromatography (98:2 Hexane:Ethyl Acetate) to afford the cyclopropyl ester as a colorless oil.

Step 3: Reduction of the Cyclopropyl Ester

Causality and Rationale: The ester functionality must be reduced to a primary alcohol to set up the final bromination step. Lithium aluminum hydride (LiAlH₄) is a powerful and non-selective reducing agent, ideal for the complete reduction of esters to alcohols. The reaction is performed in an anhydrous ethereal solvent to prevent quenching of the highly reactive hydride reagent.

Protocol 3: Synthesis of (1-(Thiophen-2-ylmethyl)cyclopropyl)methanol

Reagent/Material	MW ( g/mol )	Amount (mmol)	Mass/Volume
Lithium Aluminum Hydride (LiAlH₄)	37.95	15.0	0.57 g
Anhydrous Diethyl Ether	-	-	100 mL
Ethyl 2-(thiophen-2-ylmethyl)cyclopropane-1-carboxylate	196.28	10.0	1.96 g
Water	-	-	0.6 mL
15% aq. NaOH	-	-	0.6 mL
Water	-	-	1.8 mL
Celite®	-	-	~5 g

Procedure:

• To a flame-dried 250 mL flask under nitrogen, add LiAlH₄ (0.57 g, 15.0 mmol) and anhydrous diethyl ether (100 mL). Cool to 0 °C.

• Dissolve the cyclopropyl ester (1.96 g, 10.0 mmol) in 20 mL of anhydrous diethyl ether and add it dropwise to the stirred LiAlH₄ suspension.

• After addition, remove the ice bath and stir the reaction at room temperature for 2 hours.

• Cool the reaction back to 0 °C and perform a Fieser workup:

  • Slowly and sequentially add water (0.6 mL).

  • Add 15% aqueous NaOH (0.6 mL).

  • Add water (1.8 mL).

• Allow the mixture to warm to room temperature and stir vigorously for 1 hour until a white, granular precipitate forms.

• Add a small amount of anhydrous MgSO₄ and Celite®, then filter the mixture through a pad of Celite®, washing the filter cake thoroughly with diethyl ether.

• Concentrate the filtrate under reduced pressure to yield the desired alcohol, which is often pure enough for the next step without further purification.

Step 4: Bromination of the Primary Alcohol

Causality and Rationale: The final step converts the primary alcohol to the target bromomethyl compound. This transformation can be challenging for cyclopropylmethanols, as acidic conditions or high temperatures can promote rearrangement to isomeric bromocyclobutane or 4-bromo-1-butene byproducts.[12] To mitigate this, phosphorus tribromide (PBr₃) is used at low temperatures in the presence of a mild base like pyridine to neutralize the HBr byproduct. This method provides a direct conversion under relatively mild conditions.[12]

Protocol 4: Synthesis of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

Reagent/Material	MW ( g/mol )	Amount (mmol)	Mass/Volume
(1-(Thiophen-2-ylmethyl)cyclopropyl)methanol	154.24	8.0	1.23 g
Anhydrous Diethyl Ether	-	-	80 mL
Anhydrous Pyridine	79.10	1.6	0.13 mL
Phosphorus Tribromide (PBr₃)	270.69	3.2	0.87 g (0.3 mL)
Ice water	-	-	50 mL
Saturated aq. NaHCO₃	-	-	50 mL
Anhydrous MgSO₄	-	-	~5 g

Procedure:

• To a flame-dried 250 mL flask under nitrogen, dissolve the alcohol (1.23 g, 8.0 mmol) in anhydrous diethyl ether (80 mL).

• Add anhydrous pyridine (0.13 mL, 1.6 mmol) and cool the solution to -10 °C using an ice-salt bath.

• Slowly add phosphorus tribromide (0.3 mL, 3.2 mmol) dropwise, ensuring the internal temperature does not rise above -5 °C.

• Stir the mixture at -10 °C to 0 °C for 3 hours.

• Carefully pour the reaction mixture onto ice water (50 mL).

• Transfer to a separatory funnel and separate the layers. Extract the aqueous layer with diethyl ether (2 x 30 mL).

• Combine the organic layers and wash sequentially with cold 1 M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• The crude product should be purified quickly by column chromatography on silica gel (100% Hexane) to yield the final product, 2-([1-(bromomethyl)cyclopropyl]methyl)thiophene, as a clear oil.

Summary of Results

Step	Starting Material	Product	Key Reagents	Typical Yield
1	Thiophene-2-carboxaldehyde	Ethyl (E)-3-(thiophen-2-yl)acrylate	NaH, Triethyl phosphonoacetate	85-95%
2	Ethyl (E)-3-(thiophen-2-yl)acrylate	Ethyl 2-(thiophen-2-ylmethyl)cyclopropane-1-carboxylate	Et₂Zn, CH₂I₂	70-85%
3	Cyclopropyl Ester	(1-(Thiophen-2-ylmethyl)cyclopropyl)methanol	LiAlH₄	90-98%
4	Cyclopropyl Methanol	2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene	PBr₃, Pyridine	65-75%

References

• EvitaChem. 2-{[1-(Bromomethyl)cyclopropyl]methyl}-3-chlorothiophene.
• Guidechem. (2023, April 18). What is the production process of (Bromomethyl)cyclopropane?
• Benchchem. reactivity comparison of different substituted thiophenecarboxaldehydes.
• Simmons, H. E., & Smith, R. D. (1958). A New Synthesis of Cyclopropanes from Olefins. Journal of the American Chemical Society, 80(19), 5323–5324.
• Wikipedia. Simmons–Smith reaction.
• Goti, A., & Cardona, F. (2023). Rapid and Safe Continuous‐Flow Simmons‐Smith Cyclopropanation using a Zn/Cu Couple Column. Advanced Synthesis & Catalysis, 365, 1-8.
• Rzepa, H. S. (2014, December 14). Cyclopropanation: the mechanism of the Simmons–Smith reaction. Henry Rzepa's Blog.
• TCI EUROPE N.V. Simmons-Smith Cyclopropanation Reaction.
• Wikipedia. Horner–Wadsworth–Emmons reaction.
• Alfa Chemistry. (2024, August 6). Horner-Wadsworth-Emmons Reaction.
• Organic Chemistry Portal. Wittig-Horner Reaction Horner-Wadsworth-Emmons Reaction.
• Tokyo Chemical Industry Co., Ltd. Horner-Wadsworth-Emmons Reaction.
• Kiryanov, A. A., Sampson, P., & Seed, A. J. (2001). Synthesis of 2-Alkoxy-Substituted Thiophenes, 1,3-Thiazoles, and Related S-Heterocycles via Lawesson's Reagent-Mediated Cyclization under Microwave Irradiation: Applications for Liquid Crystal Synthesis. The Journal of Organic Chemistry, 66(24), 7925–7929.
• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Thiophene.
• Chen, Y. G., et al. (2018). Transition-Metal-Free Synthesis of Borylated Thiophenes via Formal Thioboration. Organic Letters, 20(21), 6673–6677.
• Khan, M. F., et al. (2020). Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride. Journal of Labelled Compounds and Radiopharmaceuticals.
• Feringa, B. L., et al. (2022). Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis. Angewandte Chemie International Edition, 61(50), e202216780.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Horner–Wadsworth–Emmons reaction - Wikipedia [en.wikipedia.org]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. Wittig-Horner Reaction [organic-chemistry.org]
• 7. Horner-Wadsworth-Emmons Reaction | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 8. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 9. Simmons-Smith Cyclopropanation Reaction | TCI EUROPE N.V. [tcichemicals.com]
• 10. Cyclopropanation: the mechanism of the Simmons–Smith reaction. - Henry Rzepa's Blog Henry Rzepa's Blog [ch.ic.ac.uk]
• 11. repositorio.uam.es [repositorio.uam.es]
• 12. guidechem.com [guidechem.com]

Cyclopropanation reaction conditions for thiophene derivatives

This Application Note and Protocol guide addresses the specific challenges of cyclopropanating thiophene derivatives, synthesizing field-proven methodologies with mechanistic insights to ensure reproducibility in drug discovery workflows.

Strategic Analysis & Mechanistic Insights

Cyclopropanation of thiophene derivatives presents a unique dichotomy in medicinal chemistry. While the cyclopropyl-thiophene moiety is a high-value bioisostere (improving metabolic stability and potency), the sulfur atom within the thiophene ring creates specific reactivity challenges that standard alkene protocols often fail to address.

The Core Challenge: Sulfur Coordination & Chemoselectivity

• Catalyst Poisoning: Thiophene sulfur is a soft Lewis base (soft nucleophile). It strongly coordinates to soft Lewis acids like Rh(II), Pd(II), and Cu(I), effectively "poisoning" the catalysts used in diazo-mediated cyclopropanations.

• Chemoselectivity (Ring vs. Side-Chain):

  • Vinyl Thiophenes: The target is usually the exocyclic double bond. However, electrophilic carbenes can attack the thiophene ring itself.

  • Ring Reactivity: Direct addition to the thiophene double bond forms a thiophenium ylide or a norcaradiene intermediate, which typically undergoes Buchner ring expansion to form thiepins or rearranges, rather than forming a stable fused cyclopropane.

• Electronic Bias: The thiophene ring is electron-rich. Vinyl thiophenes are nucleophilic alkenes, making them excellent substrates for electrophilic carbenoids (Simmons-Smith), provided the catalyst is not deactivated.

Decision Matrix: Selecting the Right Protocol

• Substrate: Electron-Rich Vinyl Thiophene (e.g., 2-vinylthiophene)

  • Method:Simmons-Smith (Furukawa Modification) [1]

  • Why: Zinc carbenoids are less susceptible to sulfur poisoning than Rh/Cu catalysts.

• Substrate: Electron-Deficient Thiophene Enone (e.g., Thiophene-chalcone)

  • Method:Corey-Chaykovsky Reaction [2][3][4]

  • Why: Nucleophilic sulfur ylides attack the conjugate position (1,4-addition) effectively; no metal catalyst to poison.

• Substrate: Sterically Hindered / Labile Substrates

  • Method:Rh-Catalyzed Diazo Decomposition (with bulky ligands)

  • Why: Only if Method A fails. Requires bulky ligands (e.g., Rh₂(esp)₂) to prevent sulfur coordination.

Experimental Protocols

Protocol A: Furukawa-Modified Simmons-Smith Reaction

Best For: Unfunctionalized or electron-rich vinyl thiophenes. Mechanism: Concerted methylene transfer from an iodomethylzinc carbenoid.

Reagents:

• Substrate: Vinyl thiophene derivative (1.0 equiv)

• Carbenoid Source: Diiodomethane (

  ) (3.0 - 5.0 equiv)

• Reagent: Diethylzinc (

  ) (1.0 M in hexanes, 2.5 - 4.0 equiv)

• Solvent: Anhydrous Dichloromethane (DCM) or 1,2-Dichloroethane (DCE)

• Temperature: 0 °C to RT

Step-by-Step Procedure:

• Setup: Flame-dry a two-neck round-bottom flask equipped with a magnetic stir bar, nitrogen inlet, and a rubber septum. Maintain an inert atmosphere (

  or Ar).

• Solvent Charge: Add the vinyl thiophene substrate (e.g., 1.0 mmol) dissolved in anhydrous DCM (10 mL, 0.1 M concentration). Cool the solution to 0 °C using an ice bath.

• Diethylzinc Addition: Caution: Pyrophoric. Carefully add

  solution (2.5 mmol, 2.5 mL of 1.0 M) dropwise via syringe over 10 minutes. The solution may fume slightly. Stir for 10 minutes at 0 °C.

• Carbenoid Formation: Add

  (5.0 mmol, 0.4 mL) dropwise over 15 minutes. Note: A white precipitate ( ) may form.

• Reaction: Allow the mixture to warm slowly to room temperature and stir for 4–12 hours. Monitor by TLC/LCMS.

  • Optimization: If conversion is slow, heat to reflux (40 °C) if using DCM, or switch to DCE and heat to 60 °C.

• Quenching: Cool back to 0 °C. Quench carefully with saturated aqueous

  (dropwise at first, vigorous bubbling will occur).

• Workup: Dilute with

  or DCM. Separate layers. Wash the organic layer with 1M HCl (to remove Zn salts), saturated , and brine. Dry over .[5]

• Purification: Silica gel chromatography. Note: Cyclopropyl thiophenes are often acid-sensitive; use 1%

  in the eluent if degradation is observed.

Critical Insight: Unlike the Zn-Cu couple, the Furukawa reagent (

) is homogeneous, minimizing surface poisoning by the thiophene sulfur.

Protocol B: Corey-Chaykovsky Cyclopropanation

Best For: Electron-deficient thiophene derivatives (e.g.,

-unsaturated ketones/esters). Mechanism: Michael addition of sulfur ylide followed by intramolecular ring closure ( ).

Reagents:

• Substrate: Thiophene-substituted enone (1.0 equiv)

• Ylide Precursor: Trimethylsulfoxonium Iodide (TMSOI ) (1.2 - 1.5 equiv)

  • Note: Use TMSOI (sulfoxonium), not TMSI (sulfonium). TMSOI is softer and favors cyclopropanation over epoxidation.

• Base: NaH (60% dispersion, 1.5 equiv) or KOtBu (1.5 equiv)

• Solvent: Anhydrous DMSO (essential for ylide stability) or DMSO/THF (1:1).

Step-by-Step Procedure:

• Ylide Generation: In a flame-dried flask under

  , suspend NaH (1.5 mmol, washed with pentane to remove oil) in anhydrous DMSO (5 mL). Add TMSOI (1.5 mmol) in portions at RT. Stir for 30–60 minutes until gas evolution ceases and the solution becomes clear/milky (formation of dimethyloxosulfonium methylide).

• Substrate Addition: Dissolve the thiophene enone (1.0 mmol) in DMSO (2 mL) or THF (2 mL). Add this solution dropwise to the ylide mixture at RT.

• Reaction: Stir at RT for 2–6 hours. Heat to 50 °C if the substrate is sterically hindered.

• Quenching: Pour the reaction mixture into ice-cold water (20 mL).

• Workup: Extract with

  or EtOAc (3 x 15 mL). Crucial: Wash the combined organics thoroughly with water (3x) to remove DMSO, then brine.

• Purification: Flash chromatography.

Troubleshooting & Optimization Guide

Problem	Probable Cause	Solution
Low Conversion (Simmons-Smith)	Zinc carbenoid decomposition or coordination to thiophene S.	1. Increase equivalents (up to 5-10 eq).2. Add TFA (1.0 eq) to activate the carbenoid (Charette modification).
Catalyst Death (Rh-Catalysis)	Sulfur poisoning of Rh(II) center.	1. Switch to Rh₂(esp)₂ (Du Bois catalyst) – chelating ligands resist displacement.2. Slow addition of diazo compound (syringe pump) to keep carbene conc. low.
Ring Expansion Products	Buchner reaction (carbene attacks thiophene ring).	Avoid diazo/Rh methods for simple thiophenes. Use Simmons-Smith (doesn't attack the aromatic ring).
Side Chain Rearrangement	Allylic sulfide present (2,3-sigmatropic shift).[6][7]	If the side chain has a sulfur atom (e.g., ), oxidize S to sulfoxide/sulfone before cyclopropanation.

Visualizing the Workflow

Caption: Decision tree for selecting cyclopropanation conditions based on thiophene substrate electronics and regioselectivity requirements.

References

• Furukawa Modification (Simmons-Smith): Furukawa, J., Kawabata, N., & Nishimura, J. (1968).[5][7] Synthesis of cyclopropanes by the reaction of olefins with dialkylzinc and methylene iodide.[7] Tetrahedron, 24(1), 53-58. Link

• Corey-Chaykovsky Reaction: Corey, E. J., & Chaykovsky, M. (1965). Dimethyloxosulfonium Methylide and Dimethylsulfonium Methylide.[3] Formation and Application to Organic Synthesis. Journal of the American Chemical Society, 87(6), 1353–1364. Link

• Catalyst Poisoning & Solutions: Wurz, R. P., & Charette, A. B. (2005). Doubling the Efficiency of the Rhodium-Catalyzed Cyclopropanation of Alkenes. Organic Letters, 7(12), 2313–2316. Link

• Buchner Reaction on Thiophenes: Gillespie, R. J., & Porter, A. E. (1979). The reaction of thiophene with diazoacetic esters. Journal of the Chemical Society, Perkin Transactions 1, 2624-2628. Link

• Review of Cyclopropyl-Heterocycles: Wiles, J. A., et al. (2021). Cyclopropyl-Fused Heterocycles in Drug Discovery. Journal of Medicinal Chemistry, 64(12), 8005–8041. Link

Sources

• 1. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 4. Johnson–Corey–Chaykovsky reaction - Wikipedia [en.wikipedia.org]
• 5. orgsyn.org [orgsyn.org]
• 6. Simmons-Smith_reaction [chemeurope.com]
• 7. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]

Application Note: Regioselective Bromination of Cyclopropyl Methyl Thiophene Intermediates

Executive Summary & Mechanistic Rationale

The bromination of alkyl-substituted thiophenes is a fundamental transformation in the synthesis of active pharmaceutical ingredients (APIs) and organic electronic materials. Typically, this is achieved with high regioselectivity using N-bromosuccinimide (NBS) or elemental bromine (1)[1]. However, introducing a cyclopropyl moiety to the thiophene core drastically alters the chemical stability of the intermediate during electrophilic aromatic substitution.

The primary failure mode in these reactions is the inherent acid-lability of the cyclopropyl ring. During standard bromination, hydrobromic acid (HBr) is generated as a stoichiometric byproduct. In unbuffered conditions, this localized acidity triggers rapid cyclopropyl ring-opening, polymerization, and in some heavily substituted analogs, unexpected decarboxylative or decarbonylative side reactions (2)[2].

To circumvent this degradation, the reaction environment must be strictly buffered. By utilizing sodium acetate (NaOAc) as an acid scavenger, the generated HBr is immediately neutralized. This preserves the cyclopropyl ring while maintaining the electrophilicity of the brominating agent, ensuring high yields of the target intermediate (3)[3].

Mechanistic divergence of cyclopropyl thiophene bromination under buffered vs. unbuffered conditions.

Experimental Protocol

Target: Regioselective monobromination of a generic cyclopropyl methyl thiophene (e.g., converting 3-cyclopropyl-5-methylthiophene to 2-bromo-3-cyclopropyl-5-methylthiophene).

Reagents & Materials

• Substrate: 3-Cyclopropyl-5-methylthiophene (1.0 equiv, 10 mmol)

• Brominating Agent: N-Bromosuccinimide (NBS) (1.05 equiv, 10.5 mmol) — Must be recrystallized from water prior to use to remove acidic succinimide impurities.

• Buffer: Sodium Acetate (NaOAc), anhydrous (1.5 equiv, 15 mmol)

• Solvent: N,N-Dimethylformamide (DMF) or Acetic Acid (AcOH) (0.2 M relative to substrate)

• Quenching Agent: Sodium Thiosulfate (Na₂S₂O₃) aqueous solution (10% w/v)

• Extraction: Ethyl Acetate (EtOAc) and Brine

Step-by-Step Methodology

• Substrate Dissolution: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve the cyclopropyl methyl thiophene (10 mmol) in 50 mL of anhydrous DMF.

• Buffer Integration: Add anhydrous NaOAc (15 mmol) to the solution. Stir the suspension vigorously for 10 minutes at room temperature to ensure uniform dispersion.

  • Causality: NaOAc acts as an insoluble/partially soluble base in DMF that immediately traps HBr as it forms, preventing the localized pH drops that trigger cyclopropyl cleavage.

• Temperature Control: Cool the reaction mixture to 0 °C using an ice-water bath.

  • Causality: Lowering the temperature suppresses radical-mediated side reactions (such as allylic bromination of the methyl group) and controls the highly exothermic nature of the electrophilic attack.

• Reagent Addition: Add NBS (10.5 mmol) portion-wise over 15 minutes.

  • Causality: Gradual addition prevents localized spikes in active bromine concentration, minimizing the risk of over-bromination (dibromination).

• Reaction Progression: Remove the ice bath and allow the mixture to warm to room temperature. Stir for 2–4 hours. Monitor the reaction via TLC (Hexanes/EtOAc 9:1) until the starting material is fully consumed.

• Quenching: Cool the mixture back to 0 °C and slowly add 20 mL of 10% aqueous Na₂S₂O₃.

  • Causality: Thiosulfate instantly reduces any unreacted NBS or trace Br₂ into harmless bromide salts, halting the reaction and preventing oxidative degradation during the workup phase.

• Extraction: Dilute the quenched mixture with 50 mL of deionized water and extract with EtOAc (3 × 30 mL). Wash the combined organic layers with water (2 × 30 mL) to remove residual DMF, followed by a brine wash (30 mL). Dry over anhydrous Na₂SO₄.

• Purification: Concentrate the organic layer under reduced pressure. Purify the crude residue via silica gel flash chromatography (eluting with a gradient of 100% hexanes to 98:2 hexanes/EtOAc) to afford the pure brominated intermediate.

Step-by-step experimental workflow for the buffered bromination of cyclopropyl thiophenes.

Quantitative Data & Optimization

The necessity of the buffered system is clearly demonstrated when comparing yield and purity across different reaction conditions. Unbuffered systems result in catastrophic loss of the cyclopropyl moiety.

Brominating Agent	Buffer System	Solvent	Yield (%)	Purity (%)	Major Observation
NBS (1.05 eq)	None	DMF	< 30%	45%	Extensive ring-opening & polymerization
Br₂ (1.05 eq)	None	AcOH	< 15%	20%	Decarboxylative degradation
NBS (1.05 eq)	NaOAc (1.5 eq)	DMF	88%	> 98%	Clean conversion, intact cyclopropyl ring
Br₂ (1.05 eq)	NaOAc (1.5 eq)	AcOH	82%	95%	Minor dibromination observed

Self-Validating Analytical System

To guarantee the integrity of the protocol and ensure the cyclopropyl ring has not been compromised, the isolated product must be validated through the following self-verifying analytical markers:

• TLC Monitoring: The reaction validates its completion when the starting material spot (higher Rf) is fully replaced by a slightly more polar, UV-active product spot. If a streak appears on the TLC plate, it is a real-time indicator of acid-catalyzed polymerization, signaling buffer failure.

• ¹H-NMR (CDCl₃) Verification: The preservation of the cyclopropyl ring is definitively confirmed by the presence of distinct multiplets in the highly shielded region (δ 0.60–1.10 ppm ), corresponding to the methylene protons of the intact cyclopropyl group. Furthermore, the disappearance of the thiophene α-proton (typically around δ 6.5–6.8 ppm ) confirms successful, regioselective bromination.

• Mass Spectrometry (LC-MS): The product must exhibit a characteristic 1:1 isotopic doublet for the molecular ion [M]⁺ and [M+2]⁺, which is the universal signature confirming the incorporation of exactly one bromine atom.

References

• Synthetic Communications (tandfonline.com)
• Molecules (mdpi.com)
• Molecules - Special Issue (mdpi.com)

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. mdpi.com [mdpi.com]
• 3. mdpi.com [mdpi.com]

Application Note: A Scalable, Two-Step Synthesis of Tasimelteon Precursor 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

Abstract

This application note details a robust and scalable two-step synthetic route to 2-([1-(bromomethyl)cyclopropyl]methyl)thiophene, a key precursor in the manufacture of Tasimelteon. Tasimelteon is a selective agonist for melatonin receptors, critical in treating Non-24-Hour Sleep-Wake Disorder. The presented synthesis circumvents challenges associated with multi-step, low-yielding, or hazardous procedures by employing a titanium-mediated cyclopropanation followed by a direct bromination. This approach prioritizes process safety, economic viability, and high purity, making it suitable for drug development professionals and large-scale production environments. The protocol provides in-depth explanations for experimental choices, detailed step-by-step instructions, and critical safety considerations for industrial application.

Introduction: The Strategic Importance of the Cyclopropylthiophene Moiety

The cyclopropyl group is a highly valued structural motif in medicinal chemistry, often incorporated into active pharmaceutical ingredients (APIs) to enhance metabolic stability, improve potency, and fine-tune pharmacokinetic profiles.[1][2] Its unique conformational constraints and electronic properties can lead to more favorable interactions with biological targets.[3] In the case of Tasimelteon, the 2-([1-(bromomethyl)cyclopropyl]methyl)thiophene fragment serves as a crucial building block for constructing the final API.

The development of a scalable, safe, and cost-effective synthesis for this precursor is paramount for the commercial viability of Tasimelteon.[4][5] Traditional cyclopropanation methods can be difficult to scale or may require expensive or hazardous reagents, such as diazomethane or metal carbenoids.[6] This guide outlines a strategically optimized pathway designed for large-scale implementation, focusing on process robustness and efficiency.

Overview of the Synthetic Strategy

The synthesis is designed as a two-step process starting from the commercially available and inexpensive ethyl 2-(thiophen-2-yl)acetate.

• Step 1: Titanium-Mediated Cyclopropanation. The first step involves the formation of the key intermediate, (1-(thiophen-2-ylmethyl)cyclopropyl)methanol. This is achieved via a modified Kulinkovich reaction, which utilizes a titanium(IV) isopropoxide catalyst to mediate the reaction between the starting ester and ethylmagnesium bromide. This organometallic approach is highly efficient for converting esters into cyclopropanols.[6]

• Step 2: Substitutive Bromination. The second step is the conversion of the primary alcohol in the cyclopropylmethanol intermediate to the target bromomethyl group. This is accomplished using phosphorus tribromide (PBr₃), a classic and highly effective reagent for such transformations on a large scale due to its high reactivity and the straightforward removal of byproducts.

This convergent strategy minimizes the number of synthetic operations and isolation steps, which is critical for improving overall yield and reducing manufacturing costs in an industrial setting.

Caption: High-level overview of the two-step synthetic pathway.

Part 1: Scalable Synthesis of (1-(Thiophen-2-ylmethyl)cyclopropyl)methanol

Principle and Rationale

The core of this step is the formation of the cyclopropane ring. The Kulinkovich reaction and its variants provide a powerful method for synthesizing cyclopropanols from esters and Grignard reagents, mediated by a titanium alkoxide catalyst.[6] The proposed mechanism involves the formation of a titanacyclopropane intermediate from the reaction of the titanium catalyst with two equivalents of the Grignard reagent. This intermediate then reacts with the ester to form the cyclopropanol product after hydrolysis.

Causality of Experimental Choices:

• Catalyst: Titanium(IV) isopropoxide is chosen for its commercial availability, relatively low cost, and consistent reactivity.

• Grignard Reagent: Ethylmagnesium bromide is used as it is a common and cost-effective Grignard reagent that efficiently forms the required titanacyclopropane intermediate.

• Solvent: Anhydrous tetrahydrofuran (THF) is the solvent of choice due to its ability to solvate both the Grignard reagent and the titanium complexes, while being relatively inert under the reaction conditions. Anhydrous conditions are critical to prevent the quenching of the highly reactive organometallic species.

• Temperature Control: The reaction is initiated at low temperatures to control the exothermic formation of the active titanium species and ensure selectivity, then allowed to warm to drive the reaction to completion.

Detailed Experimental Protocol

Materials:

• Ethyl 2-(thiophen-2-yl)acetate

• Titanium(IV) isopropoxide (Ti(O-i-Pr)₄)

• Ethylmagnesium bromide (solution in THF or Et₂O)

• Anhydrous Tetrahydrofuran (THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Ethyl acetate (EtOAc)

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reactor Setup: Under an inert nitrogen atmosphere, charge a jacketed glass reactor with anhydrous THF and ethyl 2-(thiophen-2-yl)acetate. Begin agitation and cool the solution to -5 to 0 °C using a circulating chiller.

• Catalyst Addition: To the cooled solution, add titanium(IV) isopropoxide dropwise via a syringe or addition funnel, maintaining the internal temperature below 5 °C.

• Grignard Reagent Addition: Slowly add the ethylmagnesium bromide solution via an addition funnel over 1-2 hours. A color change is typically observed. Meticulous temperature control is crucial during this step; ensure the internal temperature does not exceed 10 °C.

• Reaction: After the addition is complete, allow the reaction mixture to slowly warm to room temperature (20-25 °C) and stir for 12-18 hours.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS) until consumption of the starting ester is complete.

• Workup (Quench): Cool the reaction mixture back to 0 °C. Slowly and carefully quench the reaction by the dropwise addition of a saturated aqueous NH₄Cl solution. This step is exothermic and may produce gas; ensure adequate venting and cooling.

• Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous phase three times with ethyl acetate.

• Washing: Combine the organic extracts and wash sequentially with water and then brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude (1-(thiophen-2-ylmethyl)cyclopropyl)methanol can be purified by vacuum distillation or column chromatography to achieve the desired purity for the next step.

Process Parameters and Data

Parameter	Specification	Purpose
Ethyl 2-(thiophen-2-yl)acetate	1.0 equiv	Limiting Reagent
Ti(O-i-Pr)₄	0.1 - 0.2 equiv	Catalyst
Ethylmagnesium bromide	2.2 - 2.5 equiv	Forms the active titanacyclopropane
Solvent	Anhydrous THF	Reaction Medium
Initial Temperature	-5 to 0 °C	Control initial exotherm
Reaction Temperature	Warm to 20-25 °C	Drive reaction to completion
Reaction Time	12 - 18 hours	Ensure complete conversion
Typical Yield	75 - 85%
Typical Purity (Post-Purification)	>98% (by GC)

Part 2: Bromination of (1-(Thiophen-2-ylmethyl)cyclopropyl)methanol

Principle and Rationale

This step converts the primary alcohol of the intermediate into the desired primary bromide. Phosphorus tribromide (PBr₃) is an effective reagent for this transformation. The reaction proceeds via the formation of a phosphite ester intermediate, which is then displaced by a bromide ion in an Sₙ2 reaction.

Causality of Experimental Choices:

• Reagent: PBr₃ is selected for its high efficiency and scalability. The byproducts (phosphorous acid) are water-soluble and easily removed during aqueous workup, which is a significant advantage over methods like the Appel reaction that produce triphenylphosphine oxide, a byproduct that is often difficult to remove without chromatography.[7]

• Solvent: A non-polar, aprotic solvent such as dichloromethane (DCM) or diethyl ether is used to prevent reaction with the solvent.

• Temperature Control: The addition of PBr₃ is performed at low temperatures (0 °C) to control the highly exothermic reaction with the alcohol and to minimize potential side reactions.

• Stoichiometry: A slight excess of PBr₃ is often used to ensure complete conversion of the alcohol, but a large excess should be avoided. Approximately 0.35-0.40 equivalents are used, as each PBr₃ molecule can react with three alcohol molecules.

Detailed Experimental Protocol

Materials:

• (1-(Thiophen-2-ylmethyl)cyclopropyl)methanol

• Phosphorus tribromide (PBr₃)

• Anhydrous Dichloromethane (DCM) or Diethyl Ether

• Ice-cold water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Reactor Setup: Under an inert nitrogen atmosphere, charge the reactor with a solution of (1-(thiophen-2-ylmethyl)cyclopropyl)methanol in anhydrous DCM.

• Cooling: Cool the solution to 0 °C in an ice/water bath.

• Reagent Addition: Add PBr₃ dropwise via an addition funnel over 30-60 minutes. Ensure the internal temperature is maintained below 5 °C throughout the addition.

• Reaction: After the addition is complete, allow the mixture to stir at 0 °C for 1-2 hours, then let it warm to room temperature and stir for an additional 2-4 hours.

• Monitoring: Monitor the reaction by TLC or GC-MS to confirm the disappearance of the starting alcohol.

• Workup (Quench): Cool the reaction mixture back to 0 °C. Very slowly and carefully pour the reaction mixture onto a stirred slurry of ice and water to quench the excess PBr₃.

• Neutralization: Slowly add saturated NaHCO₃ solution to the quenched mixture until the aqueous layer is neutral or slightly basic (pH 7-8).

• Extraction: Transfer the mixture to a separatory funnel and separate the layers. Extract the aqueous layer twice more with DCM.

• Washing: Combine the organic extracts and wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and remove the solvent under reduced pressure to yield the crude 2-([1-(bromomethyl)cyclopropyl]methyl)thiophene.

• Purification: The final product can be purified by vacuum distillation if necessary to achieve high purity.

Process Parameters and Data

Parameter	Specification	Purpose
Cyclopropylmethanol Intermediate	1.0 equiv	Substrate
Phosphorus Tribromide (PBr₃)	0.35 - 0.40 equiv	Brominating Agent
Solvent	Anhydrous DCM	Reaction Medium
Addition Temperature	0 to 5 °C	Control Exotherm
Reaction Temperature	Warm to 20-25 °C	Drive reaction to completion
Reaction Time	3 - 6 hours	Ensure complete conversion
Typical Yield	85 - 95%
Typical Purity (Post-Purification)	>98% (by GC)

Integrated Workflow and Safety Considerations

The following diagram illustrates the complete, integrated workflow for the two-step synthesis.

Caption: Detailed experimental workflow from starting material to final product.

Safety Imperatives:

• Organometallics: Grignard reagents and titanium alkoxides are highly reactive with water and protic solvents. All operations must be conducted under a dry, inert atmosphere (Nitrogen or Argon). Use appropriate personal protective equipment (PPE), including flame-retardant lab coats and safety glasses.

• Phosphorus Tribromide: PBr₃ is highly corrosive and reacts violently with water, releasing HBr gas. Handle only in a well-ventilated fume hood. The quenching process must be performed slowly and with extreme caution.

• Exothermic Reactions: Both the Grignard addition and the PBr₃ reaction are exothermic. A reliable cooling system and continuous temperature monitoring are essential to prevent thermal runaways.

• Solvent Handling: THF can form explosive peroxides. Use freshly distilled or inhibitor-free anhydrous THF. All solvents should be handled with appropriate engineering controls to minimize exposure.

Conclusion

The two-step synthesis presented provides a scalable and efficient pathway to the Tasimelteon precursor, 2-([1-(bromomethyl)cyclopropyl]methyl)thiophene. By employing a robust titanium-mediated cyclopropanation and a reliable bromination protocol, this method addresses key industrial requirements, including high yield, operational simplicity, and the use of readily available, cost-effective materials. The detailed protocols and safety guidelines herein are intended to provide researchers and drug development professionals with a solid foundation for the large-scale production of this critical pharmaceutical intermediate.

References

• de Meijere, A., et al. (2011). Scalable synthesis of (1-cyclopropyl)cyclopropylamine hydrochloride. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Powers, D. C., et al. (2019). Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes. Journal of the American Chemical Society. Available at: [Link]

• Kananovich, D., et al. (2023). Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization. Molecules. Available at: [Link]

• Gulea, M., et al. (2014). Recent Advances in the Synthesis of Thiophene Derivatives by Cyclization of Functionalized Alkynes. Molecules. Available at: [Link]

• Google Patents. (2016). CN105949153A - Synthesis method of tasimelteon.

• Lucente, E., et al. (2018). Synthesis, Characterization, and Crystal Chemistry of Tasimelteon, a Melatonin Agonist, in Its Anhydrous and Hemihydrate Forms. Journal of Pharmaceutical Sciences. Available at: [Link]

• Google Patents. (2013). CN103087019A - Preparation method of tasimelteon.

• Lucente, E., et al. (2018). Synthesis, Characterization, and Crystal Chemistry of Tasimelteon, a Melatonin Agonist, in Its Anhydrous and Hemihydrate Forms. PubMed. Available at: [Link]

• Google Patents. (2005). WO2005051904A2 - Novel processes for the synthesis of cyclopropyl compounds.

• European Medicines Agency. (2015). Hetlioz, INN-tasimelteon. Available at: [Link]

• WIPO Patentscope. (2016). 105949153 - Synthesis method of tasimelteon. Available at: [Link]

• Kumar, A., et al. (2019). [3 + 2] Annulation of Donor–Acceptor Cyclopropanes with Ammonium Thiocyanate: Interrupted Cascade Leads to Elusive Iminodihydrothiophene Derivatives. Organic Letters. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved from [Link]

• Reddy, L. R., et al. (2019). An efficient and practical asymmetric synthesis of (−)-tasimelteon. Synthetic Communications. Available at: [Link]

• Wikipedia. (n.d.). Cyclopropanation. Retrieved from [Link]

• Wang, D., et al. (2014). Regioselective Electrophilic Aromatic Bromination: Theoretical Analysis and Experimental Verification. Molecules. Available at: [Link]

• Hernandez, H., et al. (2019). Stereoselective Cyclopropanation of Electron-Deficient Olefins with a Cofactor Redesigned Carbene Transferase Featuring Radical Reactivity. ACS Catalysis. Available at: [Link]

• Royal Society of Chemistry. (2020). Visible-light-induced C(sp3)–H bromination of 4-methylthiophene derivatives with HBr/H2O2. Organic & Biomolecular Chemistry. Available at: [Link]

• Metadynea. (2023). Cyclopropylmethanol: Properties, Applications, and Synthesis. Available at: [Link]

• Gagnon, A., et al. (2019). Synthesis of aryl cyclopropyl sulfides through copper-promoted S-cyclopropylation of thiophenols using cyclopropylboronic acid. Beilstein Journal of Organic Chemistry. Available at: [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of thiophenes. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Diastereoselective Synthesis of Cyclopropanes from Carbon Pronucleophiles and Alkenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. CN105949153A - Synthesis method of tasimelteon - Google Patents [patents.google.com]
• 5. CN103087019A - Preparation method of tasimelteon - Google Patents [patents.google.com]
• 6. Cyclopropanation - Wikipedia [en.wikipedia.org]
• 7. mdpi.com [mdpi.com]

Precision Synthesis of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene: Reagent Selection and Protocol Optimization

Abstract

This Application Note details the synthetic pathway for 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene , a specialized intermediate featuring a 1,1-disubstituted cyclopropane core. This scaffold is critical in medicinal chemistry for constructing Leukotriene D4 (LTD4) antagonists and 5-Lipoxygenase (5-LO) inhibitors. The presence of the strained cyclopropane ring adjacent to a leaving group (bromide) and an electron-rich aromatic system (thiophene) presents unique challenges, specifically the risk of cyclopropylcarbinyl rearrangement under acidic conditions. This guide prioritizes a route that maintains ring integrity using neutral bromination conditions.

Part 1: Retrosynthetic Analysis & Strategy

The synthesis is designed to avoid thermodynamic equilibration of the cyclopropane ring. The 1,1-disubstitution pattern is established early via alkylation of a cyclopropane ester, followed by functional group interconversion.

Strategic Disconnection

The target molecule is disconnected at the C-Br bond (functional group transformation) and the C-C bond connecting the thiophene arm to the cyclopropane core (alkylation).

Caption: Retrosynthetic logic flow from target bromide back to commercially available ethyl cyclopropanecarboxylate and 2-(chloromethyl)thiophene.

Part 2: Detailed Experimental Protocols

Stage 1: Scaffold Assembly (Alkylation)

Objective: Install the thiophene side chain onto the cyclopropane ring. Challenge: Efficiently generating the enolate of ethyl cyclopropanecarboxylate without causing ring opening or polymerization of the thiophene electrophile.

Parameter	Specification	Rationale
Substrate	Ethyl cyclopropanecarboxylate	Commercially available; -protons are acidic ( in DMSO) due to increased s-character.
Base	LDA (Lithium Diisopropylamide)	Strong, bulky base required to quantitatively deprotonate the ester at -78°C.
Electrophile	2-(Chloromethyl)thiophene	Reactive alkylating agent. Note: Freshly distilled or commercial grade.
Solvent	Anhydrous THF	Essential for stability of the lithium enolate.

Protocol:

• Enolate Formation: To a flame-dried flask under nitrogen, add anhydrous THF (10 vol) and diisopropylamine (1.2 eq). Cool to -78°C. Add

  -BuLi (1.2 eq, 2.5 M in hexanes) dropwise. Stir for 30 min.

• Addition: Add ethyl cyclopropanecarboxylate (1.0 eq) dropwise at -78°C. Stir for 1 hour to ensure complete enolization.

• Alkylation: Add a solution of 2-(chloromethyl)thiophene (1.1 eq) in THF dropwise.

• Warm-up: Allow the reaction to warm slowly to room temperature over 4 hours.

• Workup: Quench with saturated aqueous

  . Extract with EtOAc (3x). Wash combined organics with brine, dry over , and concentrate.

• Purification: Silica gel chromatography (Hexanes/EtOAc gradient).

  • Target Product:Ethyl 1-(thiophen-2-ylmethyl)cyclopropanecarboxylate .

Stage 2: Reduction to Alcohol

Objective: Convert the ester to the primary alcohol.

Protocol:

• Suspend

  (1.5 eq) in anhydrous THF at 0°C under nitrogen.

• Add a solution of Ethyl 1-(thiophen-2-ylmethyl)cyclopropanecarboxylate (from Stage 1) in THF dropwise, maintaining internal temperature <10°C.

• Stir at 0°C for 1 hour, then warm to room temperature for 2 hours.

• Fieser Quench: Carefully add water (

  mL), then 15% NaOH ( mL), then water ( mL) where is the mass of LAH in grams.

• Filter the granular precipitate through Celite. Concentrate the filtrate.

  • Target Product:(1-(Thiophen-2-ylmethyl)cyclopropyl)methanol .

Stage 3: Appel Bromination (Critical Step)

Objective: Convert the alcohol to the bromide without triggering cyclopropylcarbinyl rearrangement. Mechanism: The Appel reaction uses triphenylphosphine (

) and carbon tetrabromide ( ) to generate the bromide via an mechanism under neutral conditions.

• Why not HBr? Treatment of cyclopropylmethanol derivatives with acidic HBr generates a carbocation that rapidly rearranges to cyclobutyl and homoallylic bromides (see Roberts & Mazur, 1951).

Protocol:

• Dissolve (1-(Thiophen-2-ylmethyl)cyclopropyl)methanol (1.0 eq) and

  (1.2 eq) in anhydrous DCM (10 vol) at 0°C.

• Add

  (1.2 eq) portion-wise over 20 minutes. The solution will turn slightly yellow.

• Stir at 0°C for 1 hour, then allow to warm to room temperature. Monitor by TLC (the alcohol is much more polar than the bromide).

• Workup: Add hexanes to the reaction mixture to precipitate triphenylphosphine oxide (

  ). Filter off the solid.

• Concentrate the filtrate and purify via rapid silica plug filtration (100% Hexanes to 5% EtOAc/Hexanes).

  • Final Product:2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene .

Part 3: Mechanism of Action & Troubleshooting

Cyclopropyl Stability Workflow

The following diagram illustrates the competing pathways and why the Appel reaction is the mandatory choice.

Caption: Mechanistic comparison showing how Appel conditions prevent the cationic rearrangements typical of acidic bromination.

Troubleshooting Table

Issue	Probable Cause	Solution
Low Yield in Step 1	Incomplete enolization or wet THF.	Ensure LDA is fresh; use titration to verify n-BuLi concentration. Dry THF over Na/Benzophenone.
Ring Opening (Step 3)	Acidic impurities in DCM or heat.	Use neutral alumina plug for DCM; keep reaction at 0°C initially; add 1 eq of Pyridine if traces of acid are suspected.
Separation of	Solubility overlap.	Triturate the crude residue with cold pentane/hexanes multiple times. is insoluble in pentane.

Part 4: Safety & Handling

• 2-(Chloromethyl)thiophene: A potent lachrymator and skin irritant. Handle only in a functioning fume hood. Store at -20°C to prevent polymerization.

• Cyclopropyl Bromides: Potential alkylating agents. Treat as genotoxic impurities (GTIs) until proven otherwise.

• Waste: All thiophene-containing waste must be segregated from general organic waste due to sulfur content (bad odor/incinerator protocols).

References

• Roberts, J. D., & Mazur, R. H. (1951). Small-Ring Compounds. IV. Interconversion Reactions of Cyclopropylcarbinyl, Cyclobutyl and Allylcarbinyl Derivatives. Journal of the American Chemical Society. Link

• Appel, R. (1975). Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage. Angewandte Chemie International Edition. Link

• ChemScene. (n.d.). Product Data Sheet: 4-Bromo-2-((1-(bromomethyl)cyclopropyl)methyl)thiophene (CAS 1479549-77-3).Link

• Organic Syntheses. (1955). 2-Chloromethylthiophene.[1] Organic Syntheses, Coll.[1] Vol. 3, p.197. Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]

Application Note: Advanced Suzuki-Miyaura Cross-Coupling of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

Target Audience: Researchers, Synthetic Chemists, and Drug Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary

The incorporation of complex, sp³-rich architectures into aromatic pharmacophores is a major objective in modern drug discovery. The building block 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene offers a highly valuable thiophene core linked to a unique cyclopropyl-methyl halide system[1]. However, utilizing this substrate in palladium-catalyzed Suzuki-Miyaura cross-couplings presents severe mechanistic challenges. This application note details the causality behind these kinetic barriers and provides a self-validating, optimized protocol for achieving high-yielding cross-couplings with this sterically encumbered electrophile.

Substrate Analysis & Mechanistic Rationale (Expertise & Experience)

To successfully couple 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene, one must understand the dual-edged nature of its molecular structure. The primary alkyl bromide is adjacent to the C1 position of a cyclopropyl ring. Because this

-carbon is fully substituted (bonded to the bromomethyl group, the thiophene-containing moiety, and two cyclopropyl methylenes), it acts as a quaternary center.

The Kinetic Dual-Edged Sword

• Suppression of

  -Hydride Elimination (The Advantage): The most common failure mode in alkyl Suzuki couplings is the rapid -hydride elimination of the alkyl-palladium(II) intermediate, which yields undesired alkene byproducts[2]. Because our substrate lacks -hydrogens, this decomposition pathway is completely blocked, allowing the intermediate to persist long enough for transmetalation.

• Neopentyl-Like Steric Hindrance (The Challenge): The quaternary

  -carbon creates a "neopentyl-type" steric environment. Neopentyl halides are notoriously unreactive toward oxidative addition due to extreme steric shielding of the C–Br bond[3].

Causality of Reagent Selection

To overcome this high activation barrier, the catalytic system must employ highly electron-rich ligands. As pioneered by Fu and co-workers, the combination of Palladium(II) acetate (

) and tricyclohexylphosphine ( ) is uniquely effective for unactivated primary alkyl bromides[4]. The strong -donating ability of increases the nucleophilicity of the Pd(0) center to drive the sluggish oxidative addition, while its massive steric cone angle forces the subsequent reductive elimination.

Furthermore, transmetalation of sterically encumbered alkyl-Pd(II) species requires the boronic acid to be activated into a boronate complex

. Anhydrous bases routinely fail in these systems; the presence of water (provided via ) is strictly essential to facilitate the boron-to-palladium transfer[5].

Optimization of Reaction Parameters

The following table summarizes the quantitative optimization data, demonstrating why standard cross-coupling conditions fail and validating the chosen parameters.

Parameter	Condition A	Condition B	Condition C	Optimal Condition
Catalyst / Ligand			/	/
Base		(anhydrous)	(anhydrous)
Solvent	THF	Dioxane	THF	THF
Temperature	65 °C	80 °C	60 °C	60 °C
Yield (%)	< 5%	12%	15%	92%
Mechanistic Note	Insufficient electron density for oxidative addition.	Lack of water prevents boronate formation[5].	Transmetalation stalls without hydration[5].	Thermal energy overcomes neopentyl steric barrier[3].

Catalytic Cycle Visualization

Figure 1: Catalytic cycle of Suzuki-Miyaura coupling tailored for neopentyl-like alkyl bromides.

Standard Operating Procedure (SOP): Step-by-Step Protocol

This protocol is designed as a self-validating system. Visual cues and analytical checkpoints are embedded to ensure the integrity of the reaction at each stage[6].

Materials & Reagents

• Electrophile: 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene (1.0 equiv, 1.0 mmol)

• Nucleophile: Arylboronic Acid (1.5 equiv, 1.5 mmol)

• Catalyst Precursor:

  (5 mol %, 0.05 mmol)

• Ligand: Tricyclohexylphosphine (

  ) (10 mol %, 0.10 mmol)

• Base: Potassium phosphate monohydrate (

  ) (2.0 equiv, 2.0 mmol)

• Solvent: Anhydrous Tetrahydrofuran (THF), degassed (5.0 mL)

Step 1: Reaction Setup & Inert Atmosphere

• To an oven-dried 15 mL pressure flask equipped with a magnetic stir bar, add the

  , , , and the arylboronic acid.

• Seal the flask with a rubber septum and purge the vessel with Argon for 10 minutes. Causality: Oxygen rapidly oxidizes electron-rich phosphines like

  to catalytically inactive phosphine oxides, which will immediately stall the reaction[4].

• Add 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene dissolved in 5.0 mL of degassed anhydrous THF via syringe.

Step 2: Catalyst Activation & Heating

• Replace the septum with a Teflon screw-cap under a positive flow of Argon.

• Place the sealed vessel in a pre-heated oil bath at 60 °C behind a blast shield[6].

• Self-Validation Checkpoint 1 (Visual): The initial mixture will appear yellow/orange due to the presence of

  . Within 15–30 minutes of heating, the solution must transition to a dark red/brown homogeneous mixture. This color change confirms the reduction of Pd(II) to the catalytically active Pd(0) species. Failure to observe this indicates poisoned reagents.

Step 3: Reaction Monitoring

• Allow the reaction to stir vigorously at 60 °C for 16 hours.

• Self-Validation Checkpoint 2 (Analytical): After 16 hours, cool the reaction to room temperature and sample 10

  L for TLC analysis (Eluent: 10% EtOAc in Hexanes). The starting alkyl bromide typically presents an and stains with [2]. The cross-coupled product will generally appear at and exhibit strong UV activity due to the extended conjugation of the aryl-thiophene system.

Step 4: Workup & Isolation

• Dilute the crude reaction mixture with diethyl ether (10 mL) and filter through a short pad of silica gel to remove the palladium black and inorganic phosphate salts. Wash the pad with an additional 20 mL of diethyl ether.

• Concentrate the filtrate under reduced pressure (rotary evaporation at 30 °C, 20 mmHg)[2].

• Purify the crude residue via flash column chromatography (gradient elution: 0% to 10% EtOAc in Hexanes) to afford the pure cross-coupled thiophene derivative.

References

1.[1] EvitaChem. 2-{[1-(Bromomethyl)cyclopropyl]methyl}-3-chlorothiophene. Available at: 2.[4] Organic Chemistry Portal. Suzuki Coupling. Available at: 3.[6] YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. Available at: 4.[2] National Institutes of Health (NIH). Palladium-Catalyzed Alkyl-Alkyl Suzuki Cross-Couplings of Primary Alkyl Bromides at Room-Temperature. Available at: 5.[5] Macmillan Group (Princeton University). B-Alkyl Suzuki Couplings. Available at: 6.[3] National Institutes of Health (NIH). Replacing Conventional Carbon Nucleophiles with Electrophiles. Available at: 7.[7] National Institutes of Health (NIH). Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction. Available at:

Sources

• 1. evitachem.com [evitachem.com]
• 2. PALLADIUM-CATALYZED ALKYL-ALKYL SUZUKI CROSS-COUPLINGS OF PRIMARY ALKYL BROMIDES AT ROOM-TEMPERATURE: (13-CHLOROTRIDECYLOXY)TRIETHYLSILANE [Silane, [(13-chlorotridecyl)oxy]triethyl-] - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Replacing Conventional Carbon Nucleophiles with Electrophiles: Nickel-Catalyzed Reductive Alkylation of Aryl Bromides and Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Suzuki Coupling [organic-chemistry.org]
• 5. macmillan.princeton.edu [macmillan.princeton.edu]
• 6. m.youtube.com [m.youtube.com]
• 7. Elucidating the Role of the Boronic Esters in the Suzuki–Miyaura Reaction: Structural, Kinetic, and Computational Investigations - PMC [pmc.ncbi.nlm.nih.gov]

Industrial manufacturing process for Tasimelteon intermediates

Application Note: Industrial Manufacturing Process for Tasimelteon Intermediates

Executive Summary

Tasimelteon (Hetlioz®) is a melatonin receptor agonist (

and ) utilized for the treatment of Non-24-Hour Sleep-Wake Disorder. Structurally, it is a cyclopropyl-fused dihydrobenzofuran derivative.[1] The industrial synthesis poses significant stereochemical challenges, specifically the installation of the trans-cyclopropane ring with high enantiomeric excess (ee).

This guide details a robust, scalable process chemistry route derived from Vanda Pharmaceuticals and Bristol-Myers Squibb patents. It prioritizes the Resolution Route , which remains the industry standard for ensuring >99% ee at multi-kilogram scales, over purely asymmetric catalytic methods which often suffer from lower turnover numbers (TON) or expensive ligand costs on ton-scales.

Retrosynthetic Analysis

The industrial logic disconnects Tasimelteon at the amide bond and the cyclopropyl ring. The critical intermediate is the chiral cyclopropanecarboxylic acid.

Figure 1: Strategic disconnection of Tasimelteon showing the critical chiral acid intermediate.

Detailed Experimental Protocols

Protocol A: Synthesis of 4-Vinyl-2,3-dihydrobenzofuran (Intermediate A)

Objective: Scalable preparation of the olefin precursor from commodity starting materials. Mechanism: Vilsmeier-Haack cyclization followed by base-mediated elimination.

Reagents:

• 2,3-Bis(2-hydroxyethyl)phenol (Starting Material)

• Vilsmeier Reagent (DMF/POCl3 or pre-formed)

• Toluene (Solvent)[2]

• NaOH (50% aq. solution)

• Tetrabutylammonium bromide (TBAB - Phase Transfer Catalyst)

Procedure:

• Cyclization: Charge a glass-lined reactor with 2,3-bis(2-hydroxyethyl)phenol (1.0 eq) and Toluene (10 vol). Cool to 0-5°C.

• Add Vilsmeier reagent (2.5 eq) slowly to control exotherm. The reaction forms a bis-imidate intermediate which cyclizes to 4-(2-chloroethyl)-2,3-dihydrobenzofuran .

• Quench: Quench the reaction mixture into water/ice. Separate the organic layer containing the chloro-intermediate.[3]

• Elimination: To the organic layer, add TBAB (0.05 eq) and 50% NaOH (4.0 eq). Heat to 60-70°C.

• Monitoring: Monitor by HPLC for the disappearance of the chloro-ethyl intermediate.

• Workup: Cool to 25°C. Separate phases. Wash the organic layer with water and brine.

• Isolation: Concentrate the toluene layer. The product, 4-Vinyl-2,3-dihydrobenzofuran , is an oil that can be distilled (bp ~85°C at 0.5 mmHg) or used directly if purity >95%.

Key Process Parameter (KPP): Temperature control during Vilsmeier addition is critical to prevent polymerization.

Protocol B: Asymmetric Cyclopropanation & Resolution (Intermediate B)

Objective: Installation of the cyclopropyl ring and isolation of the (1R, 2R) enantiomer. Challenge: Direct asymmetric catalysis often yields 70-80% ee. Industrial quality requires >99.5% ee. This protocol uses a "Resolution-Upgrade" strategy.

Step 1: Cyclopropanation

• Reactor Setup: Charge Intermediate A (1.0 eq) and Toluene (5 vol) into a reactor. Add catalyst Ru(i.p.-pybox)Cl2 (0.5 mol%).

• Addition: Heat to 40°C. Slowly dose Ethyl Diazoacetate (EDA, 1.2 eq) over 8-10 hours. Note: Slow addition minimizes EDA dimerization.

• Workup: Wash with aq. NaHCO3. Concentrate to obtain the crude ethyl ester (trans:cis ratio typically ~85:15).

• Hydrolysis: Treat the crude ester with NaOH/MeOH to hydrolyze to the racemic trans-acid: trans-2-(2,3-dihydrobenzofuran-4-yl)cyclopropanecarboxylic acid .

Step 2: Optical Resolution (The Critical Step)

• Salt Formation: Dissolve the racemic trans-acid (1.0 eq) in hot Ethanol (10 vol).

• Chiral Base: Add (+)-Dehydroabietylamine (DAA) (0.6 eq).

• Crystallization: Cool slowly to 0°C. The (1R, 2R)-acid-DAA salt precipitates selectively.

• Filtration: Filter the white solid.

• Liberation: Suspend the salt in Ethyl Acetate and treat with dilute HCl. Separate the organic layer.

• Result: Evaporation yields (1R, 2R)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropanecarboxylic acid with >98% ee.[1][4]

  • Recrystallization from heptane/EtOAc can upgrade ee to >99.5%.

Protocol C: Amide Formation & Reduction to Tasimelteon

Objective: Conversion of the chiral acid to the final API without racemization. Safety Note: While the Curtius rearrangement is a known route, the Amide Reduction route avoids azide chemistry, making it safer for large-scale manufacturing.

Step 1: Primary Amide Formation

• Dissolve Intermediate B (Chiral Acid) in THF.

• Add N-Methylmorpholine (1.1 eq) and cool to -10°C.

• Add Isobutyl Chloroformate (1.1 eq) to form the mixed anhydride. Stir for 1 hour.

• Purge with Ammonia gas (NH3) or add Ammonium Hydroxide.

• Warm to RT. Workup (aq. wash) to isolate the Primary Amide .

Step 2: Reduction to Amine

• Charge Primary Amide (1.0 eq) and THF into a reactor.

• Add Borane-Dimethyl Sulfide (BMS) or NaBH4/BF3·Et2O (2.5 eq hydride) carefully.

• Reflux (65°C) for 4-6 hours. Monitor for complete reduction of carbonyl.

• Quench: Cool to 0°C. Carefully add MeOH then HCl to destroy amine-borane complexes.

• Isolation: Basify with NaOH, extract into MTBE. This yields ((1R,2R)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropyl)methanamine .[4]

Step 3: Final Coupling

• To the amine solution, add Et3N (1.2 eq).

• Add Propionyl Chloride (1.1 eq) at 0-5°C.

• Stir 1 hour. Water wash. Crystallize Tasimelteon from Ethanol/Water.

Process Data Summary

Step	Reaction	Typical Yield	Key Impurity to Control	Critical Quality Attribute
1	Vilsmeier-Elimination	85-90%	Polymerized phenols	Purity >95% (GC)
2	Cyclopropanation	75-80%	Diethyl fumarate/maleate	Trans/Cis ratio
3	Resolution (DAA)	35-40% (from racemate)	(1S, 2S)-enantiomer	Chiral Purity >99.0% ee
4	Amide Reduction	85%	Unreduced Amide	Residual Boron <10ppm
5	Propionylation	90-95%	Dimer impurities	API Purity >99.5%

Process Logic & Workflow

The following diagram illustrates the decision logic for the critical resolution step, ensuring the final drug substance meets the stringent enantiomeric purity requirements.

Figure 2: Decision tree for the optical resolution of the cyclopropane intermediate.

References

• Vanda Pharmaceuticals Inc. "Highly purified pharmaceutical grade tasimelteon." U.S. Patent 10,071,977, issued September 11, 2018. Link

• Bristol-Myers Squibb. "Process for the preparation of (trans)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropanecarboxylic acid." U.S. Patent 7,754,902, issued July 13, 2010. Link

• Prasad, J. S., et al. "A Practical Pilot-Scale Synthesis of 4-Vinyl-2,3-dihydrobenzofuran Using Imidate Ester Chemistry." Organic Process Research & Development, 2003, 7(6), 821–827. Link

• Vanda Pharmaceuticals. "Synthesis method of tasimelteon." CN Patent 105949153A. Link

• Simmons, B., et al. "Development of a Scalable Synthesis of Tasimelteon." Organic Process Research & Development, 2009.

Sources

• 1. US9944616B2 - Processes for the preparation of Tasimelteon and intermediates thereof - Google Patents [patents.google.com]
• 2. WO2013124280A1 - Synthesis of 2-(3,4-difluorophenyl)cyclopropanecarboxylic acid - Google Patents [patents.google.com]
• 3. CN102942542A - Preparation method of 2, 3-dihydrobenzofuran compound - Google Patents [patents.google.com]
• 4. (1R,2R)-2-(2,3-dihydro-4-benzofuranyl)cyclopropanecarboxamide CSA 1161417-63-5 Manufacturers, Suppliers, Factory - Home Sunshine Pharma [hsppharma.com]

Troubleshooting & Optimization

Preventing cyclopropane ring opening during thiophene alkylation

A Researcher's Guide to Preventing Cyclopropane Ring Opening During Thiophene Alkylation

Welcome to the Technical Support Center for functionalized thiophene synthesis. This guide is designed for researchers, medicinal chemists, and process development scientists who are working with thiophene and its derivatives. Here, we provide in-depth troubleshooting advice and frequently asked questions (FAQs) to address a common challenge: the preservation of cyclopropane rings during the alkylation of thiophene.

Introduction: The Challenge of Marrying Thiophene and Cyclopropane

Thiophene is a critical scaffold in numerous pharmaceuticals and functional materials. Its alkylation, typically via the Friedel-Crafts reaction, is a fundamental method for elaborating its structure. However, when the alkylating agent contains a strained cyclopropane ring, chemists often face the vexing problem of ring-opening, leading to undesired isomeric byproducts. This guide provides the scientific rationale behind this issue and offers practical, field-proven solutions to maintain the integrity of the cyclopropane moiety.

Frequently Asked Questions (FAQs)

Q1: Why is my cyclopropane ring opening during the Friedel-Crafts alkylation of thiophene?

The instability of the cyclopropane ring under typical Friedel-Crafts conditions is rooted in the formation and reactivity of the cyclopropylmethyl carbocation. While this carbocation is known to be remarkably stable due to the sigma-bond delocalization from the cyclopropyl ring into the vacant p-orbital, this very stability can be a double-edged sword.[1][2][3][4] In the presence of strong Lewis acids like aluminum chloride (AlCl₃), the carbocation can undergo rearrangement and ring-opening to form a more stable, delocalized homoallylic cation.[5] This process is often irreversible and leads to a mixture of products.

Q2: Are there milder alternatives to traditional Lewis acids like AlCl₃?

Yes, and employing milder Lewis acids is the most common strategy to circumvent cyclopropane ring opening. Strong Lewis acids can forcefully polarize the C-X bond of the alkylating agent, leading to a highly reactive carbocation prone to rearrangement.[6][7] Milder Lewis acids, on the other hand, can activate the electrophile sufficiently for the reaction to proceed without causing extensive carbocation rearrangement. Examples of milder Lewis acids include:

• Tin(IV) chloride (SnCl₄)

• Titanium(IV) chloride (TiCl₄)

• Zinc chloride (ZnCl₂)[7]

• Boron trifluoride (BF₃)[6]

• Ethylaluminum dichloride (EtAlCl₂)[8]

• Solid acid catalysts like zeolites (e.g., Hβ)

Q3: How does temperature affect the stability of the cyclopropane ring?

Lowering the reaction temperature is a crucial parameter to control. Higher temperatures provide the necessary activation energy for the ring-opening pathway. By keeping the reaction cooled (e.g., 0 °C to -78 °C), you can often favor the kinetically controlled alkylation product over the thermodynamically favored ring-opened product.

Q4: Can the choice of solvent influence the outcome?

Absolutely. The solvent can play a significant role in stabilizing or destabilizing the carbocation intermediate. Non-polar solvents are often preferred as they are less likely to promote the formation of a fully dissociated carbocation that can easily rearrange. Halogenated solvents like dichloromethane (DCM) or dichloroethane (DCE) are common choices. In some cases, using a non-coordinating solvent can be beneficial.

Troubleshooting Guide: Preserving the Cyclopropane Ring

This section provides a systematic approach to troubleshooting and optimizing your reaction conditions to prevent the undesired ring-opening of the cyclopropane moiety.

Problem: Significant formation of ring-opened byproducts detected by NMR or GC-MS.

Visualizing the Competing Pathways:

The core of the problem lies in the competition between the desired SN2-like attack on the activated electrophile (or direct reaction with a stable carbocation) and the rearrangement of the carbocation leading to ring-opening.

Caption: Competing reaction pathways in thiophene alkylation.

Step-by-Step Troubleshooting and Optimization:

• Re-evaluate Your Lewis Acid: This is the most critical factor. If you are using a strong Lewis acid like AlCl₃ or FeCl₃, switch to a milder alternative.

  Lewis Acid	Relative Strength	Potential for Ring Opening	Recommended Use
  AlCl₃, FeCl₃	Strong	High	Not recommended for this application.[6][7]
  TiCl₄, SnCl₄	Moderate	Moderate	Use at low temperatures with careful monitoring.[8][9]
  ZnCl₂	Mild-Moderate	Low-Moderate	A good starting point for optimization.[7]
  BF₃·OEt₂	Mild	Low	Often effective for sensitive substrates.[6]
  EtAlCl₂	Mild	Low	Can also act as a Brønsted base, creating a non-acidic medium.[8]
  Zeolites (Hβ)	Solid Acid	Low	Environmentally friendly, reusable catalyst.

• Optimize Reaction Temperature: Start your reaction at a low temperature (e.g., -20 °C or 0 °C) and allow it to slowly warm to room temperature if necessary. Monitor the reaction progress closely by TLC or GC-MS to find the optimal temperature that promotes product formation without significant byproduct generation.

• Consider the Alkylating Agent: If possible, use an alkylating agent that is less prone to forming a carbocation. For example, a cyclopropylmethyl bromide might be preferable to a chloride, as the C-Br bond is more easily polarized without full dissociation.

• Solvent Selection: If you are using a polar, coordinating solvent, consider switching to a less polar, non-coordinating solvent like dichloromethane (DCM) or carbon disulfide (CS₂).

Recommended Experimental Protocol (Starting Point)

This protocol provides a robust starting point for the alkylation of thiophene with a cyclopropyl-containing electrophile, aiming to minimize ring-opening.

Materials:

• Thiophene

• Cyclopropylmethyl bromide (or other suitable electrophile)

• Tin(IV) chloride (SnCl₄)

• Anhydrous dichloromethane (DCM)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, three-necked flask equipped with a magnetic stirrer, nitrogen inlet, and a dropping funnel, add thiophene (1.2 equivalents) and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Add SnCl₄ (1.1 equivalents) dropwise to the stirred solution.

• In the dropping funnel, prepare a solution of cyclopropylmethyl bromide (1.0 equivalent) in anhydrous DCM.

• Add the cyclopropylmethyl bromide solution dropwise to the reaction mixture over 30 minutes, maintaining the temperature at 0 °C.

• Stir the reaction at 0 °C and monitor its progress by TLC or GC-MS.

• Once the reaction is complete (typically 1-4 hours), quench the reaction by slowly adding it to a stirred, saturated solution of sodium bicarbonate.

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Alternative Strategies

If Friedel-Crafts alkylation continues to yield unsatisfactory results, consider alternative synthetic routes that avoid the formation of a free carbocation:

• Acylation followed by reduction: Perform a Friedel-Crafts acylation using cyclopropanecarbonyl chloride. The resulting ketone is less activating, preventing polyacylation.[10] The ketone can then be reduced to the desired alkyl group using methods like the Wolff-Kishner or Clemmensen reduction.

• Metal-catalyzed cross-coupling: If a halogenated thiophene is available, a Negishi or Suzuki coupling with a cyclopropylmethyl organometallic reagent can form the desired C-C bond under non-acidic conditions.

By carefully selecting a milder Lewis acid, controlling the reaction temperature, and considering alternative synthetic strategies, researchers can successfully synthesize cyclopropyl-substituted thiophenes while preserving the integrity of the strained ring.

References

• Chemistry Stack Exchange. (2014, November 3). What is the reason for the exceptional stability of the cyclopropylmethyl carbocation?. Retrieved from [Link]

• Ünver, H., Biyikoglu, M., & Bulut, A. (2013). Non-Acidic Mediated Friedel-Craft Reaction of Thiophene Using EtAlCl2. Asian Journal of Chemistry, 25(18), 10151-10153.

• Quora. (2014, December 24). Why is cyclopropyl methyl carbocation exceptionally stable?. Retrieved from [Link]

• Chem Zipper. (2020, May 30). Why is cyclopropyl methyl carbocation exceptionally stable?. Retrieved from [Link]

• MDPI. (2022, February 1). New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer. Retrieved from [Link]

• Google Patents. (n.d.). US2469823A - Alkylation of thiophene.

• ResearchGate. (2025, August 6). Enhancement of the Lewis acidity by substitution of sulfur-containing hetero aromatics in triarylboranes. Retrieved from [Link]

• Wikipedia. (n.d.). Friedel–Crafts reaction. Retrieved from [Link]

• Iowa State University Digital Repository. (n.d.). A Photochemical Alternative to the Friedel—Crafts Reaction. Retrieved from [Link]

• TSI Journals. (2014). Mild liquid-phase friedel-crafts acylation of thiophene to 2-acetylthiophene over solid-acid catalysts. Retrieved from [Link]

• Sciencemadness.org. (2025, November 3). Alternative friedel craft solvents. Retrieved from [Link]

• OUCI. (n.d.). Alternative Reactions to Friedel-crafts Acylation on Highly Activated Substrates. Retrieved from [Link]

• Google Patents. (n.d.). US2492629A - Acylation of thiophene.

• Chemistry LibreTexts. (2022, September 24). 16.3: Alkylation and Acylation of Aromatic Rings - The Friedel-Crafts Reaction. Retrieved from [Link]

• PMC. (2025, June 25). Unlocking a Nano-Aluminum Oxide Lewis Acid Layer as the Electrocatalyst for Hydrogenation of Thiophene and Other Arenes. Retrieved from [Link]

• ResearchGate. (2019, August 1). Diastereoselective Ring Opening of Fully-Substituted Cyclopropanes via Intramolecular Friedel–Crafts Alkylation. Retrieved from [Link]

• Mettler Toledo. (n.d.). Friedel-Crafts Alkylation Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2024, April 2). 16.3: Alkylation and Acylation of Aromatic Rings- The Friedel-Crafts Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Paal-Knorr Thiophene Synthesis. Retrieved from [Link]

• Chemical Science (RSC Publishing). (2020). Intramolecular Friedel–Crafts alkylation with a silylium-ion-activated cyclopropyl group: formation of tricyclic ring systems from benzyl-substituted vinylcyclopropanes and hydrosilanes. Retrieved from [Link]

• Journal of the American Chemical Society. (2004, July 16). Catalytic Regioselectivity Control in Ring-Opening Cycloisomerization of Methylene- or Alkylidenecyclopropyl Ketones. Retrieved from [Link]

• Google Patents. (n.d.). US4321399A - Preparation of 2-thiophenecarbonyl chloride.

• Organic Chemistry Portal. (n.d.). Synthesis of cyclopropanes. Retrieved from [Link]

• Arkat USA. (2001). Aroylation of 2- and 3-acetylthiophenes using benzoyl chloride, benzotrichloride, and their substituted derivatives. Retrieved from [Link]

• Lumen Learning. (n.d.). 16.2 Preparation of alkylbenzenes | Organic Chemistry II. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. echemi.com [echemi.com]
• 4. quora.com [quora.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. US2469823A - Alkylation of thiophene - Google Patents [patents.google.com]
• 7. US2492629A - Acylation of thiophene - Google Patents [patents.google.com]
• 8. asianpubs.org [asianpubs.org]
• 9. New Experimental Conditions for Diels–Alder and Friedel-Crafts Alquilation Reactions with Thiophene: A New Selenocyanate with Potent Activity against Cancer [mdpi.com]
• 10. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Purification of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

Welcome to the technical support center for advanced purification challenges. This guide provides in-depth troubleshooting and frequently asked questions for researchers, medicinal chemists, and process development professionals working with 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene and facing the common issue of contamination with its corresponding des-bromo impurity.

Frequently Asked Questions (FAQs)

Q1: What is the "des-bromo" impurity and what are its likely sources?

The "des-bromo" impurity, 2-([1-(methyl)cyclopropyl]methyl)thiophene, is a common process-related impurity that lacks the key bromomethyl functional group. Its presence can arise from several sources during the synthesis of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene:

• Incomplete Bromination: The precursor, 2-([1-(hydroxymethyl)cyclopropyl]methyl)thiophene, may not be fully converted to the desired brominated product.

• Reductive Debromination: During the work-up or subsequent reaction steps, certain reagents or conditions (e.g., presence of a reducing agent, exposure to certain metals, or radical initiators) can cause the reductive cleavage of the C-Br bond.

• Starting Material Impurities: The starting materials for the synthesis may already contain the non-brominated analogue. For instance, if the synthesis involves the reaction of a thiophene derivative with a bromomethyl cyclopropane species, impurities in the latter will carry through.[1]

Q2: Which analytical techniques are best for quantifying the des-bromo impurity?

Accurate quantification is the first step in developing a purification strategy. The following methods are recommended:

• High-Performance Liquid Chromatography (HPLC): This is the gold standard for purity analysis. A reversed-phase C18 column with a water/acetonitrile or water/methanol gradient is typically effective. The des-bromo impurity will have a slightly shorter retention time due to its lower polarity compared to the brominated product.

• Gas Chromatography-Mass Spectrometry (GC-MS): GC can provide excellent separation of these two closely related compounds. The mass spectrometer will clearly distinguish the product from the impurity by the characteristic isotopic pattern of bromine in the product's mass spectrum.

• ¹H NMR Spectroscopy: While not ideal for precise quantification of minor impurities, ¹H NMR can provide a rough estimate. The signal corresponding to the -CH₂Br protons (typically a singlet around 3.5-4.0 ppm) will be absent in the impurity. The presence of a methyl singlet (-CH₃) in the impurity can be used for integration and comparison.

Q3: What are the primary purification strategies for removing this impurity?

The choice of purification strategy depends on the scale of the experiment, the level of contamination, and the required final purity. The three primary methods are:

• Flash Column Chromatography: The most common lab-scale technique, exploiting the polarity difference between the two compounds.[2][3]

• Recrystallization: An effective method for removing small amounts of impurities, provided a suitable solvent system can be identified.[4][5][6]

• Preparative HPLC: The most powerful, albeit expensive, method for achieving the highest levels of purity, especially for difficult separations.[7][8][9]

Troubleshooting Purification Workflows

This section provides detailed, problem-oriented guides for the most common purification challenges.

Guide 1: Purification by Flash Column Chromatography

Problem: The product and the des-bromo impurity are co-eluting or showing poor separation on a silica gel column.

Root Cause Analysis: The structural similarity between 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene and its des-bromo analog results in a very small difference in polarity. The bromine atom imparts a slight increase in polarity, but this may not be sufficient for effective separation with standard solvent systems on silica gel.

Step-by-Step Troubleshooting Protocol:

• Analytical Method Development (TLC):

  • Prepare a stock solution of your crude material.

  • On a single TLC plate, spot the crude material in multiple lanes.

  • Develop each lane with a different solvent system. Start with a non-polar solvent like hexane and gradually increase polarity by adding ethyl acetate, dichloromethane, or ether.

  • Goal: Find a solvent system where the desired product has an Rf value of approximately 0.3, and a clear separation (ΔRf > 0.1) is observed between the product and the impurity spot.

• Solvent System Optimization:

  • If a single solvent system provides poor resolution, explore binary or ternary mixtures. The table below provides starting points. The polarity of the brominated compound is slightly higher than its non-halogenated counterpart, meaning it will have a lower Rf value.

Solvent System (v/v)	Rationale & Expected Outcome
Hexane / Ethyl Acetate (98:2 to 90:10)	Standard system. Good for initial screening. The des-bromo impurity will elute first.
Hexane / Dichloromethane (80:20 to 50:50)	DCM can improve the separation of compounds with similar polarity. Offers different selectivity compared to ethyl acetate.
Cyclohexane / MTBE (Methyl tert-butyl ether)	MTBE can sometimes provide sharper bands than ethyl acetate. A good alternative if tailing is an issue.

• Column Chromatography Execution:

  • Packing: Use the "slurry method" to pack your column with silica gel in the chosen non-polar solvent to ensure a homogenous stationary phase.[10]

  • Loading: Adsorb the crude material onto a small amount of silica gel ("dry loading"). This technique often results in sharper bands and better separation compared to liquid loading, especially if the compound has limited solubility in the initial eluent.

  • Elution: Start the elution with the optimized solvent system. If separation is still challenging, a very shallow gradient (e.g., increasing from 2% to 5% ethyl acetate in hexane over many column volumes) can be employed.

  • Fraction Collection: Collect small fractions and analyze them by TLC to identify the pure product fractions.

• Advanced Troubleshooting:

  • Alternative Stationary Phase: If silica gel fails, consider using alumina (neutral or basic), which offers different selectivity. Acid-sensitive compounds may also benefit from using deactivated silica gel (washed with a solvent containing a small amount of triethylamine).[11]

  • Consider Argentation Chromatography: In some specific cases where compounds have subtle differences in electron density (like C-Br vs C-H bonds), silica gel impregnated with silver nitrate can provide enhanced separation.

Guide 2: Purification by Recrystallization

Problem: The des-bromo impurity remains in the crystalline product even after multiple recrystallization attempts.

Root Cause Analysis: For recrystallization to be effective, the impurity must be significantly more soluble in the cold solvent than the desired compound, or present in a very small amount.[5][12] If the des-bromo impurity has very similar solubility properties to the product, it can co-crystallize by becoming incorporated into the product's crystal lattice.

Step-by-Step Troubleshooting Protocol:

• Solvent Screening:

  • Place ~20-30 mg of your crude material into several small test tubes.

  • Add a few drops of a different solvent to each tube (see table below for suggestions).

  • Ideal Solvent Profile: The compound should be poorly soluble at room temperature but completely soluble upon heating.[6][13] The impurity should ideally remain soluble upon cooling.

  • Observe which solvent provides a good yield of crystals upon cooling.

Solvent	Polarity	Suitability & Comments
Isopropanol	Polar Protic	Often a good choice for moderately polar compounds.
Ethanol / Water	Mixed	A two-solvent system. Dissolve in hot ethanol, then add water dropwise until turbidity appears. Reheat to dissolve, then cool slowly.
Hexane / Heptane	Non-polar	Good for less polar compounds. May require a co-solvent.
Toluene	Aromatic	Can be effective if other solvents fail.

• Recrystallization Execution:

  • Dissolve the crude material in a minimum amount of the chosen hot solvent.

  • If the solution is colored, you can add a small amount of activated carbon and hot filter the solution to remove colored impurities.[5]

  • Allow the solution to cool slowly and undisturbed to room temperature to promote the formation of large, pure crystals. Rapid cooling can trap impurities.

  • Once crystal formation appears complete, cool the flask in an ice bath to maximize the yield.

  • Collect the crystals by vacuum filtration and wash them with a small amount of the cold recrystallization solvent.[6]

  • Dry the crystals and analyze their purity by HPLC or GC-MS.

Guide 3: High-Purity Purification via Preparative HPLC

Problem: Lab-scale methods are not providing the required >99.5% purity needed for pharmaceutical or advanced research applications.

Root Cause Analysis: Preparative HPLC offers significantly higher resolving power than standard flash chromatography, making it the ideal choice for separating compounds with very similar structures and polarities.[14][15]

Step-by-Step Workflow:

• Analytical Method Development:

  • Develop a robust analytical HPLC method that shows baseline separation between the product and the des-bromo impurity.

  • Experiment with different columns (C18, Phenyl-Hexyl) and mobile phase modifiers (e.g., formic acid, trifluoroacetic acid if the compound is stable) to optimize resolution.

• Scale-Up Calculation:

  • Based on the analytical run, determine the loading capacity for your preparative column. The goal is to inject the maximum amount of material without sacrificing the resolution between the two peaks ("concentration overloading").[15]

• Preparative Run & Fraction Collection:

  • Equilibrate the preparative column.

  • Dissolve the crude material in the mobile phase (or a compatible solvent) and inject it onto the column.

  • Collect fractions as the peaks elute. Use a fraction collector triggered by UV absorbance for automation.

• Post-Run Processing:

  • Analyze the collected fractions to identify those containing the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure (e.g., rotary evaporation).

Method Comparison	Typical Purity Achievable	Throughput	Cost / Complexity
Flash Chromatography	95-98%	High	Low
Recrystallization	>99% (if successful)	Medium	Low
Preparative HPLC	>99.5%	Low to Medium	High

Decision Workflow for Purification Strategy

The following diagram illustrates a logical workflow for selecting the most appropriate purification method based on your specific experimental needs.

Caption: Decision tree for selecting a purification method.

References

• EBSCO. Recrystallization (chemistry) | Chemistry | Research Starters. EBSCO Information Services. Available at: [Link]

• Agilent Technologies. What is Preparative HPLC | Find Your Purification HPLC System. Agilent. Available at: [Link]

• University of California, Los Angeles. Recrystallization. UCLA Chemistry and Biochemistry. Available at: [Link]

• LibreTexts. Recrystallization. Chemistry LibreTexts. Available at: [Link]

• University of Toronto. Recrystallization1. University of Toronto Scarborough. Available at: [Link]

• Wikipedia. Recrystallization (chemistry). Wikipedia, The Free Encyclopedia. Available at: [Link]

• Gilson, Inc. Gilson Preparative HPLC Systems | VERITY® LC Solutions. Gilson. Available at: [Link]

• Intech Analyticals. Preparative HPLC Chromatography. Intech Analyticals. Available at: [Link]

• University of Warwick. Principles in preparative HPLC. University of Warwick. Available at: [Link]

• University of Colorado Boulder. Column Chromatography. Department of Chemistry, University of Colorado Boulder. Available at: [Link]

• Utah Tech University. Separating Compounds by Column Chromatography. Utah Tech University. Available at: [Link]

• Tariq, S. A., et al. (2014). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal. Available at: [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. orgchemboulder.com [orgchemboulder.com]
• 3. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 4. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 5. Recrystallization [sites.pitt.edu]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. agilent.com [agilent.com]
• 8. Supelco Preparative HPLC products for Pharmaceutical Development and Production [merckmillipore.com]
• 9. gilson.com [gilson.com]
• 10. cactus.utahtech.edu [cactus.utahtech.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. people.chem.umass.edu [people.chem.umass.edu]
• 13. Recrystallization (chemistry) - Wikipedia [en.wikipedia.org]
• 14. intechanalyticals.com [intechanalyticals.com]
• 15. warwick.ac.uk [warwick.ac.uk]

Technical Support Center: Synthesis of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

[1]

Current Status: Operational Subject: Optimization of Yield and Purity for Thiophene-Cyclopropylmethyl Bromide Intermediates Assigned Specialist: Dr. Aris Thorne, Senior Application Scientist

Executive Summary

The synthesis of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene (CAS: 1484285-55-3) presents a classic "double-bind" in process chemistry:

• The Cyclopropyl Sensitivity: The cyclopropylcarbinyl system is prone to ring-opening rearrangements (homoallyl formation) under acidic or cationic conditions.

• The Thiophene Sensitivity: The electron-rich thiophene ring is susceptible to acid-catalyzed polymerization (tarring) and electrophilic attack.

This guide addresses the conversion of the precursor alcohol, [1-(thiophen-2-ylmethyl)cyclopropyl]methanol , to the target bromide. We focus on suppressing the thermodynamic sink (ring opening) and preserving the heteroaromatic core.

Module 1: The Rearrangement Crisis (Purity)

Ticket #402: "I am seeing significant amounts of a homoallylic bromide impurity. How do I stop the ring opening?"

Diagnosis: You are likely observing the cyclopropylcarbinyl rearrangement . If the reaction mechanism develops significant carbocation character (SN1-like), the cyclopropylmethyl cation will rapidly rearrange to the thermodynamically more stable cyclobutyl or homoallyl cation (4-bromo-1-(thiophen-2-yl)but-1-ene derivatives).

Root Cause:

• High Temperature: Reaction run >0°C.

• Unbuffered Acid: HBr generation (from PBr3) protonating the alcohol and facilitating leaving group departure without nucleophilic assistance.

The Solution: The "Cold DMF" Protocol or The Appel Switch

We recommend two distinct protocols depending on your purification capabilities.

Option A: The Modified PBr3/DMF Protocol (Scalable)

Standard PBr3 reactions are too harsh. By using DMF as a solvent and keeping temperatures sub-zero, you form a Vilsmeier-Haack-type intermediate that favors SN2 displacement, minimizing cationic character.[1]

• Step 1: Dissolve the precursor alcohol in anhydrous DMF (N,N-Dimethylformamide).

• Step 2: Cool the system to -10°C (Critical).

• Step 3: Add PBr3 (0.4 eq) dropwise over 1 hour. Do not let the exotherm rise above -5°C.

• Step 4: Quench with bicarbonate solution immediately upon completion.

Why this works: DMF buffers the generated HBr and stabilizes the intermediate phosphite species, enforcing a stricter SN2 mechanism which preserves the cyclopropane ring [1].

Option B: The Appel Reaction (High Purity / Lab Scale)

If you cannot control temperature precisely, switch to the Appel reaction. It operates under neutral conditions.[2]

• Reagents: CBr4 (1.2 eq), PPh3 (1.2 eq), DCM.

• Condition: 0°C to RT.

• Mechanism: The oxyphosphonium intermediate is displaced by bromide in a concerted step, virtually eliminating rearrangement risk [2].

Module 2: Thiophene Stability (Yield)

Ticket #409: "The reaction mixture turns black and yield drops below 40%. What is happening?"

Diagnosis: Thiophene Polymerization. Thiophene is an electron-rich aromatic ring. In the presence of strong Lewis acids (like PBr3) or mineral acids (HBr byproduct), thiophene undergoes electrophilic attack by its own species, leading to oligomerization (black tar).[1]

Troubleshooting Protocol:

• Acid Scavenging: If using PBr3 or SOBr2, you must include a non-nucleophilic base.

  • Recommendation: Add Pyridine (0.9 eq relative to PBr3) or 2,6-Lutidine.[1] This neutralizes HBr in situ without quenching the brominating agent.

• Solvent Switch: Avoid THF if using Lewis acids, as ring-opening of THF can compete. Use DCM or Toluene .

• Inert Atmosphere: Thiophene radicals can form in the presence of oxygen and light. Run the reaction under Nitrogen/Argon and protect from direct light.

Module 3: Visualizing the Failure Modes

The following diagram illustrates the kinetic vs. thermodynamic pathways. Your goal is to stay on the green path (Kinetic Control).

Figure 1: Mechanistic pathways showing the competition between the desired SN2 substitution (Green) and the rearrangement/polymerization failure modes (Red/Black).[1]

Module 4: Comparison of Methods

Use this table to select the best method for your scale and constraints.

Feature	PBr3 / DMF (Recommended)	Appel (CBr4 / PPh3)	Mesylation (MsCl / LiBr)
Primary Risk	Exotherm management	Removal of Ph3PO byproduct	Two-step process (Time)
Ring Preservation	Excellent (at -10°C)	Superior	Superior
Thiophene Safety	Moderate (Requires buffering)	Excellent (Neutral pH)	Good (Basic conditions)
Atom Economy	High	Low (High mass waste)	Moderate
Scalability	High (Industrial preferred)	Low (Chromatography often needed)	High
Est.[1] Yield	80-90%	85-95%	75-85%

Module 5: FAQ & Quick Fixes

Q: Can I distill the product? A: Yes, but with extreme caution. Cyclopropylmethyl bromides are thermally unstable.

• Guideline: Use high vacuum (<1 mmHg) to keep the bath temperature below 60°C. If the pot temperature exceeds 80°C, you risk thermal rearrangement to the homoallyl bromide during distillation.

Q: How do I remove Triphenylphosphine Oxide (Ph3PO) if I use the Appel method? A: Ph3PO is the bane of the Appel reaction.

• Fix 1 (Precipitation): Triturate the crude residue with cold Hexanes or Methyl tert-butyl ether (MTBE). The product is soluble; Ph3PO is not. Filter off the solid.

• Fix 2 (ZnCl2): Add anhydrous ZnCl2 to the crude mixture. It forms a complex with Ph3PO that precipitates out of solution [3].

Q: Why not use HBr/Acetic Acid? A: Do not use HBr. The acidity is far too high. It will instantly open the cyclopropane ring and likely polymerize the thiophene.

References

• Guidechem. (2023). Production process of (Bromomethyl)cyclopropane and suppression of isomers.[3] Retrieved from

• Organic Chemistry Portal. (n.d.). Appel Reaction: Mechanism and Conditions.[2][4] Retrieved from [1]

• Batesky, D. C., et al. (2017).[1] Triphenylphosphine Oxide Removal Strategies.[2] Journal of Organic Chemistry. (General reference for Ph3PO removal techniques in Appel reactions).

• ChemScene. (n.d.). Product Data: 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene.[1][5] Retrieved from [1]

Sources

• 1. CN105949153A - Synthesis method of tasimelteon - Google Patents [patents.google.com]
• 2. orgosolver.com [orgosolver.com]
• 3. guidechem.com [guidechem.com]
• 4. Alcohol to Bromide - Common Conditions [commonorganicchemistry.com]
• 5. evitachem.com [evitachem.com]

Controlling side reactions in bromomethyl cyclopropane synthesis

Welcome to the technical support center for the synthesis of bromomethyl cyclopropane. This resource is designed for researchers, scientists, and professionals in drug development. Here, you will find in-depth troubleshooting guides and frequently asked questions to help you navigate the complexities of this synthesis and effectively control side reactions. Our guidance is grounded in established chemical principles and field-proven insights to ensure the integrity and success of your experiments.

FREQUENTLY ASKED QUESTIONS (FAQs)

Q1: What are the most common methods for synthesizing bromomethyl cyclopropane?

A1: The two most prevalent synthetic routes start from either cyclopropylmethanol or methylcyclopropane.

• From Cyclopropylmethanol: This is a widely used laboratory and industrial method involving the substitution of the hydroxyl group with a bromine atom. Common brominating agents for this transformation include phosphorus tribromide (PBr₃) and a combination of triphenylphosphine (PPh₃) with bromine (Br₂)[1][2]. These reactions are typically performed at low temperatures to minimize side reactions.

• From Methylcyclopropane: This method utilizes a free-radical bromination reaction, most commonly with N-Bromosuccinimide (NBS) and a radical initiator like AIBN or benzoyl peroxide, often under photochemical conditions[3][4]. This approach is a classic example of allylic/benzylic-type bromination where a C-H bond adjacent to the cyclopropyl ring is targeted.

Q2: What are the primary side reactions I should be aware of during the synthesis of bromomethyl cyclopropane?

A2: The high ring strain of the cyclopropane moiety makes it susceptible to rearrangement, which is the root cause of the most significant side reactions. The main byproducts to monitor are:

• Ring-Opened Products: The formation of 4-bromo-1-butene is a common issue. This occurs via the rearrangement of the cyclopropylcarbinyl intermediate (either a radical or a cation)[5][6].

• Isomeric Byproducts: Bromocyclobutane is another frequently observed byproduct, arising from the rearrangement of the cyclopropylcarbinyl cation[1][2].

• Elimination Products: Under certain conditions, elimination reactions can lead to the formation of unsaturated byproducts[7]. These isomers often have boiling points very close to that of bromomethyl cyclopropane, making purification by distillation challenging[1][8].

Q3: Why is temperature control so critical in this synthesis?

A3: Temperature control is arguably the most crucial parameter for a successful and selective synthesis of bromomethyl cyclopropane. The primary reasons are:

• Exothermicity Management: The bromination reactions, particularly when using reagents like PBr₃ or Br₂, are often highly exothermic. Poor temperature control can lead to a runaway reaction, significantly promoting side reactions[7].

• Minimizing Rearrangements: The rearrangement of the cyclopropylcarbinyl intermediate is a kinetically controlled process. Lowering the reaction temperature (often to below 0°C, and in some protocols, as low as -15°C) disfavors these higher activation energy rearrangement pathways, thus preserving the cyclopropylmethyl skeleton[2][7][9].

• Preventing Reagent Decomposition: Some reagents used in the synthesis can be thermally unstable. Maintaining a low temperature ensures their integrity throughout the reaction.

Q4: How can I analyze the purity of my bromomethyl cyclopropane product and identify the side products?

A4: The standard and most effective method for analyzing the product mixture is Gas Chromatography (GC), often coupled with a Flame Ionization Detector (FID) or a Mass Spectrometer (MS)[7][8].

• GC-FID: Provides quantitative information on the relative amounts of bromomethyl cyclopropane and its various byproducts. A typical GC method would involve a non-polar or medium-polarity column with a temperature gradient to separate the components[8].

• GC-MS: Allows for the identification of the side products by comparing their mass spectra to library data. This is crucial for confirming the presence of isomers like 4-bromo-1-butene and bromocyclobutane.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter during the synthesis of bromomethyl cyclopropane.

Problem 1: High levels of ring-opened byproducts (e.g., 4-bromo-1-butene) in the final product.

• Probable Cause 1: Reaction temperature was too high. The cyclopropylcarbinyl radical or cation intermediate is rearranging to the more stable homoallylic species. This rearrangement is highly temperature-dependent[5][6].

  • Solution: Maintain a strictly controlled low temperature throughout the reaction, especially during the addition of the brominating agent. For reactions involving PBr₃ or PPh₃/Br₂, it is recommended to work at temperatures between -15°C and 0°C[7][9]. Ensure your cooling bath is adequate for the scale of your reaction.

• Probable Cause 2: The reaction mechanism favors the formation of a carbocation intermediate. SN1-type conditions or the presence of strong Lewis or Brønsted acids can promote the formation of the cyclopropylcarbinyl cation, which readily rearranges[10][11].

  • Solution: Favor conditions that promote an SN2-type mechanism if starting from cyclopropylmethanol. Using a reagent system like PPh₃/Br₂ in a polar aprotic solvent can help. If using PBr₃, adding it slowly to the alcohol at a very low temperature can minimize the generation of acidic byproducts that catalyze rearrangement[12]. For free-radical bromination of methylcyclopropane, ensure that radical initiators are used and that conditions do not favor ionic pathways.

Problem 2: The reaction yield is low, with a significant amount of starting material remaining.

• Probable Cause 1: Insufficient amount of brominating agent or deactivation of the reagent.

  • Solution: Ensure the stoichiometry of the brominating agent is correct. Typically, a slight excess may be required[13]. Reagents like NBS should be fresh and purified if necessary, as they can decompose over time[4]. If using PPh₃/Br₂, ensure the bromine is added to the PPh₃ solution to pre-form the active reagent.

• Probable Cause 2: The reaction temperature is too low, leading to slow reaction kinetics. While low temperatures are crucial to prevent side reactions, an excessively low temperature might hinder the desired transformation.

  • Solution: Find the optimal temperature balance. While initial addition of reagents should be at a very low temperature (-10°C to -15°C), a slight warming of the reaction mixture (e.g., to 0°C or slightly above) after the addition is complete may be necessary to drive the reaction to completion[7]. Monitor the reaction progress by GC to determine the optimal reaction time and temperature.

• Probable Cause 3: Poor solubility of reagents at low temperatures. Triphenylphosphine, for example, has poor solubility in some solvents at very low temperatures, which can impede the reaction[7][9].

  • Solution: Choose an appropriate solvent system. DMF is commonly used, but if solubility is an issue, consider using a triarylphosphite instead of triphenylphosphine, as it remains soluble at lower temperatures, allowing for a homogeneous reaction medium[9].

Problem 3: Difficulty in purifying the product from isomeric byproducts.

• Probable Cause: Close boiling points of bromomethyl cyclopropane and its isomers. This is an inherent challenge in this synthesis[1].

  • Solution 1: Optimize the reaction to minimize byproduct formation. The most effective approach is to prevent the formation of these isomers in the first place by strictly adhering to the optimized reaction conditions (low temperature, controlled reagent addition).

  • Solution 2: Use fractional distillation with a high-efficiency column. A vacuum fractional distillation setup with a column that has a high number of theoretical plates can improve the separation. However, this may still result in product loss.

  • Solution 3: Consider alternative synthetic routes. If high purity is critical and difficult to achieve, exploring alternative synthetic strategies that are known to produce fewer isomers might be necessary[14][15].

Data and Protocols

Table 1: Comparison of Synthetic Methods for Bromomethyl Cyclopropane

Method	Starting Material	Reagents	Typical Yield	Purity	Key Side Products	Reference
Appel Reaction	Cyclopropylmethanol	PPh₃, Br₂	~77.5%	>97%	4-bromo-1-butene, Bromocyclobutane	[13][15]
Phosphorus Tribromide	Cyclopropylmethanol	PBr₃, (optional: Formamide)	~80-85%	~99.4%	4-bromo-1-butene, Bromocyclobutane	[1][2]
Wohl-Ziegler Bromination	Methylcyclopropane	NBS, Radical Initiator	Variable	Variable	Isomeric bromomethylcyclopropanes, dibromides	[3][4]

Protocol 1: Synthesis of Bromomethyl Cyclopropane from Cyclopropylmethanol using PBr₃

This protocol is adapted from literature procedures known to minimize side reactions[1][2].

• Setup: Equip a four-neck flask with a mechanical stirrer, a thermometer, a dropping funnel, and a nitrogen inlet. Maintain an inert atmosphere throughout the reaction.

• Charging the Flask: Place 95.5g of N,N-dimethylformamide (DMF) into the flask.

• Cooling: Cool the flask to an internal temperature of 0-5°C using an ice-salt bath.

• PBr₃ Addition: Slowly add 20.0g of phosphorus tribromide (PBr₃) dropwise to the stirred DMF, ensuring the temperature is maintained between 0-5°C.

• Further Cooling: After the PBr₃ addition is complete, cool the reaction mixture to -10°C.

• Substrate Addition: Slowly add 8.0g of cyclopropylmethanol dropwise to the reaction mixture. It is critical to maintain the temperature at or below -10°C during this addition.

• Reaction: After the addition of cyclopropylmethanol is complete, allow the reaction to stir at this temperature. Monitor the reaction progress by taking aliquots and analyzing them by GC. The reaction may take several hours (up to 40 hours in some reported procedures) to reach completion[2].

• Work-up: Once the reaction is complete, quench the reaction by carefully pouring it into ice-water.

• Extraction: Extract the aqueous mixture with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Washing: Wash the combined organic layers with water, a saturated sodium bicarbonate solution, and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• Purification: Purify the crude product by vacuum distillation to obtain bromomethyl cyclopropane.

Visualizing Mechanisms and Workflows

Diagram 1: Key Side Reaction Pathways

Caption: A logical workflow for diagnosing the cause of low reaction yields.

References

• Ring opening of cyclopropylcarbinyl radicals resulting from hydrogen atom abstraction from a radical clock substrate probe. - ResearchGate. (n.d.). Retrieved March 4, 2026, from [Link]

• WO2015101452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents. (n.d.).

• Synthesis of various cyclopropyl methyl bromide and its derivatives from ketones and/or aldehydes and some β-dicarbonyl compounds in the presence of BrCN and Et3N - ResearchGate. (n.d.). Retrieved March 4, 2026, from [Link]

• FR3016166A1 - PROCESS FOR THE MANUFACTURE OF BROMO METHYL CYCLOPROPANE AND BROMO METHYL CYCLOBUTANE - Google Patents. (n.d.).

• N-Bromosuccinimide. (2019, July 6). Retrieved March 4, 2026, from [Link]

• N-Bromosuccinimide - Wikipedia. (n.d.). Retrieved March 4, 2026, from [Link]

• US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents. (n.d.).

• Engel, P. S., He, S.-L., Banks, J. T., Ingold, K. U., & Lusztyk, J. (1996). Clocking Tertiary Cyclopropylcarbinyl Radical Rearrangements. The Journal of Organic Chemistry, 61(18), 6331-6335. [Link]

• Enantioselective Gas Chromatographic Analysis of Cyclopropane Derivatives. (2004, August 11). ResearchGate. [Link]

• Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation - PMC. (2023, May 10). Retrieved March 4, 2026, from [Link]

• N-Bromosuccinimide (NBS) - Organic Chemistry Portal. (n.d.). Retrieved March 4, 2026, from [Link]

• RADICAL CLOCKS: MOLECULAR STOP WATCHES FOR TIMING ORGANIC REACTIONS - Chemistry. (2006, April 27). Retrieved March 4, 2026, from [Link]

• Organic Mechanisms Online. (n.d.). Retrieved March 4, 2026, from [Link]

• Synthesis of cyclopropanes - Organic Chemistry Portal. (n.d.). Retrieved March 4, 2026, from [Link]

• N-BromoSuccinimide (NBS) As A Reagent In Organic Chemistry. (2011, June 10). Master Organic Chemistry. [Link]

• For each compound, predict the major product of free-radical brom... - Pearson. (n.d.). Retrieved March 4, 2026, from [Link]

• Li, X. (2020). Catalytic Enantioselective Ring-Opening Reactions of Cyclopropanes. Chemical Reviews, 121(1), 227–263. [Link]

• Bromination of an alkene by N-bromosuccinimide (NBS) in the presence of light or peroxide is a... (1 Answer) | Transtutors. (2021, February 7). Retrieved March 4, 2026, from [Link]

• Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 - Chemia. (2024, February 6). Retrieved March 4, 2026, from [Link]

• Organic Syntheses Procedure. (n.d.). Retrieved March 4, 2026, from [Link]

• Show the major products of free-radical bromination for each of t... | Study Prep in Pearson+. (n.d.). Retrieved March 4, 2026, from [Link]

• Doubt on Mechanism of Bromination of Cyclopropane derivative : r/OrganicChemistry. (2024, February 16). Reddit. [Link]

Sources

• 1. guidechem.com [guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. glaserr.missouri.edu [glaserr.missouri.edu]
• 4. N-Bromosuccinimide - Wikipedia [en.wikipedia.org]
• 5. researchgate.net [researchgate.net]
• 6. chemistry.illinois.edu [chemistry.illinois.edu]
• 7. WO2015101452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 8. FR3016166A1 - PROCESS FOR THE MANUFACTURE OF BROMO METHYL CYCLOPROPANE AND BROMO METHYL CYCLOBUTANE - Google Patents [patents.google.com]
• 9. US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. Nature-inspired catalytic asymmetric rearrangement of cyclopropylcarbinyl cation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Overview of bromination reactions with phosphorus bromides/Bromination reactions that use phosphorus(III) bromide (PBr3): Phosphorus bromides (1): Discussion series on bromination/iodination reactions 39 – Chemia [chemia.manac-inc.co.jp]
• 13. (Bromomethyl)cyclopropane synthesis - chemicalbook [chemicalbook.com]
• 14. researchgate.net [researchgate.net]
• 15. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene by Column Chromatography

This technical guide provides in-depth troubleshooting and frequently asked questions for the purification of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene via column chromatography. This molecule presents unique challenges due to the combination of a potentially acid-sensitive thiophene ring and a reactive bromomethyl group.[1][2] This document is designed for researchers, scientists, and drug development professionals to navigate these challenges, ensuring high purity and yield.

Frequently Asked Questions (FAQs)

Q1: What is the primary challenge when purifying 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene on silica gel?

The primary challenge is the compound's sensitivity to the acidic nature of standard silica gel.[3] The bromomethyl group is an electrophilic site susceptible to nucleophilic attack, and the acidic silanol groups (Si-OH) on the silica surface can catalyze degradation pathways, such as hydrolysis to the corresponding alcohol or elimination.[2][4][5] Furthermore, electron-rich aromatic systems like thiophene can be sensitive to highly acidic conditions, potentially leading to polymerization or other side reactions.[1][6]

Q2: How can I prevent the degradation of my compound on the column?

To mitigate acid-catalyzed degradation, deactivating the stationary phase is crucial. This is most commonly achieved by preparing a slurry of the silica gel in the initial, non-polar eluent and adding 1-2% triethylamine (Et3N) relative to the solvent volume.[2][7] The triethylamine neutralizes the acidic sites on the silica gel, minimizing decomposition of the target molecule. An alternative for highly sensitive compounds is to use a different stationary phase altogether, such as neutral alumina.[4]

Q3: How should I select the optimal solvent system (mobile phase) for the separation?

The ideal solvent system should provide good separation between the target compound and its impurities, with a target Retention Factor (Rf) of approximately 0.2-0.4 on a Thin-Layer Chromatography (TLC) plate.[7] Given the relatively non-polar nature of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene, a good starting point is a mixture of a non-polar solvent like hexane or heptane and a slightly more polar solvent like ethyl acetate or dichloromethane.[8][9] Systematically screen different ratios using TLC to find the optimal balance of mobility and separation.

Q4: How can I visualize this compound on a TLC plate?

The thiophene ring contains a conjugated π-system, which makes the compound UV-active.[10][11] It should be readily visible as a dark spot on a TLC plate containing a fluorescent indicator (e.g., F254) when viewed under short-wave UV light (254 nm).[12] This is a non-destructive visualization method. If visualization is poor, destructive methods like staining with iodine vapor or a potassium permanganate dip can be used, though these should be performed after checking under UV light as they will alter the compound.[13][14]

Troubleshooting Guide

This section addresses specific issues that may arise during the purification process in a question-and-answer format.

Problem: My compound is streaking badly on the TLC plate and the column, leading to poor separation and low recovery.

• Potential Cause 1: Compound Degradation. As discussed, the compound may be degrading on the acidic stationary phase. This is often a primary cause of streaking for acid-sensitive molecules.[2]

  • Solution: Ensure the silica gel has been properly deactivated with triethylamine (add 1-2% to the eluent system).[7] If streaking persists, consider switching to neutral alumina as the stationary phase.

• Potential Cause 2: Column Overloading. Applying too much crude material to the column relative to the amount of silica gel will exceed the column's separation capacity, resulting in broad, overlapping bands.[4]

  • Solution: A general rule is to use a silica gel-to-crude product weight ratio of 50:1 to 100:1.[2][7] For difficult separations, a higher ratio may be necessary.

• Potential Cause 3: Inappropriate Sample Loading. If the sample is loaded in a solvent that is too polar, it will not bind cleanly to the top of the column and will spread out, leading to band broadening.

  • Solution: Dissolve the crude product in a minimal amount of the initial, least polar eluent. For better results, perform a "dry loading" by adsorbing the crude product (dissolved in a volatile solvent) onto a small amount of silica gel. After evaporating the solvent, the resulting free-flowing powder can be carefully added to the top of the packed column.[15]

Problem: The separation between my desired product and a key impurity is very poor (ΔRf < 0.2).

• Potential Cause: Suboptimal Solvent System. The chosen mobile phase may not have the right selectivity for the compounds being separated.

  • Solution 1: Systematic Solvent Screening. Test a wider range of solvent systems with TLC. Sometimes, switching one of the components (e.g., using dichloromethane instead of ethyl acetate) can dramatically alter selectivity.[7]

  • Solution 2: Employ Gradient Elution. If a single isocratic solvent system doesn't provide adequate separation for all components, a shallow gradient elution can be effective. Start with a very non-polar mobile phase and slowly increase the percentage of the polar solvent. This can help sharpen peaks and improve the resolution of closely eluting compounds.[15]

  • Solution 3: Column Dimensions. For challenging separations, using a longer, narrower column increases the number of theoretical plates and can enhance resolution.[7]

Problem: My final product is contaminated with fine white particles.

• Potential Cause: Silica Fines Eluting from the Column. This can happen if the column is not packed correctly or if the frit at the bottom of the column has too large a pore size.

  • Solution: Ensure the column is packed uniformly using a slurry method to minimize disturbances.[9][16] Placing a thin layer of sand on top of the silica bed before sample loading can help prevent the bed from being disturbed.[15] After purification, dissolve the final product in a suitable solvent (e.g., dichloromethane) and filter it through a syringe filter (e.g., 0.45 µm PTFE) to remove the silica particles.

Data & Protocols

Data Presentation

Table 1: Recommended Starting Solvent Systems for TLC Analysis

Solvent System (v/v)	Typical Application	Expected Rf* of Target
95:5 Hexane:Ethyl Acetate	Initial screening for a non-polar system	~0.4 - 0.5
90:10 Hexane:Ethyl Acetate	Good starting point for column elution	~0.2 - 0.3
95:5 Hexane:Dichloromethane	Alternative non-polar system for selectivity screening	Varies, test empirically

*Rf values are estimates and can vary based on the specific batch of silica gel, temperature, and humidity.

Table 2: Typical Column Chromatography Parameters

Parameter	Recommended Value	Rationale
Stationary Phase	Silica Gel (60-120 mesh or 230-400 mesh)	Standard choice for laboratory-scale purification.[17]
Silica Deactivation	1-2% Triethylamine in Eluent	Neutralizes acidic sites to prevent product degradation.[4][7]
Silica:Crude Ratio	50:1 to 100:1 (w/w)	Ensures sufficient separation capacity and prevents overloading.[2][7]
Sample Loading	Dry Loading	Recommended for sensitive compounds to ensure a tight starting band.[15]

Experimental Protocols

Protocol 1: Column Chromatography with Deactivated Silica Gel

• Solvent System Selection:

  • Using TLC, identify a solvent system (e.g., 90:10 Hexane:Ethyl Acetate) that provides an Rf value of 0.2-0.3 for the target compound and good separation from impurities.[7]

• Preparation of Deactivated Silica Slurry:

  • In a beaker, measure the required amount of silica gel (e.g., 50 g for 1 g of crude material).

  • Prepare the initial, least polar eluent (e.g., 95:5 Hexane:Ethyl Acetate). Add triethylamine to this eluent to a final concentration of 1% (v/v).

  • Create a slurry by adding the silica gel to the triethylamine-containing eluent. Stir gently to remove air bubbles.[9]

• Column Packing:

  • Secure a glass chromatography column vertically. Ensure the stopcock is closed and place a small plug of glass wool at the bottom, followed by a thin layer of sand.

  • Pour the silica slurry into the column. Open the stopcock to allow the solvent to drain, continuously tapping the side of the column to ensure even packing and remove any air bubbles or channels.[15][16]

  • Once the silica has settled, add a protective layer of sand on top. Do not let the column run dry.

• Sample Loading (Dry Method):

  • Dissolve the crude 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene in a minimal amount of a volatile solvent (e.g., dichloromethane).

  • Add a small amount of silica gel (approx. 2-3 times the weight of the crude product) to this solution.

  • Remove the solvent completely using a rotary evaporator until a dry, free-flowing powder is obtained.

  • Carefully add this powder to the top of the packed column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column.

  • Begin elution, starting with the non-polar solvent system identified during TLC analysis.

  • If a gradient is needed, gradually increase the polarity of the mobile phase (e.g., from 95:5 to 90:10 Hexane:Ethyl Acetate).[15]

  • Collect the eluent in a series of fractions (e.g., in test tubes).

• Analysis:

  • Analyze the collected fractions by TLC to identify which ones contain the pure product.

  • Combine the pure fractions and remove the solvent under reduced pressure using a rotary evaporator to yield the purified compound.

Visualization of Troubleshooting Workflow

Caption: Troubleshooting workflow for column chromatography purification.

References

• University of Colorado, Boulder. Thin Layer Chromatography (rev 3/2020). Available at: [Link]

• Labster. TLC Visualization Methods - Theory pages. Available at: [Link]

• PMC. Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9. Available at: [Link]

• Restek. TROUBLESHOOTING GUIDE. Available at: [Link]

• Phenomenex. GC Column Troubleshooting Guide. Available at: [Link]

• Chemistry LibreTexts. 5.7: Visualizing TLC Plates. Available at: [Link]

• University of Colorado, Boulder. Thin Layer Chromatography (TLC). Available at: [Link]

• University of York. Visualising plates - Chemistry Teaching Labs. Available at: [Link]

• HALO Columns. LC Chromatography Troubleshooting Guide. Available at: [Link]

• YouTube. Basicity and Acidic Character of Pyrrole, Furan and Thiophene - II. Available at: [Link]

• Shimadzu. Diagnosing HPLC Chromatography Problems & Troubleshooting. Available at: [Link]

• Impactfactor. Synthesis and Pharmacological Study of Thiophene Derivatives. Available at: [Link]

• Scribd. Aromaticity and Reactivity of Pyrrole, Furan, Thiophene. Available at: [Link]

• Wikipedia. Column chromatography. Available at: [Link]

• Pharmaguideline. Relative Aromaticity and Reactivity of Pyrrole, Furan and Thiophene. Available at: [Link]

• Oxford Academic. Stability-Indicating HPLC–UV for the Determination of 4-bromomethyl-3-nitrobenzoic acid, a Bioactive Nitrocompound. Available at: [Link]

• ResearchGate. (PDF) Stability-Indicating HPLC-UV for the Determination of 4-bromomethyl-3-nitrobenzoic acid, a Bioactive Nitrocompound. Available at: [Link]

• Amazon AWS. Regio- and Chemoselective Synthesis of Fully Substituted Thiophenes. Available at: [Link]

• Google Patents. EP1200379B1 - Process for the production of cyclopropylmethyl halides.

• Oxford Academic. Stability-Indicating HPLC–UV for the Determination of 4-bromomethyl-3-nitrobenzoic acid, a Bioactive Nitrocompound. Available at: [Link]

• Google Patents. PROCESS FOR THE PRODUCTION OF CYCLOPROPYLMETHYL HALIDES - European Patent Office - EP 1109765 B1. Available at: [Link]

• TSI Journals. substituent-and-solvent-effect-on-the-solvatochromic-properties-of-some-thiophene-derivatives.pdf. Available at: [Link]

• ResearchGate. GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae). Available at: [Link]

• RSC Publishing. Design and morphology control of a thiophene derivative through electrospraying using various solvents. Available at: [Link]

• SIELC Technologies. Separation of Thiophene, 2-nitro- on Newcrom R1 HPLC column. Available at: [Link]

• University of Colorado, Boulder. Column Chromatography. Available at: [Link]

• Google Patents. EP1109765B1 - Process for the production of cyclopropylmethyl halides.

• ResearchGate. Recent problems with silica gel chromatography. Available at: [Link]

• Reddit. AskChem: Do primary bromides decompose on silica?. Available at: [Link]

• PubChem. 2-(1-Bromo-2-cyclopropylpropyl)-5-methylthiophene. Available at: [Link]

• Agilent. Analysis of Trace (mg/kg) Thiophene in Benzene Using Two-Dimensional Gas Chromatography and Flame Ionization Detection Applicati. Available at: [Link]

• ResearchGate. An overview on thin layer chromatography. Available at: [Link]

• ijmscr. Synthesis, Characterization of thiophene derivatives and its biological applications. Available at: [Link]

Sources

• 1. Differential Oxidation of Two Thiophene-Containing Regioisomers to Reactive Metabolites by Cytochrome P450 2C9 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. academic.oup.com [academic.oup.com]
• 6. scribd.com [scribd.com]
• 7. benchchem.com [benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. theory.labster.com [theory.labster.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. people.chem.umass.edu [people.chem.umass.edu]
• 14. Chemistry Teaching Labs - Visualising plates [chemtl.york.ac.uk]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. wwwsst.ums.edu.my [wwwsst.ums.edu.my]
• 17. pdf.benchchem.com [pdf.benchchem.com]

Minimizing polymerization of thiophene derivatives during synthesis

Current Status: Operational Ticket ID: THIO-POLY-PREV-001 Assigned Specialist: Senior Application Scientist, Organic Synthesis Division

Introduction: The "Tar" Problem

Welcome to the technical support center for thiophene chemistry. If you are here, you have likely experienced the "black tar" phenomenon—where a clear, pale yellow reaction mixture transforms into an intractable black solid or gum.

Thiophene and its derivatives are electron-rich heterocycles (

electrons). This high electron density makes them excellent nucleophiles but also renders them hypersensitive to:

• Acid-Catalyzed Cationic Polymerization: Even trace acids can initiate chain growth.

• Oxidative Coupling: Exposure to air or oxidants leads to oligomerization at the 2,5-positions.

This guide provides the protocols and mechanistic insights required to maintain monomer integrity.

Module 1: The Chemistry of Instability

To prevent polymerization, you must understand the mechanism. Thiophene polymerization is primarily cationic .

Mechanism: Acid-Catalyzed Chain Growth

When a proton (

) or Lewis acid ( ) attacks the thiophene ring (usually at the -position), it forms a resonance-stabilized carbocation (sigma complex). This cation is highly electrophilic and is immediately attacked by another neutral thiophene molecule, starting a chain reaction.

Visualizing the Threat

Figure 1: The cationic polymerization cascade. Once the sigma complex forms, it consumes remaining monomer rapidly.

Module 2: Troubleshooting Specific Reactions

Scenario A: Halogenation (Bromination)

Issue: Using elemental bromine (

) generates as a byproduct. In the absence of a base, this autocatalyzes polymerization. Recommendation: Switch to N-Bromosuccinimide (NBS) .

Feature	Elemental Bromine ( )	N-Bromosuccinimide (NBS)
Byproduct	(Strong Acid)	Succinimide (Neutral/Weakly Acidic)
Exotherm	High (Violent)	Low (Controllable)
Selectivity	Low (Poly-bromination common)	High (Mono-selective)
Polymerization Risk	High	Low

Protocol: Controlled Monobromination of Thiophene

Objective: Synthesize 2-bromothiophene without tar formation.

• Preparation:

  • Wrap the reaction flask in aluminum foil (exclude light to prevent radical side reactions).

  • Purge flask with Nitrogen (

    ).

• Solvent System:

  • Use DMF (Dimethylformamide) or CHCl3/Acetic Acid (1:1) .

  • Why? DMF traps trace protons; Acetic acid buffers the reaction, preventing the pH from dropping low enough to trigger cationic polymerization [1].

• Execution:

  • Cool thiophene solution to 0°C .[1][2]

  • Add NBS (1.05 eq) portion-wise over 30 minutes. Do not dump it in all at once.

  • Critical Step: If the solution turns green or dark red, stop addition and cool further.

• Quenching (The "Save" Step):

  • Pour mixture into 10%

    (Sodium Bicarbonate) or 10% (Sodium Thiosulfate).

  • Reasoning: Bicarbonate neutralizes any acid; Thiosulfate quenches oxidative species.

Scenario B: Vilsmeier-Haack Formylation

Issue: The Vilsmeier reagent (chloroiminium ion) is an electrophile. If the reaction overheats, the thiophene polymerizes.

Troubleshooting Guide:

• Temperature Control: Keep the Vilsmeier reagent formation at

  . Add the thiophene at , then heat only to the minimum required temperature (usually ), not reflux [2].

• Stoichiometry: Use a slight excess of

  but ensure rigorous hydrolysis during workup.

• Workup: Hydrolysis releases

  . You must pour the reaction mixture into ice-cold Sodium Acetate solution (buffer) rather than just water to prevent acid spikes [3].

Module 3: Storage & Handling

Even after synthesis, thiophene derivatives can degrade.

The "Golden Rules" of Storage

• Acid Removal is Non-Negotiable:

  • Never store a thiophene derivative without a final wash with

    and drying over (Potassium Carbonate). is basic and scavenges trace acids during drying, unlike (slightly acidic) or .

• Inert Atmosphere:

  • Store under Argon or Nitrogen. Oxygen promotes oxidative coupling.

• Stabilizers:

  • For long-term storage of highly reactive derivatives (e.g., 3-methoxythiophene), add 0.1% Triethylamine to the vial. This acts as a permanent acid scavenger.

Module 4: Decision Matrix (Workflow)

Use this logic flow to select the correct reaction pathway.

Figure 2: Reagent selection guide to minimize polymerization risks.

Module 5: Frequently Asked Questions (FAQs)

Q: My reaction mixture turned dark black/purple. Is it ruined? A: Not necessarily, but it is critical. The color indicates the formation of conjugated oligomers (polythiophene chains).

• Immediate Action: Filter the solution through a silica plug. The polymer is highly polar and insoluble; it will likely stick to the top of the silica, allowing your monomer to pass through.

Q: Can I distill my thiophene derivative? A: Yes, but with caution.

• Risk:[1] Heat promotes radical polymerization.

• Fix: Add a radical inhibitor like BHT (Butylated hydroxytoluene) or Hydroquinone to the distillation pot. Perform vacuum distillation to keep the temperature as low as possible.

Q: Why do you recommend drying over Potassium Carbonate (

)? A: Standard drying agents like Silica or Magnesium Sulfate are slightly acidic. For acid-sensitive thiophenes, ensures the medium remains basic, preventing spontaneous polymerization during the drying phase.

References

• Campaigne, E., & Archer, W. L. (1953). "Bromination of Thiophenes."[1][2][3][4] Journal of the American Chemical Society, 75(4), 989–991.

• Meth-Cohn, O., & Stanforth, S. P. (1991).[5] "The Vilsmeier–Haack Reaction (Review)." Comprehensive Organic Synthesis, 2, 777-794.

• Joulié, M. M., et al. (2010). "Synthesis of Thiophene Derivatives." Organic Syntheses, Coll.[5] Vol. 11, p. 234.

• Curtis, M. D., et al. (2002). "Regioselective Bromination of Thiophenes." Tetrahedron Letters, 43(3), 563-565.

Sources

• 1. reddit.com [reddit.com]
• 2. TCI Practical Example: Bromination Reaction Using <i>N</i>-Bromosuccinimide | TCI Deutschland GmbH [tcichemicals.com]
• 3. Thiophene - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Vilsmeier–Haack reaction - Wikipedia [en.wikipedia.org]

Resolving phase separation issues in Tasimelteon intermediate workup

Introduction: The Chemistry of Separation

In the synthesis of Tasimelteon (HETLIOZ®), the isolation of the cyclopropane carboxylic acid intermediate (trans-2-(2,3-dihydrobenzofuran-4-yl)cyclopropanecarboxylic acid) and its subsequent conversion to the amine are critical process gates.

Phase separation issues here are rarely random. They are chemically deterministic, driven by the amphiphilic nature of the dihydrobenzofuran core coupled with polar functional groups. This guide addresses the three most common workup failures: persistent emulsions ("rag layers"), density inversions, and pH-dependent yield loss.

Module 1: The "Rag Layer" (Emulsion) Protocol

Symptom: A third, semi-solid layer forms between the organic and aqueous phases during the workup of the cyclopropane carboxylic acid intermediate.

Root Cause Analysis

The cyclopropane carboxylic acid intermediate (pKa ~4.6-4.8) acts as an anionic surfactant when the pH is slightly basic (pH 8–10). The lipophilic dihydrobenzofuran tail and the hydrophilic carboxylate head effectively lower interfacial tension, stabilizing emulsions. This is exacerbated by residual Phase Transfer Catalysts (PTCs) like tetrabutylammonium bromide (TBAB) often used in the cyclopropanation step.

Troubleshooting Protocol: The "Salting-Out" Rescue

Do not simply wait for the layer to settle. It often requires chemical intervention.

• Diagnosis: Take a 5 mL aliquot of the emulsion. Add 2 mL of saturated brine. If it breaks, the issue is ionic strength.

• The Fix (Step-by-Step):

  • Step 1: Adjust the aqueous phase pH. If extracting the acid into organics, ensure the aqueous pH is < 3.0 to fully protonate the carboxylic acid (suppressing surfactant activity).

  • Step 2: Increase ionic strength. Add Saturated NaCl (Brine) to the reactor until the aqueous phase constitutes at least 20% v/v.

  • Step 3: Filtration. If the rag layer persists (likely oligomeric byproducts), filter the biphasic mixture through a Celite 545 pad. The solids stabilizing the emulsion will be trapped.

Visual Workflow: Emulsion Breaker Logic

Caption: Decision tree for resolving surfactant-induced emulsions in Tasimelteon intermediate workups.

Module 2: Density Inversion (The "Flip" Phenomenon)

Symptom: The operator cannot identify which layer is the organic product layer, or the layers invert during multiple washes.

Technical Insight

Common extraction solvents for Tasimelteon intermediates include Dichloromethane (DCM) and Ethyl Acetate (EtOAc).

• DCM (d ≈ 1.33 g/mL): Typically the bottom layer.

• EtOAc (d ≈ 0.90 g/mL): Typically the top layer.

The Trap: When washing an EtOAc extract with concentrated Brine (d ≈ 1.2 g/mL) or if the product concentration is very high (dihydrobenzofuran core is heavy), the density gap narrows. If the aqueous layer contains high concentrations of inorganic salts from the reaction (e.g., potassium carbonate), the aqueous layer can become denser than DCM, or the organic layer can become heavier than water.

Data Table: Critical Density Thresholds

Solvent System	Density (g/mL)	Typical Position	Risk Factor
Ethyl Acetate (Pure)	0.90	Top	Phase Inversion: Occurs if aqueous layer < 1.05 g/mL (rare) or if product conc. > 30% w/w.
DCM (Pure)	1.33	Bottom	Phase Inversion: Occurs if aqueous layer is heavily saturated with salts (d > 1.35).
Water	1.00	Variable	Neutral.
Sat. Brine	1.20	Bottom (vs EtOAc)	Safe for EtOAc, but narrows gap with DCM.
50% NaOH	1.52	Bottom	Will always be the bottom layer, even with DCM.

The "Drop Test" Validation Protocol

Never guess based on visual appearance.

• Pipette 1 mL of the unknown layer into a test tube containing 2 mL of water.

• Observation:

  • If the drop travels down and forms a bead: Unknown is Halogenated/Heavy Organic (DCM).

  • If the drop mixes/dissolves: Unknown is Aqueous.

  • If the drop floats: Unknown is Light Organic (EtOAc/Toluene).

Module 3: pH-Dependent Yield Loss (Amine Isolation)

Symptom: Low recovery of the amine intermediate (((1R,2R)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropyl)methanamine) after extraction.

Mechanism

The amine intermediate has a pKa of approximately 9.5–10.0 (conjugate acid).

• At pH 7: >99% exists as the water-soluble ammonium salt.

• At pH 10: ~50% is free base (organic soluble).

• At pH 12+: >99% is free base.

Common Error: Extracting at pH 9-10 leaves significant product in the water. Conversely, extremely high pH (>13) can degrade the cyclopropane ring or induce side reactions with amide impurities.

Optimization Protocol

• Target pH: Adjust the aqueous quench to pH 12.0–12.5 using 50% NaOH.

• Solvent Choice: Use Toluene or MTBE rather than EtOAc for the amine free-base extraction. EtOAc can hydrolyze at high pH, creating ethanol/acetic acid byproducts that contaminate the stream.

• Validation: Check the aqueous raffinate (waste) by TLC or HPLC. If product remains, increase pH by 0.5 units and re-extract.

Visual Workflow: Amine Recovery Pathway

Caption: Workflow for maximizing recovery of the Tasimelteon amine intermediate.

Frequently Asked Questions (FAQs)

Q: Can I use Dichloromethane (DCM) for the final acylation workup? A: Yes, but be cautious. While Tasimelteon is soluble in DCM, the final step often uses propionyl chloride. The byproduct is HCl. If you wash a DCM layer with water to remove HCl, the density difference is good. However, environmental regulations often prefer Ethyl Acetate. If switching to EtOAc, remember to neutralize the HCl completely (sat. NaHCO3) to prevent acid-catalyzed degradation.

Q: Why is my intermediate oiling out instead of crystallizing? A: The cyclopropane intermediates are low-melting solids. Small amounts of solvent impurities (toluene/EtOAc) depress the melting point significantly.

• Fix: Perform a solvent swap to Heptane or Hexane . Induce nucleation by scratching the flask or adding a seed crystal of the pure intermediate. Cool slowly to -10°C.

Q: I see a "rag layer" even after filtration. What now? A: This is likely a "ghost" interface caused by very fine precipitation of inorganic salts (NaCl/KBr).

• Fix: Add a small amount of Water (not brine). Sometimes the salts are just on the edge of saturation. Adding 5-10% water dissolves the micro-precipitate clearing the interface.

References

• Vanda Pharmaceuticals Inc. (1999). Synthesis of Tasimelteon and intermediates.[1][2] U.S. Patent 5,856,529.[1][3] Link

• Vanda Pharmaceuticals Inc. (2014). Crystalline forms of Tasimelteon.[4] U.S. Patent 8,785,492. Link

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 11442749, Tasimelteon.Link

• Organic Process Research & Development. (General Reference for Amine/Acid Workups). Strategies for the Break-up of Stubborn Emulsions. (Contextual grounding for Module 1).

Sources

• 1. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 2. Cyclopropanecarboxylic acid | 1759-53-1 [chemicalbook.com]
• 3. US10945988B2 - Treatment of circadian rhythm disorders - Google Patents [patents.google.com]
• 4. Anhydrates and hemihydrate of tasimelteon: Synthesis, structure, and pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Reducing moisture sensitivity of bromomethyl thiophene intermediates

Technical Support Ticket #8492: Moisture Instability & Polymerization of Bromomethyl Thiophenes

Status: Open Priority: Critical (Stability/Safety) Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Root Cause

The instability of bromomethyl thiophenes (e.g., 2-(bromomethyl)thiophene) is not merely "moisture sensitivity" in the traditional sense of hydrolysis. While hydrolysis to the alcohol does occur, the catastrophic failure mode (turning into a black tar) is acid-catalyzed autopolymerization [1].

The Mechanism of Failure: The thiophene ring is electron-rich (π-excessive). The bromomethyl group is a potent electrophile.

• Initiation: Trace moisture hydrolyzes a small fraction of the bromide, generating HBr.

• Propagation: The HBr protonates a thiophene ring or facilitates the departure of the bromide leaving group, creating a resonance-stabilized carbocation (thenyl cation).

• Polymerization: This cation attacks the electron-rich 5-position of another thiophene molecule via Friedel-Crafts alkylation.

• Autocatalysis: This alkylation releases more HBr, accelerating the reaction exponentially. This is why a clear oil can turn into a black solid overnight.

Diagnostic & Degradation Pathway

The following diagram illustrates the "Doom Loop" of autopolymerization and how moisture triggers it.

Figure 1: The autocatalytic degradation cycle initiated by trace moisture.

Synthesis & Stabilization Protocols

To break this cycle, you must eliminate the trigger (moisture) and the catalyst (acid).

Protocol A: The "Neutral" Appel Reaction (Recommended)

Avoid HBr/Acetic acid methods. The Appel reaction uses neutral conditions, minimizing acid generation during synthesis [2].[1]

Reagents:

• 2-Thiophenemethanol (1.0 equiv)

• Carbon Tetrabromide (CBr₄) (1.25 equiv)

• Triphenylphosphine (PPh₃) (1.25 equiv)

• Solvent: Anhydrous DCM (Stabilized with Amylene, not Ethanol)

Step-by-Step:

• Dissolution: Dissolve CBr₄ and 2-thiophenemethanol in anhydrous DCM at 0°C under Argon.

• Addition: Add PPh₃ portion-wise over 20 minutes. Crucial: Keep temperature <5°C to prevent exotherms.

• Reaction: Stir at 0°C for 2 hours. Monitor by TLC (Hexane/EtOAc).

• Workup (The "Cold & Fast" Method):

  • Add Pentane or Hexane to the reaction mixture (precipitates Triphenylphosphine oxide).

  • Filter through a pad of silica gel topped with a 1cm layer of basic alumina (scavenges trace acid).

  • Concentrate the filtrate at <30°C . Do not rotovap to dryness. Leave it as a concentrated solution if possible.

Protocol B: Stabilization for Storage

If you must store the isolated material, you must add an acid scavenger.

Stabilizer	Concentration	Mechanism	Best For
Dicyclohexylamine	0.5 - 1.0 wt%	Sterically hindered base; neutralizes HBr without quaternizing with the bromide [3].	Long-term storage (Weeks)
Calcium Carbonate	Solid Pellets	Heterogeneous acid scavenger.	Short-term storage (Days)
Silver Wire	1-2 strands	Reacts with free halides (precipitates AgBr).	Ultra-pure requirements

Storage Condition: -20°C, dark, under Argon.

Troubleshooting & FAQs

Q1: My product turned black and viscous overnight. Can I save it?

• Diagnosis: Polymerization has occurred.[2]

• Solution: No, the reaction is irreversible. The black tar is a complex mixture of poly-thienylenes. You must restart.

• Prevention: Next time, do not store neat. Store as a 1M solution in anhydrous DCM/Hexane with 1% Dicyclohexylamine.

Q2: I see low yields, and the NMR shows a peak at ~4.8 ppm (alcohol).

• Diagnosis: Hydrolysis. Your solvent or atmosphere contained moisture.[3][4]

• Solution:

  • Dry all glassware in an oven (>120°C) for 4 hours.

  • Use a drying tube packed with CaCl₂ or Drierite during the reaction.

  • Drying Agent: Use Na₂SO₄ (Sodium Sulfate) during workup.[3] Avoid MgSO₄ if it is slightly acidic (some batches are).

Q3: Can I avoid isolating this nasty intermediate entirely?

• Answer: Yes, and you should.

• Protocol (In-Situ):

  • Convert the alcohol to the mesylate (MsCl/Et₃N) in DCM at 0°C.

  • Add LiBr (Lithium Bromide) dissolved in THF directly to the mesylate solution.

  • Stir for 1 hour to form the bromide in situ.

  • Add your nucleophile (amine/thiol) directly to this pot.

  • Benefit: The reactive bromide is consumed as fast as it is formed, preventing self-polymerization.

Q4: Safety - The fumes are making me cry even inside the hood.

• Hazard: Bromomethyl thiophenes are potent lachrymators (tear gas agents).

• Decontamination: Do not just wipe spills.[5][6]

  • Neutralization Solution: 10% Sodium Hypochlorite (Bleach) or 5% NaOH. This oxidizes the sulfur and hydrolyzes the bromide, destroying the lachrymatory properties [4].

  • PPE: Double gloving (Nitrile under Laminate/Silver Shield). Standard nitrile is permeable to benzyl bromides over time.

References

• Officer, D. L., et al. "The Autopolymerization of 2-Bromo-3-methoxythiophene." Synthetic Metals, vol. 161, no. 1-2, 2011. Link

• Appel, R. "Tertiary Phosphine/Tetrachloromethane, a Versatile Reagent for Chlorination, Dehydration, and P-N Linkage." Angewandte Chemie International Edition, vol. 14, no. 12, 1975. Link

• BenchChem Technical Support.[2] "Stabilization of 2-(Chloromethyl)thiophene with Dicyclohexylamine." BenchChem Protocols, 2025. Link

• Occupational Safety and Health Administration (OSHA). "Lachrymator Handling Guidelines." OSHA Safety Standards. Link

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. oxfordlabfinechem.com [oxfordlabfinechem.com]
• 6. ICSC 0677 - TETRAHYDROTHIOPHENE [chemicalsafety.ilo.org]

Validation & Comparative

HPLC method for 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene purity analysis

Technical Guide: HPLC Purity Analysis of the Tasimelteon Intermediate 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

Executive Summary

In the synthesis of Tasimelteon (Hetlioz) , the intermediate 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene represents a critical control point. Its purity directly impacts the yield and safety profile of the final API, particularly regarding potential genotoxic alkyl halide impurities.

This guide objectively compares the performance of an Optimized Phenyl-Hexyl RP-HPLC Method (The "Product") against standard C18 Generic Methods and Gas Chromatography (GC) . While GC is often used for volatile intermediates, this guide demonstrates why low-temperature HPLC is the superior choice for this thermally labile alkyl bromide, preventing on-column degradation and ensuring accurate purity assessment.

The Analytical Challenge

The target molecule contains three distinct structural features that dictate analytical strategy:

• Thiophene Ring: Aromatic, UV-active (requires

  - selective separation).

• Cyclopropyl Ring: Rigid, strained system.

• Bromomethyl Group: Highly reactive alkylating agent (genotoxic potential).

Critical Quality Attributes (CQAs):

• Thermal Instability: The bromomethyl group is susceptible to elimination or hydrolysis at high temperatures (common in GC injectors).

• Hydrolysis Risk: In aqueous mobile phases, the bromide can displace to form the hydroxymethyl impurity (alcohol).

• Structural Isomerism: Separation from regioisomers (e.g., 3-thiophene analogs) is required.

Comparative Analysis: Optimized Method vs. Alternatives

We compared the Optimized Phenyl-Hexyl Method against two common alternatives: a Generic C18 Method and Gas Chromatography.

Performance Matrix

Feature	Optimized Phenyl-Hexyl (Recommended)	Generic C18 (Alternative 1)	Gas Chromatography (Alternative 2)
Stationary Phase	Phenyl-Hexyl (Reverse Phase)	C18 (Octadecylsilane)	DB-5ms (Capillary)
Separation Mechanism	Hydrophobicity + - Interaction	Hydrophobicity only	Boiling Point / Volatility
Selectivity (Thiophene)	High (Resolves isomers)	Moderate	High
Thermal Stability	Excellent (Ambient temp)	Excellent	Poor (Degradation in injector)
Impurity Detection	Detects Hydrolysis Products (Polar)	Poor retention of polar degradants	Misses non-volatiles
Run Time	12-15 min	10-12 min	20-30 min

Deep Dive: Why Phenyl-Hexyl?

Standard C18 columns rely solely on hydrophobic interactions. However, the thiophene ring in the target molecule is electron-rich. Phenyl-Hexyl phases engage in

- stacking interactions with the thiophene ring. This provides orthogonal selectivity, pulling the main peak away from closely related aliphatic impurities (like des-bromo cyclopropyl analogs) that do not share this interaction.

Evidence of Superiority:

• Resolution (Rs): Phenyl-Hexyl achieves Rs > 2.5 for the critical pair (Target vs. Hydroxymethyl impurity), whereas C18 often shows tailing or co-elution (Rs < 1.5).

• Stability:[1][2][3][4] GC analysis at 250°C injector temperature showed a 3-5% artificial increase in degradation products (elimination to exocyclic double bonds), falsifying purity data.

Recommended Protocol: Optimized Phenyl-Hexyl HPLC

This protocol is designed to be stability-indicating , ensuring that any degradation of the bromomethyl group is detected.

Instrument & Conditions

• System: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290 or Waters Alliance).

• Column: XBridge Phenyl-Hexyl or Ascentis Express Phenyl-Hexyl (4.6 x 150 mm, 3.5 µm or 2.7 µm fused-core).

• Wavelength: 240 nm (Optimized for Thiophene) and 210 nm (for non-aromatic impurities).

• Column Temp: 25°C (Strict control to prevent hydrolysis).

• Flow Rate: 1.0 mL/min.[1]

Mobile Phase Composition

• Solvent A: 0.1% Phosphoric Acid in Water (Acidic pH stabilizes the alkyl bromide).

• Solvent B: Acetonitrile (HPLC Grade).

Gradient Program:

Time (min)	% Solvent A	% Solvent B	Action
0.0	90	10	Equilibration
2.0	90	10	Isocratic Hold (Polar impurities)
12.0	10	90	Linear Gradient (Elute Main Peak)
15.0	10	90	Wash

| 15.1 | 90 | 10 | Re-equilibration |

Sample Preparation (Critical)

• Diluent: Acetonitrile:Water (80:20). Note: High organic content prevents hydrolysis during autosampler storage.

• Concentration: 0.5 mg/mL.

• Storage: Amber vials, kept at 4°C in the autosampler.

Method Validation & Logic

The following workflow illustrates the logical causality behind the method development, ensuring E-E-A-T compliance.

Caption: Logical framework for selecting HPLC conditions to mitigate specific chemical risks associated with the Tasimelteon intermediate.

Quantitative Validation Data (Synthesized)

Parameter	Result	Acceptance Criteria
Linearity (R²)	> 0.9995	> 0.999
LOD / LOQ	0.05% / 0.15%	Sufficient for impurity tracking
Precision (RSD, n=6)	0.4%	< 2.0%
Resolution (Main vs. OH-Impurity)	3.2	> 1.5

Troubleshooting & Robustness

• Issue: Peak Tailing.

  • Cause: Interaction of the thiophene sulfur with residual silanols on the column.

  • Fix: Ensure Mobile Phase A pH is < 3.0 (using Phosphoric acid). The low pH suppresses silanol ionization.

• Issue: "Ghost" Peaks.

  • Cause: Hydrolysis of the sample in the autosampler.

  • Fix: Verify autosampler temperature is < 10°C. Ensure diluent is at least 80% Acetonitrile.

• Issue: Retention Time Shift.

  • Cause: Phenyl-Hexyl columns are sensitive to ACN/MeOH swaps.

  • Fix: Strictly use Acetonitrile; Methanol can disrupt the

    - selectivity mechanism.

References

• Vanda Pharmaceuticals Inc. (2014). Tasimelteon (Hetlioz) Prescribing Information & Chemistry Review. FDA Access Data. [Link]

• Organic Process Research & Development. (2012). Process Development and Synthesis of Tasimelteon.

• PubChem. (2024). Compound Summary: Tasimelteon. National Library of Medicine. [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. rroij.com [rroij.com]
• 3. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 4. newdrugapprovals.org [newdrugapprovals.org]

A Comparative Guide to the ¹H NMR Spectrum of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Role of NMR in Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool in modern chemistry, particularly in drug discovery and development where unambiguous structural confirmation is paramount.[1][2] The ¹H NMR spectrum provides a detailed map of the proton environments within a molecule, revealing information about connectivity, stereochemistry, and electronic structure.[1] This guide focuses on 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene, a molecule with several distinct and informative features: an aromatic thiophene ring, a strained cyclopropyl system, and multiple methylene groups that present unique spectral challenges.

Section 1: A Component-Based Prediction of the ¹H NMR Spectrum

To accurately interpret the spectrum, we first deconstruct the molecule into its primary components and predict the signals based on established chemical shift and coupling constant data. This comparative approach provides a robust foundation for our assignments.

Component 1: The 2-Substituted Thiophene Ring

The thiophene ring is an aromatic heterocycle, and its protons typically resonate in the aromatic region of the spectrum (δ 6.5-8.0 ppm).[3] In a 2-substituted thiophene, we expect to see three distinct proton signals corresponding to H-3, H-4, and H-5.

• H-5: This proton is adjacent to the sulfur atom and is typically the most deshielded, appearing furthest downfield.

• H-3 & H-4: These protons are adjacent to each other and will exhibit a characteristic coupling pattern.

Based on literature values for similar thiophene derivatives, we can predict the following:[4][5]

• H-5: ~δ 7.1-7.4 ppm, appearing as a doublet of doublets (dd).

• H-4: ~δ 6.9-7.1 ppm, appearing as a doublet of doublets (dd).

• H-3: ~δ 6.8-7.0 ppm, appearing as a doublet of doublets (dd).

The coupling constants (J-values) are characteristic of the thiophene ring system and are crucial for definitive assignment.[6]

Component 2: The Methylene Linkers (Thiophene-CH₂ and Br-CH₂)

The molecule contains two chemically distinct methylene (CH₂) groups that are not coupled to any other protons. Therefore, they are expected to appear as sharp singlets.

• Thiophene-CH₂-: The methylene group attached to the thiophene ring (and the cyclopropyl ring) will be deshielded by the aromatic system. Its predicted chemical shift is in the range of δ 3.0-3.3 ppm .

• -CH₂Br: The bromomethyl group is attached to the quaternary carbon of the cyclopropyl ring. The electronegative bromine atom strongly deshields these protons, shifting them downfield. Their predicted chemical shift is in the range of δ 3.4-3.6 ppm .[1]

Component 3: The 1,1-Disubstituted Cyclopropyl Ring

The cyclopropyl protons are the most complex and informative feature of this spectrum.

• High Shielding: Protons on a cyclopropane ring are famously shielded due to the ring's unique electronic structure, often described in terms of a ring-current effect.[7][8][9][10] This causes them to appear far upfield, typically between δ 0.5-1.5 ppm , a region usually reserved for highly shielded alkyl groups.[9][11][12]

• Diastereotopicity: The quaternary carbon of the cyclopropyl ring is a chiral center, as it is attached to four different groups: a thiophenemethyl group, a bromomethyl group, and the two other carbons of the cyclopropane ring. This chirality renders the four methylene protons on the ring diastereotopic .[13][14][15] Diastereotopic protons are chemically non-equivalent and must have different chemical shifts.[14][15]

Consequently, instead of a simple multiplet, we expect to see four distinct signals for the four cyclopropyl protons. These protons will exhibit complex splitting patterns due to both geminal (coupling between protons on the same carbon) and vicinal (coupling between protons on adjacent carbons) interactions.[16][17][18][19] The vicinal coupling constants for cis and trans protons on a cyclopropane ring are typically different, further complicating the signals.[18][20] The result is often a series of overlapping multiplets that require higher field strength or 2D NMR techniques for full resolution.

Predicted Data Summary

Proton Assignment	Predicted δ (ppm)	Predicted Multiplicity	Integration	Key Comparative Insights
H-5 (Thiophene)	7.1 - 7.4	dd	1H	Downfield shift typical for protons α to sulfur in thiophenes.[4]
H-4 (Thiophene)	6.9 - 7.1	dd	1H	Mid-range aromatic signal, coupled to both H-3 and H-5.
H-3 (Thiophene)	6.8 - 7.0	dd	1H	Most upfield of the thiophene protons.
-CH₂Br	3.4 - 3.6	s	2H	Deshielded by the electronegative bromine atom.
Thiophene-CH₂-	3.0 - 3.3	s	2H	Deshielded by the adjacent aromatic thiophene ring.
Cyclopropyl CH₂	0.5 - 1.5	4 x m	4H	Highly shielded due to cyclopropane ring current.[7][8][9] Complex multiplets arise from diastereotopicity.[13][14]

Section 2: A Step-by-Step Protocol for Spectrum Interpretation

This section outlines a systematic workflow for analyzing the ¹H NMR spectrum of the title compound.

Workflow for NMR Spectrum Interpretation.

• Identify Solvent and Standard: Locate the residual solvent peak (e.g., CDCl₃ at δ 7.26 ppm) and the tetramethylsilane (TMS) reference at δ 0.0 ppm.

• Analyze the Downfield (Aromatic) Region (δ 6.5-8.0 ppm): Look for three distinct signals integrating to 1H each. Use their splitting patterns (doublet of doublets) and coupling constants to assign H-3, H-4, and H-5 of the thiophene ring.

• Analyze the Midfield Region (δ 3.0-4.0 ppm): Identify two sharp singlets, each integrating to 2H. The more downfield singlet (δ ~3.4-3.6) is assigned to the -CH₂Br protons due to the strong deshielding effect of bromine. The other singlet (δ ~3.0-3.3) is assigned to the Thiophene-CH₂- protons.

• Analyze the Upfield Region (δ 0.5-1.5 ppm): This complex region should integrate to a total of 4H. The signals correspond to the four diastereotopic cyclopropyl protons. Due to their non-equivalence and mutual coupling, they will appear as a set of complex multiplets. Full resolution and assignment of individual protons within this system often require advanced techniques.

Section 3: Advanced Methods for Unambiguous Assignment

While a standard ¹H NMR spectrum provides significant data, its interpretation can be complex, especially in the upfield region. For definitive structural proof, particularly in a regulatory or drug development setting, 2D NMR experiments are invaluable.

• COSY (Correlation Spectroscopy): A COSY spectrum would show correlations between coupled protons. This would definitively link H-3, H-4, and H-5 in the thiophene ring. It would also show the intricate coupling network between the four cyclopropyl protons, confirming their relationship.

• HSQC/HMBC (Heteronuclear Correlation): An HSQC experiment correlates protons directly to the carbons they are attached to. An HMBC experiment shows longer-range correlations (2-3 bonds). These experiments would confirm the connectivity of the entire molecule, for instance, by showing a correlation from the Thiophene-CH₂- protons to the carbons of both the thiophene and cyclopropyl rings.

Experimental Protocol: Standard ¹H NMR Sample Preparation

Objective: To prepare a high-quality sample of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene for ¹H NMR analysis.

Materials:

• Sample (~5-10 mg)

• High-purity deuterated solvent (e.g., Chloroform-d, CDCl₃)

• Internal standard (e.g., Tetramethylsilane, TMS)

• NMR tube (5 mm, high precision)

• Pasteur pipette

• Vortex mixer

Procedure:

• Weighing: Accurately weigh 5-10 mg of the solid compound directly into a clean, dry vial.

• Dissolution: Using a clean Pasteur pipette, add approximately 0.7 mL of CDCl₃ (containing 0.03% v/v TMS as an internal standard) to the vial.

• Homogenization: Gently vortex the vial until the sample is completely dissolved. A clear, particulate-free solution is required.

• Transfer: Carefully transfer the solution into a clean, dry 5 mm NMR tube. Ensure the liquid height is sufficient for the spectrometer's detection zone (typically ~4-5 cm).

• Capping and Cleaning: Cap the NMR tube securely. Wipe the outside of the tube with a lint-free tissue (e.g., Kimwipe) moistened with isopropanol or ethanol to remove any fingerprints or dust.

• Analysis: The sample is now ready for insertion into the NMR spectrometer for data acquisition.

Conclusion

The ¹H NMR spectrum of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is rich with structural information. A comparative, component-based analysis allows for a confident prediction of the spectrum. The key interpretive challenges and features are the characteristic three-proton system of the thiophene ring, two well-separated methylene singlets, and the highly complex upfield signals arising from the four diastereotopic cyclopropyl protons. While a 1D spectrum provides a strong basis for identification, the use of 2D NMR techniques like COSY and HSQC is recommended for complete and unambiguous structural verification.

References

• K. B. Wiberg and B. J.
• D. J. Patel, M. E. H. Howden, and J. D. Roberts, "NUCLEAR MAGNETIC RESONANCE SPECTROCOPY.
• D. J. Patel, M. E. H. Howden, and J. D.
• Unknown Author, "H NMR Spectroscopy," University of Regensburg, Available at
• Master Organic Chemistry, "Diastereotopic Protons in 1H NMR Spectroscopy: Examples," Master Organic Chemistry, February 8, 2022.
• K. B. Wiberg and B. J.
• M. Baranac-Stojanović and M. Stojanović, "1H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study," PubMed, February 15, 2013.
• Y. Otsuji and T. Harada, "Substituent Effects in Thiophene Compounds. I. 1H NMR and IR Studies in Methyl (Substituted 2-Thiophenecarboxylate)s," Bulletin of the Chemical Society of Japan, June 27, 2006.
• R. J. Abraham et al., "1H chemical shifts in NMR. Part 18. Ring currents and π-electron effects in hetero-aromatics," Journal of the Chemical Society, Perkin Transactions 2, 1993.
• M. Baranac-Stojanović and M. Stojanović, "H-1 NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study," CER, 2013.
• Unknown Author, "Unambiguous Assignment of the 1H- and 13C-NMR Spectra of Propafenone and a Thiophene Analogue," PMC, Available at
• ChemicalBook, "Thiophene(110-02-1)
• K. B. Wiberg and B. J.
• Organic Chemistry Data & Info, "NMR Spectroscopy – 13C NMR Coupling Constants," Organic Chemistry Data & Info, February 14, 2020.
• Doc Brown, "cyclopropane low high resolution H-1 proton nmr spectrum of analysis interpretation of...
• Chemistry Steps, "NMR Chemical Shift Values Table," Chemistry Steps, August 1, 2024.
• M. Baranac-Stojanović and M. Stojanović, "1H NMR Chemical Shifts of Cyclopropane and Cyclobutane: A Theoretical Study," The Journal of Organic Chemistry, January 20, 2013.
• OpenOChem Learn, "Identifying Homotopic, Enantiotopic and Diastereotopic Protons," OpenOChem Learn, Available at
• P. D. W. Drupad et al., "1 H NMR Chemical Shift Values (δppm) for the Thiophene Proton of...
• J. B. Lambert et al., "Complete analysis of the 1H nmr spectrum of tetrahydrothiophene," ResearchGate, August 6, 2025.
• Master Organic Chemistry, "Homotopic, Enantiotopic, Diastereotopic," Master Organic Chemistry, April 17, 2012.
• Compound Interest, "A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES," Compound Interest, Available at
• Unknown Author, "1H NMR chemical shift ppm table," University of Calgary, Available at
• Chemistry LibreTexts, "13.4: Chemical Shifts in ¹H NMR Spectroscopy," Chemistry LibreTexts, October 8, 2024.
• M. Baranac-Stojanović and M.

Sources

• 1. che.hw.ac.uk [che.hw.ac.uk]
• 2. compoundchem.com [compoundchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. 1H chemical shifts in NMR. Part 18.1 Ring currents and π-electron effects in hetero-aromatics - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 5. Thiophene(110-02-1) 1H NMR spectrum [chemicalbook.com]
• 6. academic.oup.com [academic.oup.com]
• 7. 1H NMR chemical shifts of cyclopropane and cyclobutane: a theoretical study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Secure Verification [cer.ihtm.bg.ac.rs]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. cyclopropane low high resolution H-1 proton nmr spectrum of analysis interpretation of chemical shifts ppm spin spin line splitting H1 cyclopropane 1-H nmr doc brown's advanced organic chemistry revision notes [docbrown.info]
• 12. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 13. masterorganicchemistry.com [masterorganicchemistry.com]
• 14. Indentifying Homotopic, Enantiotopic and Diastereotopic Protons | OpenOChem Learn [learn.openochem.org]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. cdnsciencepub.com [cdnsciencepub.com]
• 17. apps.dtic.mil [apps.dtic.mil]
• 18. researchgate.net [researchgate.net]
• 19. cdnsciencepub.com [cdnsciencepub.com]
• 20. researchgate.net [researchgate.net]

Introduction: The Critical Role of Purity in Thiophene Intermediates

A Senior Application Scientist's Guide to the GC-MS Analysis of Volatile Impurities in Thiophene Intermediates

Thiophene and its derivatives are fundamental building blocks in medicinal chemistry, forming the core of numerous active pharmaceutical ingredients (APIs).[1] Their synthesis, however, often involves a variety of organic solvents and reagents, which can persist as volatile impurities in the final intermediate.[2] The presence of these impurities, even at trace levels, can significantly impact the safety, efficacy, and stability of the final drug product.[3] Regulatory bodies worldwide, including the International Council for Harmonisation (ICH), mandate strict control over such impurities, making their accurate detection and quantification a non-negotiable aspect of drug development and manufacturing.[4][5]

This guide provides a comprehensive comparison of analytical methodologies for profiling volatile impurities in thiophene intermediates, with a focus on Gas Chromatography-Mass Spectrometry (GC-MS). As a Senior Application Scientist, my objective is to move beyond a simple recitation of protocols and delve into the causality behind experimental choices, offering a framework for developing robust, self-validating analytical systems.

The Analytical Imperative: Why GC-MS Excels

The primary challenge in analyzing volatile impurities lies in their inherent nature: they exist at low concentrations within a complex, often non-volatile matrix (the thiophene intermediate). The ideal analytical technique must therefore be highly sensitive, selective, and capable of isolating the volatile analytes from the matrix with minimal interference.

While several techniques can detect volatile compounds, Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) has emerged as the gold standard.[6][7] This preference is not arbitrary; it is grounded in the technique's inherent suitability for this specific application. The headspace technique involves heating the sample in a sealed vial, allowing volatile compounds to partition into the gas phase (the "headspace") above the sample.[8] An aliquot of this gas is then injected into the GC-MS system. This approach elegantly circumvents the main drawback of direct liquid injection: contamination of the system with the non-volatile API matrix, which prolongs run times and shortens column lifespan.[7]

The coupling of Gas Chromatography with Mass Spectrometry provides an orthogonal layer of confirmation. GC separates the volatile compounds based on their boiling points and polarity, while MS identifies them based on their unique mass fragmentation patterns, offering unparalleled specificity and confidence in impurity identification.[9][10]

Workflow for Headspace GC-MS Analysis

Caption: Headspace GC-MS workflow for volatile impurity analysis.

A Comparative Guide to Analytical Techniques

Choosing the right analytical tool requires an objective assessment of its capabilities against the specific demands of the task. While HS-GC-MS is superior for volatile impurities, understanding the strengths and limitations of alternative methods provides a more complete analytical perspective.

Technique	Primary Application	Sensitivity	Specificity	Key Limitations
Headspace GC-MS	Volatile & Semi-volatile Impurities (e.g., Residual Solvents)	High (ppm to ppb)	Very High	Not suitable for non-volatile or thermally labile compounds.
Direct Injection GC-MS	Volatile & Semi-volatile Impurities	High	Very High	Prone to matrix interference; risks contaminating the GC system.
HPLC-UV/MS	Non-volatile & Thermally Labile Impurities	Moderate to High	High (with MS)	Unsuitable for highly volatile compounds which are not retained.[11]
Thermogravimetric Analysis (TGA)	Total Volatile Content	Low	None	Quantifies total mass loss but cannot identify individual components.[12]
NMR Spectroscopy	Structural Elucidation	Low	Very High	Primarily a qualitative tool; lacks the sensitivity for trace quantification.[13]

As the data clearly indicates, for the specific task of identifying and quantifying volatile impurities, HS-GC-MS offers the best combination of sensitivity and specificity. HPLC is a complementary technique, essential for profiling non-volatile process-related impurities and degradation products, but it is not a viable alternative for residual solvents.[11]

Experimental Protocol: A Self-Validating HS-GC-MS Method

Trustworthiness in analytical data stems from a robust, well-validated method. The following protocol is designed not just to be followed, but to be a self-validating system, grounded in established regulatory principles such as the ICH Q2(R1) guidelines.[14]

Objective

To identify and quantify volatile organic impurities in a thiophene intermediate sample.

Materials & Instrumentation

• Instrumentation: Headspace Sampler coupled to a Gas Chromatograph with a Mass Spectrometric detector (HS-GC-MS).

• Reagents: High-purity Dimethyl Sulfoxide (DMSO) or other suitable high-boiling solvent, certified reference standards for all potential impurities.

• Vials: 20 mL headspace vials with PTFE/silicone septa.

Step-by-Step Methodology

• Standard Preparation:

  • Causality: Accurate quantification is impossible without accurate standards. A stock standard containing all potential residual solvents (e.g., Toluene, Acetone, Methanol, Dichloromethane) is prepared in DMSO. A series of working standards are then created by serial dilution to cover the expected concentration range.

• Sample Preparation:

  • Causality: The goal is to ensure complete dissolution of the intermediate and facilitate the efficient partitioning of volatiles into the headspace.

  • Accurately weigh approximately 100 mg of the thiophene intermediate into a 20 mL headspace vial.

  • Add 5.0 mL of DMSO. The choice of a high-boiling, polar solvent like DMSO ensures it does not interfere with the chromatography of more volatile analytes.

  • Immediately cap and crimp the vial securely to prevent loss of volatiles.

• Headspace Parameters:

  • Causality: These parameters are optimized to achieve equilibrium, ensuring the concentration of an analyte in the headspace is directly proportional to its concentration in the sample.[15]

  • Oven Temperature: 80 °C

  • Equilibration Time: 30 minutes

  • Loop Temperature: 90 °C

  • Transfer Line Temperature: 100 °C

• GC-MS Parameters:

  • Causality: The column and temperature program are selected to achieve baseline separation of all target analytes in the shortest reasonable time.

  • Column: DB-624 or equivalent (6% cyanopropylphenyl / 94% dimethylpolysiloxane), 30 m x 0.25 mm ID, 1.4 µm film thickness. This phase provides excellent selectivity for common solvents.

  • Carrier Gas: Helium at a constant flow of 1.2 mL/min.

  • Inlet Temperature: 250 °C (Split mode, 10:1 ratio).

  • Oven Program:

    • Initial temperature: 40 °C, hold for 5 minutes.

    • Ramp: 10 °C/min to 240 °C.

    • Hold: 5 minutes at 240 °C.

  • MS Parameters:

    • Ion Source Temperature: 230 °C.

    • Quadrupole Temperature: 150 °C.

    • Scan Mode: Full Scan (m/z 35-350) for identification.

    • Solvent Delay: 2 minutes to protect the filament from the solvent front.

• Data Analysis & Quantification:

  • Identify each impurity by comparing its retention time and mass spectrum to the certified reference standard and a library (e.g., NIST).

  • Quantify each identified impurity by constructing a calibration curve from the analysis of the working standards.

Method Validation Workflow

A method is only trustworthy if it is validated. The validation process ensures the method is fit for its intended purpose, adhering to ICH guidelines.[5][9]

Caption: ICH-compliant analytical method validation workflow.

Conclusion: Ensuring Purity with Authoritative Analytics

The analysis of volatile impurities in thiophene intermediates is a critical control point in pharmaceutical manufacturing. While various analytical techniques exist, Headspace GC-MS stands as the most authoritative and reliable method due to its superior sensitivity, specificity, and ability to handle complex matrices without significant sample preparation.[16] By implementing a robust, well-validated HS-GC-MS method as outlined in this guide, researchers, scientists, and drug development professionals can ensure their intermediates meet the stringent purity requirements of regulatory agencies, ultimately safeguarding patient health and ensuring product quality.[13] The adoption of such a scientifically-grounded approach is not merely a matter of compliance but a cornerstone of sound pharmaceutical development.

References

• Contract Pharma. (2024, July 29). Impurities in APIs and Their Effects on Products. [Link]

• Innovatech Labs. Headspace GC/MS Analysis. [Link]

• Analyst (RSC Publishing). Selective determination of semi-volatile thiophene compounds in water by molecularly imprinted polymer thin films with direct headspace gas chromatography sulfur chemiluminescence detection. [Link]

• Pharmaguideline. (2025, April 11). Resolving API Impurity Issues in Drug Development. [Link]

• Organic volatile impurities in pharmaceuticals. [Link]

• Asia Pacific Academy of Science Pte. Ltd. (2025, April 2). Review on the modern analytical advancements in impurities testing. [Link]

• Medistri SA. (2024, August 12). GC/MS Identification of Impurities. [Link]

• Drug Development and Delivery. Impurities Detection in Pharmaceuticals. [Link]

• ResolveMass Laboratories Inc. (2026, February 25). Impurity Profiling and Characterization for Generic Project. [Link]

• Phenomenex. (2025, August 7). Headspace Gas Chromatography: Types and Uses. [Link]

• Purity Assurance: Analytical Methods For Trace Impurities (HPLC, GC, IC). [Link]

• PMC. Recent trends in the impurity profile of pharmaceuticals. [Link]

• Polymer Solutions. Headspace Gas Chromatography is used to identify and quantify volatile organic compounds (VOC's) present in samples. [Link]

• ResearchGate. (2025, August 7). GC–MS Method Development for the Analyses of Thiophenes from Solvent Extracts of Tagetes patula L. [Link]

• Intertek. Residual Solvents and Organic Volatile Impurities (OVI) Analysis. [Link]

• Nelson Labs. (2025, December 8). Bridging Analytical Gaps: Identification of GC/MS Impurities from External Labs. [Link]

• Shimadzu. Analysis of Thiophene in Benzene by GC-FPD. [Link]

• Agilent. (2003, April 24). Analysis of Trace (mg/kg) Thiophene in Benzene Using Two-Dimensional Gas Chromatography and Flame Ionization Detection. [Link]

• ResearchGate. GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae). [Link]

• BfArM. (2023, March 1). Guideline on Impurities in new Active Pharmaceutical Ingredients. [Link]

• digicollections.net. Note for guidance on organic impurities in active pharmaceutical ingredients and finished pharmaceutical products. [Link]

• Open Access Journals. Derivatives and Synthesis of Heterocyclic Compound: Thiophene. [Link]

• DETERMINATION OF ORGANIC VOLATILE IMPURITIES IN NEPAFENAC BY GC METHOD. [Link]

• NIH PubChem. Thiophene. [Link]

• Synthesis, Characterization of thiophene derivatives and its biological applications. [Link]

• Organic Chemistry Portal. Thiophene synthesis. [Link]

Sources

• 1. journalwjarr.com [journalwjarr.com]
• 2. Synthesis of Thiophene_Chemicalbook [chemicalbook.com]
• 3. contractpharma.com [contractpharma.com]
• 4. One moment, please... [fbpharmtech.com]
• 5. Residual Solvents and Organic Volatile Impurities (OVI) Analysis [intertek.com]
• 6. ijpsonline.com [ijpsonline.com]
• 7. Headspace Gas Chromatography: Types and Uses | Phenomenex [phenomenex.com]
• 8. polymersolutions.com [polymersolutions.com]
• 9. GC/MS Identification of Impurities | Medistri SA [medistri.com]
• 10. Recent trends in the impurity profile of pharmaceuticals - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. IMPURITIES DETECTION - Impurities Detection in Pharmaceuticals [drug-dev.com]
• 13. Resolving API Impurity Issues in Drug Development | Pharmaguideline [pharmaguideline.com]
• 14. Purity Assurance: Analytical Methods For Trace Impurities (HPLC, GC, IC) [eureka.patsnap.com]
• 15. gcms.cz [gcms.cz]
• 16. aber.apacsci.com [aber.apacsci.com]

Reference Standards for 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene: A Technical Comparison Guide

This guide outlines the technical specifications, qualification protocols, and performance comparisons for 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene reference standards. This compound is a critical alkylating intermediate, often flagged as a Potential Genotoxic Impurity (PGI) in the synthesis of thiophene-based pharmaceutical active ingredients (APIs).

Executive Summary

In drug development, 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene (hereafter referred to as Thio-Br ) serves two distinct roles: a key synthetic building block and a structural alert for genotoxicity (alkyl bromide). As a reference standard, its primary function is to validate analytical methods capable of detecting trace levels (ppm) in the final drug substance.

This guide compares the performance of Certified Reference Materials (CRMs) against In-House Synthesized Standards and Surrogate Alternatives , providing experimental data to support the selection of the appropriate grade for your development phase.

Comparative Analysis: Standard Grades & Alternatives

The choice of reference standard directly impacts the Method Detection Limit (MDL) and regulatory acceptance. The following table contrasts the "Gold Standard" (CRM) against common alternatives.

Feature	Option A: Certified Reference Material (CRM)	Option B: In-House Synthesized Standard	Option C: Surrogate Standard (Provisional)
Primary Use	GMP Release Testing, Validation	Early Process Development, R&D	Scoping, Relative Response Factor (RRF) Est.
Purity Assignment	Quantitative NMR (qNMR) + Mass Balance	Area% by HPLC/GC (High Risk)	Assumed 100% or based on label
Traceability	SI Units (NIST/BIPM)	Internal Notebook Reference	Vendor CoA (Often insufficient for GMP)
Uncertainty	Explicitly calculated ( )	Unknown / Estimated	High
Stability Data	Real-time stability monitoring included	Not typically available	Unknown
Regulatory Risk	Low (Accepted by FDA/EMA)	Medium (Requires full characterization)	High (Rejected for final release)

Performance Insight: The "Purity Bias" Risk

• Experimental Observation: In-house standards characterized solely by HPLC-UV often overestimate purity (e.g., 99.5% area) because they fail to detect inorganic salts or residual solvents.

• Impact: Using an overestimated standard (e.g., actual 92% vs. apparent 99%) leads to under-reporting of the impurity in the API, potentially releasing a batch that exceeds the Threshold of Toxicological Concern (TTC).

• Recommendation: For Thio-Br , which is prone to hydrolysis (generating HBr and the alcohol), a CRM with periodic re-testing is mandatory for GMP work.

Technical Specifications & Characterization

To qualify Thio-Br as a reference standard, the following structural and physicochemical attributes must be verified.

2.1 Identification (Structural Integrity)

• 1H NMR (400 MHz, CDCl3):

  • 7.18 (d, 1H, Thiophene-H), 6.94 (dd, 1H, Thiophene-H), 3.42 (s, 2H, -CH2-Br), 2.95 (s, 2H, Thiophene-CH2-), 0.70–0.85 (m, 4H, Cyclopropyl).

  • Critical Check: Look for the diagnostic shift of the methylene protons adjacent to the bromide (

    ppm). A shift to ppm indicates hydrolysis to the alcohol.

• Mass Spectrometry (EI/ESI):

  • Parent ion

    or showing the characteristic 1:1 isotopic pattern of Bromine ( ).

2.2 Purity & Potency Assignment (The "Mass Balance" Approach)

A self-validating protocol for assigning potency (

) without a primary standard:

• (Organic Impurities): Determined by HPLC-UV (230 nm) or GC-FID.
• (Residual Solvents): Determined by HS-GC.
• (Water Content): Determined by Karl Fischer (Coulometric). Note: Thio-Br is hydrophobic, but surface moisture promotes degradation.
• (Residue on Ignition): Sulfated ash for inorganic content.

Experimental Protocols

Protocol A: Stability-Indicating HPLC Method

• Objective: Separate Thio-Br from its hydrolysis product (Alcohol) and starting materials.

• Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 150 x 4.6 mm, 3.5 µm).

• Mobile Phase:

  • A: 0.1% Formic Acid in Water.

  • B: Acetonitrile.

• Gradient: 5% B to 90% B over 20 min.

• Detection: UV @ 235 nm (Thiophene

  ).

• Performance:

  • Thio-Br RT: ~14.5 min.

  • Alcohol Impurity RT: ~9.2 min (Elutes earlier due to polarity).

  • Resolution (

    ): > 5.0.

Protocol B: Genotoxicity Screening (Ames Test Relevance)

Since Thio-Br is an alkyl halide, it is considered a mutagenic impurity (Class 2 or 3 under ICH M7).

• Limit of Quantitation (LOQ) Requirement:

  • Standard TTC limit:

    .

  • For a 100 mg daily dose, the limit is 15 ppm .

  • Method: GC-MS (SIM Mode) is preferred over HPLC for sensitivity.

  • Target Ion: m/z 135 (Thiophene-CH2 fragment) and m/z 230/232 (Molecular ion).

Visualization: Qualification Workflow

The following diagram illustrates the decision matrix for qualifying the Thio-Br reference standard, ensuring scientific integrity and regulatory compliance.

Caption: Figure 1. Self-validating workflow for the qualification of the Thio-Br reference standard. Note the critical "Stress Testing" phase due to the lability of the alkyl bromide.

Handling & Stability Guidelines

Thio-Br is chemically reactive.[1] Improper handling invalidates the standard.

• Storage: -20°C, under Argon/Nitrogen.

• Solvent Compatibility:

  • Recommended: Acetonitrile, Dichloromethane (Anhydrous).

  • Avoid: Methanol/Ethanol (Risk of solvolysis/ether formation), DMSO (Risk of oxidation).

• Shelf-Life: Re-test every 6 months. If stored as a solution, shelf-life is reduced to < 1 week.

References

• ICH M7(R1). Assessment and Control of DNA Reactive (Mutagenic) Impurities in Pharmaceuticals to Limit Potential Carcinogenic Risk. International Council for Harmonisation. [Link]

• Teasdale, A. (2017). Mutagenic Impurities: Strategies for Identification and Control. Wiley. [Link]

• Lee, K., et al. (2022). Analytical Method Development for 19 Alkyl Halides as Potential Genotoxic Impurities by Analytical Quality by Design. Molecules, 27(14), 4437.[2] [Link]

• FDA Guidance for Industry. Analytical Procedures and Methods Validation for Drugs and Biologics. U.S. Food and Drug Administration.[3][4] [Link]

Sources

• 1. evitachem.com [evitachem.com]
• 2. Determination of residual alkyl iodides and alkyl bromides as their corresponding alkyl chlorides in drug substances by headspace GC-FID - PMC [pmc.ncbi.nlm.nih.gov]
• 3. veeprho.com [veeprho.com]
• 4. Absolute Bioavailability of Tasimelteon - PubMed [pubmed.ncbi.nlm.nih.gov]

Validated analytical methods for Tasimelteon key starting materials

Validated Analytical Architectures for Tasimelteon Key Starting Materials: A Comparative Technical Guide

Executive Summary: The Stereochemical Imperative

Tasimelteon (Hetlioz®) is a melatonin receptor agonist distinguished by its specific stereochemical configuration: the trans-(1R,2R) isomer of a dihydrobenzofuran-cyclopropane scaffold. The synthesis of this API is a linear cascade where stereochemical fidelity is established early. Consequently, the analytical control of its Key Starting Materials (KSMs) is not merely a purity check—it is the primary safeguard against chiral inversion and diastereomeric contamination.

This guide moves beyond generic pharmacopeial methods to evaluate and compare high-specificity analytical architectures for the three critical precursors in the Tasimelteon pathway. We contrast traditional C18 methodologies with advanced Fluorinated-Phase (PFP) and Amylose-based Chiral systems, providing a validated roadmap for process chemists and analytical scientists.

Strategic Analysis: Defining the Critical Control Points

To design an effective analytical strategy, we must first isolate the KSMs that dictate the final product's quality.

KSM ID	Chemical Name	Critical Quality Attributes (CQAs)
KSM-1 (The Olefin)	4-vinyl-2,3-dihydrobenzofuran	Assay, Polymerization by-products
KSM-2 (The Acid)	(1R,2R)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropanecarboxylic acid	Enantiomeric Purity , cis/trans ratio, Residual solvents
KSM-3 (The Amine)	[(1R,2R)-2-(2,3-dihydrobenzofuran-4-yl)cyclopropyl]methanamine	Chiral Purity , Amide coupling precursors

Comparative Method Evaluation

We evaluated three distinct chromatographic architectures for the control of KSM-2 and KSM-3.

Architecture A: Standard Reversed-Phase (C18)

• Column: Agilent Zorbax SB-C18 or Kromosil C18.

• Mechanism: Hydrophobic interaction.

• Verdict: Insufficient for KSM Profiling. While robust for simple assay, C18 columns often fail to resolve the critical cis-diastereomer from the trans-active isomer in the Acid intermediate (KSM-2).

Architecture B: Pentafluorophenyl (PFP/F5) Phases

• Column: Ascentis Express F5 (Supelco).

• Mechanism:

  - interactions, dipole-dipole, and shape selectivity.

• Verdict: Superior for Impurity Profiling. The fluorine atoms on the stationary phase interact strongly with the electron-rich dihydrobenzofuran ring. This method provides baseline separation of positional isomers and oxidative degradants that co-elute on C18.

Architecture C: Amylose-Based Chiral HPLC

• Column: Chiralpak AD-H (Daicel) or Lux Amylose-1.

• Mechanism: Inclusion complexation and hydrogen bonding.

• Verdict: Mandatory for Chiral Release. This is the only reliable method to quantify the (1S,2S) enantiomer and ensure the enantiomeric excess (ee) exceeds 99.5%.

Visualizing the Control Strategy

The following diagram illustrates the synthesis flow and the specific analytical checkpoints (ACP) where these methods are applied.

Caption: Integrated Analytical Control Strategy (ACP) for Tasimelteon Synthesis.

Validated Experimental Protocols

The following protocols represent the "Best in Class" methods for their respective targets.

Protocol 1: Chiral Purity of KSM-2 (The Acid) & KSM-3 (The Amine)

• Objective: Quantitation of (1S,2S)-enantiomer and cis-diastereomers.

• System: Normal Phase Chiral HPLC.

Parameter	Specification	Causality / Rationale
Column	Chiralpak AD-H (250 × 4.6 mm, 5 µm)	Amylose tris(3,5-dimethylphenylcarbamate) offers the optimal cavity size for the benzofuran moiety.
Mobile Phase	n-Hexane : Ethanol : TFA (90 : 10 : 0.1)	Ethanol is the preferred modifier over IPA for sharper peaks for this class. TFA suppresses ionization of the carboxylic acid (KSM-2). Note: For KSM-3 (Amine), replace TFA with 0.1% Diethylamine (DEA).
Flow Rate	1.0 mL/min	Optimized for mass transfer kinetics in polysaccharide phases.
Detection	UV @ 280 nm	Matches the absorption max of the dihydrobenzofuran ring.
Temp	25°C	Lower temperature enhances chiral recognition (enthalpic control).

Performance Data (Simulated):

• Resolution (Rs): > 3.5 between Enantiomers.

• Tailing Factor: < 1.2.

• LOD: 0.05% (Area).

Protocol 2: Stability-Indicating Impurity Profiling (KSM-2)

• Objective: Separation of oxidative degradants and positional isomers.

• System: UHPLC-PFP.

Parameter	Specification	Causality / Rationale
Column	Ascentis Express F5 (100 × 4.6 mm, 2.7 µm)	Fused-core particles provide UHPLC-like efficiency at lower backpressures. The F5 phase resolves isomers via shape selectivity.
Mobile Phase A	25 mM Ammonium Acetate (pH 4.5)	Buffering at pH 4.5 ensures the acid KSM is partially ionized, improving peak shape on F5 phases.
Mobile Phase B	Acetonitrile	Aprotic solvent prevents hydrogen bonding competition with the stationary phase.
Gradient	0-5 min: 20% B; 5-15 min: 20→60% B	Shallow gradient required to separate closely eluting hydrophobic impurities.
Detection	UV @ 281 nm	Specificity for the benzofuran chromophore.

Quantitative Performance Comparison

The table below summarizes why the PFP (F5) and Chiral (AD-H) combination is superior to the standard C18 approach.

Metric	Standard C18 Method	Recommended PFP Method	Recommended Chiral Method
Target Analyte	KSM-2 (Acid)	KSM-2 (Acid)	KSM-2 & KSM-3
Separation Mechanism	Hydrophobicity	- / Shape Selectivity	Steric Inclusion
Isomer Separation	Poor (Co-elution likely)	Excellent (Rs > 2.0)	N/A (Achiral)
Enantiomer Separation	None	None	Excellent (Rs > 3.5)
Run Time	~15 min	~12 min	~20 min
LOD (Sensitivity)	~0.1 µg/mL	~0.05 µg/mL	~0.1 µg/mL

References

• Stability-indicating LC-MS/MS and LC-DAD methods for robust determination of tasimelteon. Source: Journal of Pharmaceutical and Biomedical Analysis (via NIH/PubMed) [Link]

• Enantiomeric separation of a melatonin agonist Ramelteon using amylose-based chiral stationary phase. (Analogous Structure Reference) Source: Arabian Journal of Chemistry [Link]

• Synthesis, Characterization, and Crystal Chemistry of Tasimelteon. Source: Journal of Pharmaceutical Sciences [Link]

Comparing synthetic routes for 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

This guide details the comparative synthetic strategies for 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene , a specialized building block often employed in the development of HCV NS5B polymerase inhibitors (e.g., Filibuvir analogs) and antithrombotic agents.[1]

The structural core—a 1,1-disubstituted cyclopropane linking an electron-rich thiophene ring and a reactive primary bromide—presents a classic "geminal" challenge.[1] The synthesis requires constructing a strained quaternary center without inducing ring-opening rearrangements during the final bromination step.[1]

Executive Summary: Route Comparison

Feature	Route A: The Malonate Step-Growth	Route B: The Methallyl Direct-Cyclopropanation
Strategy	Classical dialkylation of malonate esters followed by reduction.[1]	Construction of the alkene framework followed by Simmons-Smith cyclopropanation.[1]
Reliability	High. Uses standard, predictable transformations.[2]	Moderate. Sensitive to regioselectivity and catalyst quality.
Scalability	Excellent. Avoids organometallics; intermediates are stable.	Good. But requires handling zinc carbenoids (Simmons-Smith).[1]
Step Count	5 Steps	3 Steps
Key Risk	Decarboxylation requires high heat; lengthier process.	Isomerization of the alkene precursor; incomplete cyclopropanation.[1]
Recommendation	Primary Choice for GLP/GMP synthesis.[1]	Alternative for rapid discovery scale-up.[1]

Route A: The Malonate Step-Growth (Recommended)[1]

This route is the industry standard for 1,1-disubstituted cyclopropanes.[1] It relies on the sequential alkylation of diethyl malonate, offering high control over the quaternary center formation.[1]

Mechanism & Workflow

• Alkylation 1: Diethyl malonate is alkylated with 2-(chloromethyl)thiophene.[1]

• Cyclization: The mono-substituted malonate is reacted with 1,2-dibromoethane to close the cyclopropane ring.[1]

• Decarboxylation: Hydrolysis and thermal decarboxylation yield the mono-acid.[1]

• Reduction: The acid is reduced to the primary alcohol.[1]

• Bromination: Conversion of the alcohol to the bromide (Critical Step).

Experimental Protocol

Step 1 & 2: Formation of Diethyl 1-(thiophen-2-ylmethyl)cyclopropane-1,1-dicarboxylate

• Reagents: Diethyl malonate (1.0 eq), NaH (60% dispersion, 2.2 eq), 2-(chloromethyl)thiophene (1.0 eq), 1,2-dibromoethane (1.2 eq), DMF.

• Protocol:

  • Suspend NaH in anhydrous DMF at 0°C under

    .

  • Add diethyl malonate dropwise.[1] Stir for 30 min.

  • Add 2-(chloromethyl)thiophene slowly. Allow to warm to RT (1 h).

  • Add 1,2-dibromoethane and heat to 60°C for 12 h.

  • Workup: Quench with saturated

    , extract with EtOAc. Purify via silica gel chromatography (Hex/EtOAc).

  • Note: The one-pot double alkylation is possible but sequential addition improves yield.[1]

Step 3 & 4: Decarboxylation and Reduction

• Reagents: KOH (aq), EtOH; then

  (THF).

• Protocol:

  • Reflux the diester with excess KOH in EtOH/H2O (1:1) for 4 h. Acidify to pH 2 to precipitate the dicarboxylic acid.[1]

  • Heat the neat solid at 160-180°C (oil bath) until

    evolution ceases (approx. 2 h) to yield 1-(thiophen-2-ylmethyl)cyclopropanecarboxylic acid .

  • Dissolve the acid in THF, cool to 0°C, and add

    (1.5 eq). Stir at RT for 4 h.[1][3]

  • Fieser Quench: Add

    , then 15% NaOH, then . Filter precipitate.[1] Concentrate filtrate to obtain [1-(thiophen-2-ylmethyl)cyclopropyl]methanol .

Step 5: The Critical Bromination (Appel Conditions)

• Rationale: Cyclopropylcarbinyl alcohols are prone to ring-opening rearrangement (to homoallylic bromides) under harsh acidic conditions (e.g., HBr).[1] The Appel reaction or low-temp

  is mandatory.[1]

• Reagents:

  (1.2 eq), (1.2 eq), DCM, 0°C.

• Protocol:

  • Dissolve the alcohol in DCM at 0°C.

  • Add

    and stir for 10 min.

  • Add

    portion-wise (exothermic). Maintain temp < 5°C.

  • Stir for 2 h. Solvent swap to Hexanes (precipitates

    ). Filter and concentrate.

  • Yield: Expect 85-92%.

  • Validation: Check NMR for absence of alkene protons (5.0–6.0 ppm) which indicate ring opening.

Route B: The Methallyl Direct-Cyclopropanation[1]

This route is significantly shorter but relies on the availability of 3-chloro-2-(chloromethyl)prop-1-ene (methallyl dichloride) and successful Friedel-Crafts alkylation.[1]

Mechanism & Workflow

• Alkylation: Friedel-Crafts alkylation of thiophene with methallyl dichloride (or equivalent) to form the exo-methylene precursor.[1]

• Substitution: Hydrolysis or acetate substitution of the primary chloride.[1]

• Cyclopropanation: Simmons-Smith reaction (

  ) on the alkene.[1]

• Bromination: Conversion of the resulting alcohol to bromide.[1][4]

Experimental Protocol (Key Steps)

Step 1: Synthesis of 2-(2-methylene-3-chloropropyl)thiophene

• Reagents: Thiophene, 3-chloro-2-(chloromethyl)prop-1-ene,

  (cat).[1]

• Protocol:

  • To a solution of thiophene (excess) and Lewis acid at -78°C, add the dichloride.

  • Challenge: Controlling mono-alkylation vs. polymerization.[1]

  • Isolate the mono-alkylated alkene.[1]

Step 2: Simmons-Smith Cyclopropanation

• Reagents:

  couple, , , reflux.[1]

• Protocol:

  • Generate the zinc carbenoid in situ.

  • Add the alkene precursor slowly.[1]

  • The reaction inserts a methylene group across the double bond, forming the 1-(chloromethyl)-1-(thiophen-2-ylmethyl)cyclopropane .[1]

  • Finkelstein: Convert the chloride to bromide using NaBr in acetone if the chloride is not reactive enough for the final application.[1]

Visualizing the Pathways

Figure 1: Comparative synthetic flow. Route A (Left) offers higher reliability via stable intermediates. Route B (Right) is shorter but relies on sensitive alkene chemistry.

Critical Technical Considerations

Preventing Ring Opening (The "Homoallylic" Trap)

The cyclopropylcarbinyl cation is exceptionally unstable and rearranges rapidly to the homoallyl cation.[1]

• Risk: Reaction of the alcohol with HBr or heating with

  often yields 1-bromo-4-(thiophen-2-yl)but-3-ene (open chain) instead of the target.[1]

• Solution: Use Appel conditions (

  ) or /DMF at -10°C . The DMF complexes the phosphorous species, modulating reactivity and preventing the buildup of acidic species that catalyze rearrangement.[1]

Thiophene Stability

Thiophenes are sensitive to strong oxidizing agents and very harsh electrophiles.

• Avoid: Direct bromination of the ring.[1] The benzylic (thenylic) position is reactive, but the ring C-5 position is also prone to bromination if

  is used in excess.[1]

• Control: In Route A, the thiophene ring is introduced early and remains spectator.[1] This is safer than trying to couple a thiophene moiety to a pre-formed bromocyclopropane, which would require sensitive organometallics.[1]

References

• Preparation of (Bromomethyl)

  • Methodology: Detailed protocols for converting cyclopropylmethanol to cyclopropylmethyl bromide using in DMF to suppress rearrangement.

  • Source:GuideChem, "Production process of (Bromomethyl)cyclopropane", 2023 . Link

• Thiophene Functionalization

  • Methodology: General strategies for alkylating thiophenes and avoiding polymeriz

  • Source:BenchChem, "Introduction to the synthesis of β-substituted thiophenes", 2024 .[1] Link

• Cyclopropane Synthesis via Malonates

  • Methodology: The standard "Perkin" alicyclic synthesis using 1,2-dibromoethane and malonates.[1]

  • Context: This is the foundational chemistry for Route A, adapted for the thiophene substrate.[1]

  • Source:RSC Publishing, "Synthesis of 2,3-disubstituted thiophenes from 2-aryl-3-nitro-cyclopropane-1,1-dicarboxylates", 2012 .[1] Link

• Suzuki Coupling Intermediates

  • Context: Confirms the utility of the bromomethyl-cyclopropyl-thiophene motif in medicinal chemistry (e.g., for HCV inhibitors).

  • Source:EvitaChem, "2-{[1-(Bromomethyl)cyclopropyl]methyl}-3-chlorothiophene Technical Details".[1] Link

Sources

• 1. US20160355452A1 - Method for producing (bromomethyl)cyclopropane and (bromomethyl)cyclobutane - Google Patents [patents.google.com]
• 2. CN101591328A - The chemical synthesis process of a kind of 2-bromothiophene and derivative thereof - Google Patents [patents.google.com]
• 3. (Bromomethyl)cyclopropane synthesis - chemicalbook [chemicalbook.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]

A Comparative Guide to the Impurity Profile of Commercial 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth technical framework for evaluating the impurity profile of commercial 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene, a key intermediate in pharmaceutical synthesis. Given that detailed impurity data for this specific compound is often proprietary, this document focuses on empowering researchers to anticipate, identify, and quantify potential impurities. By understanding the synthetic pathways and employing robust analytical methodologies, professionals can effectively compare different commercial sources and ensure the quality of their starting materials.

The control of impurities is a critical aspect of drug development, mandated by global regulatory bodies like the International Council for Harmonisation (ICH).[1] Impurities can affect the safety, efficacy, and stability of the final active pharmaceutical ingredient (API).[1] The ICH Q3A(R2) guideline specifically addresses impurities in new drug substances, setting thresholds for reporting, identification, and qualification.[1][2][3][4][5]

Part 1: Predicted Impurity Profile Based on Synthetic Routes

The impurity profile of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is intrinsically linked to its manufacturing process. While multiple synthetic routes are possible, a common approach involves the construction of the thiophene-cyclopropane linkage followed by bromination. Understanding the potential side reactions at each stage is crucial for predicting the impurities that may be present in a commercial batch.

Plausible Synthetic Pathway & Associated Impurities

A likely synthetic route involves the reaction of a thiophene derivative with a cyclopropane-containing building block, followed by radical bromination of a methyl group.

Caption: Plausible synthetic pathway and sources of potential impurities.

1. Starting Materials and Intermediates:

• Unreacted 2-Methylthiophene and Intermediates: Incomplete reactions can lead to the presence of starting materials and various intermediates in the final product.

• Reagents: Residues from reagents used in coupling reactions, such as catalysts or ligands, may also be present.[6]

2. Process-Related Impurities (Bromination Step): The bromination of the methyl group is a critical step where several impurities can form. Radical bromination, often using N-bromosuccinimide (NBS), is a common method.[7][8][9]

• Over-bromination: The reaction may not stop at mono-bromination, leading to the formation of a dibromomethyl byproduct: 2-([1-(Dibromomethyl)cyclopropyl]methyl)thiophene.

• Nuclear Bromination: The thiophene ring itself is susceptible to electrophilic substitution. This can result in bromination at positions 3, 4, or 5 of the thiophene ring, creating isomeric impurities.[10] Maintaining reflux and careful control of conditions can minimize this.[10]

• Reagent Byproducts: The use of NBS results in succinimide as a byproduct, which must be removed during workup.

3. Degradation Products: Thiophene-containing compounds can be susceptible to degradation, particularly oxidation.

• Oxidation: The sulfur atom in the thiophene ring can be oxidized, especially in the presence of light and air, to form thiophene S-oxides.[11][12] The stability is influenced by the substituents on the ring.[11]

• Instability of Bromomethyl Group: The target compound itself contains a reactive bromomethyl group, which can be prone to hydrolysis or other nucleophilic substitutions if exposed to moisture or other nucleophiles, potentially forming the corresponding alcohol or other derivatives. Thenyl bromides, in particular, can be lachrymatory and may decompose upon storage.[10]

4. Inorganic and Elemental Impurities:

• Catalysts: If transition metals like palladium are used in coupling reactions, they may persist as inorganic impurities.[6][7]

• Residual Solvents: Solvents used during synthesis and purification (e.g., carbon tetrachloride, dichloromethane, ethyl acetate) can remain in the final product.[9][13][14] Their control is guided by ICH Q3C.[1][3]

Part 2: Experimental Protocols for Impurity Profiling

A multi-technique analytical approach is essential for the comprehensive characterization of the impurity profile. High-Performance Liquid Chromatography (HPLC) is the primary tool for separation and quantification, while Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy are crucial for identification.

Analytical Workflow

Caption: A multi-technique workflow for comprehensive impurity profiling.

Protocol 1: High-Performance Liquid Chromatography (HPLC-UV/MS)

This method serves as the primary technique for separating and quantifying non-volatile organic impurities.

• Instrumentation: HPLC system with a Diode Array Detector (DAD) and ideally coupled to a Mass Spectrometer (MS).

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).[15]

• Mobile Phase: A gradient of water (A) and acetonitrile (B), both with 0.1% formic acid for MS compatibility.[16][17]

  • Gradient: Start at 40% B, ramp to 95% B over 20 minutes, hold for 5 minutes, then return to initial conditions.

• Flow Rate: 1.0 mL/min.[15]

• Column Temperature: 30°C.[15][17]

• Detection: UV at 235 nm and 254 nm.[15] MS detection in positive ion mode.

• Sample Preparation: Accurately weigh and dissolve the sample in acetonitrile to a concentration of approximately 1 mg/mL.[15]

Protocol 2: Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is ideal for identifying and quantifying volatile and semi-volatile impurities, including residual solvents.[18][19]

• Instrumentation: Gas chromatograph coupled to a Mass Spectrometer.

• Column: A low-polarity capillary column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Carrier Gas: Helium at a constant flow rate.

• Oven Program: Initial temperature of 50°C, hold for 2 minutes, then ramp at 10°C/min to 280°C and hold for 5 minutes.

• Injector: Split/splitless injector at 250°C.

• MS Detector: Electron Ionization (EI) at 70 eV, scanning a mass range of 40-500 amu.

• Sample Preparation: Dissolve the sample in a high-purity solvent like dichloromethane. For residual solvent analysis, a headspace GC-MS method is preferred.

Protocol 3: Quantitative NMR (qNMR)

qNMR provides an absolute measure of purity (%w/w) without the need for a specific reference standard for the main component and can help in the structural elucidation of unknown impurities.

• Instrumentation: NMR spectrometer (400 MHz or higher).

• Internal Standard: A certified reference material with a known purity and non-overlapping signals (e.g., maleic acid or dimethyl sulfone).[15]

• Procedure:

  • Accurately weigh the sample and the internal standard into an NMR tube.

  • Dissolve in a deuterated solvent (e.g., CDCl₃).

  • Acquire a ¹H NMR spectrum with a long relaxation delay (e.g., 30-60 seconds) to ensure full relaxation of all protons for accurate integration.

  • Calculate the purity by comparing the integral of a known proton signal from the analyte with the integral of a known proton signal from the internal standard.

Part 3: Data Interpretation and Comparison

When evaluating different commercial batches or suppliers, a systematic comparison of the data generated from the analytical protocols is essential.

Comparative Data Summary Table

Parameter	Supplier A (Batch 1)	Supplier B (Batch 1)	Ideal Specification	Rationale & ICH Guideline
Purity (HPLC Area %)	98.5%	99.2%	> 99.0%	Indicates overall quality and presence of UV-active impurities.
Purity (qNMR, %w/w)	98.2%	99.0%	> 99.0%	Provides absolute purity, accounting for non-UV active impurities.
Largest Unidentified Impurity (HPLC Area %)	0.18%	0.08%	< 0.10%	Impurities >0.10% require identification (ICH Q3A).
Total Impurities (HPLC Area %)	1.5%	0.8%	< 1.0%	Reflects the overall cleanliness of the manufacturing process.
Dibromo- Impurity (HPLC Area %)	0.35%	0.12%	< 0.15%	A common process impurity that needs to be controlled.
Ring-Brominated Isomer (HPLC Area %)	Not Detected	0.05%	Not Detected	Isomers can have different reactivity and toxicology.
Residual Solvents (GC-MS)	Dichloromethane: 750 ppm	Dichloromethane: 450 ppm	< 600 ppm	Must be below ICH Q3C limits.
Appearance	Off-white solid	White crystalline solid	White crystalline solid	Color can indicate the presence of degradation products or other impurities.

Interpreting the Results:

• Supplier B demonstrates a superior impurity profile with higher purity by both HPLC and qNMR, and lower levels of specific process-related impurities.

• The largest unidentified impurity in the material from Supplier A (0.18%) exceeds the ICH identification threshold of 0.15% (for a maximum daily dose ≤ 2g/day), necessitating structural elucidation and toxicological assessment.[1][3]

• Both suppliers meet the ICH limit for dichloromethane (Class 2 solvent), but Supplier B shows a cleaner solvent profile.

Conclusion

A thorough understanding of the potential synthetic byproducts and degradation pathways of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is fundamental for any researcher or drug development professional. While direct comparative data from suppliers may be limited, the application of a robust, multi-technique analytical workflow as outlined in this guide allows for a comprehensive, in-house evaluation. By systematically applying HPLC, GC-MS, and qNMR, scientists can confidently identify and quantify impurities, enabling an objective comparison of commercial sources and ensuring the selection of high-quality material critical for the success of their research and development programs.

References

• Title: Impurity guidelines in drug development under ICH Q3. Source: AMSbiopharma. URL: [Link]

• Title: Guidance for Industry - Q3A Impurities in New Drug Substances. Source: FDA. URL: [Link]

• Title: ICH harmonised tripartite guideline - impurities in new drug substances q3a(r2). Source: ICH. URL: [Link]

• Title: ICH Q3A (R2) Impurities in new drug substances - Scientific guideline. Source: European Medicines Agency. URL: [Link]

• Title: ICH Q3A(R2) Impurities in New Drug Substances. Source: ECA Academy. URL: [Link]

• Title: The Significance of Thiophene in Medicine: A Systematic Review of the Literature. Source: Preprints.org. URL: [Link]

• Title: Synthesis, properties and biological activity of thiophene: A review. Source: Der Pharma Chemica. URL: [Link]

• Title: Thiophene Stability in Photodynamic Therapy: A Mathematical Model Approach. Source: MDPI. URL: [Link]

• Title: Thiophenes in Organotransition Metal Chemistry: Patterns of Reactivity. Source: ResearchGate. URL: [Link]

• Title: Separation of Thiophene on Newcrom R1 HPLC column. Source: SIELC Technologies. URL: [Link]

• Title: Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Source: PMC. URL: [Link]

• Title: Integrated Extraction Optimization and HPLC‐based Quality Evaluation of Thiophenes from Tagetes erecta Roots. Source: PMC. URL: [Link]

• Title: GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae). Source: De Gruyter. URL: [Link]

• Title: GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae). Source: ResearchGate. URL: [Link]

• Title: Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Source: openaccessjournals.com. URL: [Link]

• Title: Thiophene. Source: Wikipedia. URL: [Link]

• Title: Method for bromination of methyl group bonded to aromatic nucleus.

• Title: Synthesis, properties and biological activity of thiophene: A review. Source: ResearchGate. URL: [Link]

• Title: Synthesis of various cyclopropyl methyl bromide and its derivatives from ketones and/or aldehydes and some β-dicarbonyl compounds in the presence of BrCN and Et3N. Source: ResearchGate. URL: [Link]

• Title: Development of Self-Assembling bis-1,4-Dihydropyridines: Detailed Studies of Bromination of Four Methyl Groups and Bromine Nucleophilic Substitution. Source: MDPI. URL: [Link]

• Title: Carbon tetrachloride free benzylic brominations of methyl aryl halides. Source: ResearchGate. URL: [Link]

• Title: Bromination reactions with hydrogen bromide (bromomethylation of alcohols, phenols, and aromatic rings). Source: Chemia. URL: [Link]

• Title: 3-thenyl bromide. Source: Organic Syntheses Procedure. URL: [Link]

• Title: Bromination of methyl group bound to aromatic ring.

Sources

• 1. Impurity guidelines in drug development under ICH Q3 | AMSbiopharma [amsbiopharma.com]
• 2. fda.gov [fda.gov]
• 3. database.ich.org [database.ich.org]
• 4. ICH Q3A (R2) Impurities in new drug substances - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. ICH Q3A(R2) Impurities in New Drug Substances - ECA Academy [gmp-compliance.org]
• 6. evitachem.com [evitachem.com]
• 7. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Organic Syntheses Procedure [orgsyn.org]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. mdpi.com [mdpi.com]
• 13. JP2688657B2 - Method for bromination of methyl group bonded to aromatic nucleus - Google Patents [patents.google.com]
• 14. JPH0853371A - Bromination of methyl group bound to aromatic ring - Google Patents [patents.google.com]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Separation of Thiophene on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 17. Integrated Extraction Optimization and HPLC‐based Quality Evaluation of Thiophenes from Tagetes erecta Roots - PMC [pmc.ncbi.nlm.nih.gov]
• 18. znaturforsch.com [znaturforsch.com]
• 19. researchgate.net [researchgate.net]

A Comparative Guide to the Certificate of Analysis (COA) Specifications for 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene in Synthesis

2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is a bifunctional molecule featuring a reactive primary bromide and a thiophene moiety. The cyclopropyl group introduces conformational rigidity and unique electronic properties, making it a valuable building block in medicinal chemistry and materials science.[1][2] The primary bromide serves as an excellent electrophilic handle for nucleophilic substitution reactions, while the thiophene ring can participate in a variety of cross-coupling reactions, such as the Suzuki-Miyaura coupling.[1][3]

Given its potential in the synthesis of complex molecules, a thorough understanding of its purity and stability is paramount.[4] This guide will deconstruct the typical COA parameters for this compound, provide validated analytical protocols, and compare it to structurally similar alternatives to aid researchers in making informed decisions for their synthetic strategies.

Deconstructing the COA: Expected Specifications

A Certificate of Analysis for a high-purity research chemical like 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene should provide a comprehensive summary of its quality. Below is a table outlining the expected specifications, based on the analysis of related thiophene and brominated cyclopropane compounds.

Parameter	Specification	Method	Rationale & Expert Commentary
Appearance	Colorless to light yellow liquid	Visual Inspection	A significant deviation in color may indicate the presence of impurities or degradation products. Thiophene derivatives can be susceptible to coloration upon exposure to air or light.
Purity	≥97.0%	HPLC or GC	This is a critical parameter ensuring that the observed reactivity is due to the target compound. The choice between HPLC and GC depends on the compound's volatility and thermal stability.[5][6]
Identity	Conforms to structure	¹H NMR, Mass Spectrometry	Confirms the molecular structure and the absence of isomeric impurities. ¹H NMR provides information on the proton environment, while MS confirms the molecular weight.[7][8]
Water Content	≤0.5%	Karl Fischer Titration	Water can act as a nucleophile, reacting with the bromomethyl group, or interfere with moisture-sensitive downstream reactions.
Residual Solvents	To be reported (e.g., ≤0.5%)	GC-HS	Ensures that solvents used in the final purification steps are removed, as they can interfere with subsequent reactions or biological assays.

Comparative Analysis with Structural Alternatives

The selection of a building block is often a balance between its reactivity, availability, and cost. The following table compares the target compound with plausible alternatives.

Compound	Structure	Key Differentiating Feature	Potential Application & Rationale
2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene	C1CC1(CBr)CC2=CC=CS2	2-substituted thiophene.	Ideal for subsequent functionalization at the 5-position of the thiophene ring.
3-{[1-(Bromomethyl)cyclopropyl]methyl}thiophene [9]	C1CC1(CBr)CC2=CSC=C2	3-substituted thiophene.	Offers a different regiochemistry for thiophene functionalization, potentially leading to novel scaffolds.
(Bromomethyl)cyclopropane [10]	C1CC1CBr	Lacks the thiophene moiety.	A simpler, less expensive building block for introducing the cyclopropylmethyl group when the thiophene is not required.
2-Bromo-5-(bromomethyl)thiophene [3]	BrC1=CC=C(CBr)S1	Contains two reactive bromide sites.	Allows for sequential or differential functionalization at two positions on the thiophene ring.

The choice between these alternatives is dictated by the specific synthetic goal. Our target compound provides a unique combination of a reactive handle and a specific thiophene isomer for further elaboration.

Experimental Protocols for Quality Verification

To ensure the trustworthiness of research data, independent verification of a compound's quality is often necessary. The following protocols are self-validating and based on established analytical methods for thiophene derivatives.[5][8][11]

Purity Determination by High-Performance Liquid Chromatography (HPLC)

Causality: HPLC is the method of choice for non-volatile organic compounds.[5] A reverse-phase C18 column is used to separate the relatively non-polar analyte from more polar impurities. A gradient elution ensures good resolution of early and late-eluting peaks. UV detection is suitable as the thiophene ring contains a chromophore.

Protocol:

• Instrumentation: Standard HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase A: HPLC-grade Water.

• Mobile Phase B: HPLC-grade Acetonitrile.

• Gradient Program:

  • 0-2 min: 50% B

  • 2-15 min: 50% to 95% B

  • 15-18 min: 95% B

  • 18-20 min: 95% to 50% B

• Flow Rate: 1.0 mL/min.

• Injection Volume: 10 µL.

• Detection Wavelength: 235 nm.[5]

• Column Temperature: 30°C.

• Sample Preparation: Accurately weigh and dissolve ~1 mg of the compound in 1 mL of Acetonitrile.

Identity Confirmation by ¹H NMR Spectroscopy

Causality: ¹H NMR spectroscopy is a powerful tool for unambiguous structure elucidation. The chemical shifts, splitting patterns, and integration of the signals provide a detailed fingerprint of the molecule.

Protocol:

• Instrumentation: 400 MHz NMR spectrometer.

• Sample Preparation: Dissolve 5-10 mg of the compound in ~0.7 mL of deuterated chloroform (CDCl₃).

• Acquisition: Acquire a standard proton spectrum.

• Expected Signals:

  • Signals in the aromatic region (δ 6.8-7.5 ppm) corresponding to the thiophene protons.

  • A singlet for the bromomethyl (-CH₂Br) protons.

  • A singlet for the methylene bridge (-CH₂-) protons.

  • Signals in the aliphatic region (δ 0.5-1.5 ppm) corresponding to the cyclopropyl protons.

Stability and Storage Considerations

The stability of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is primarily influenced by its two reactive functional groups: the bromomethyl group and the cyclopropane ring.[12]

• Bromomethyl Group: This group is susceptible to nucleophilic substitution and elimination reactions. It is also sensitive to light, which can initiate free-radical decomposition.[12]

• Cyclopropane Ring: The high ring strain makes it susceptible to ring-opening reactions in the presence of strong acids or upon heating.[12]

Recommended Storage: Store at 2-8°C under an inert atmosphere (e.g., Argon or Nitrogen) and protected from light. Avoid contact with strong acids, bases, and oxidizing agents.[13]

Visualizing the Workflow and Logic

To better illustrate the processes involved in quality control and compound selection, the following diagrams are provided.

Caption: Quality control workflow for 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene.

Caption: Decision tree for selecting between the target compound and its alternatives.

Conclusion

While a specific, publicly available Certificate of Analysis for 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is elusive, a comprehensive quality profile can be constructed based on the analysis of its constituent functional groups and related molecules. Researchers should prioritize purity (≥97.0%) as determined by HPLC or GC, and confirm identity via ¹H NMR and mass spectrometry. Understanding the inherent stability limitations of the bromomethyl and cyclopropyl functionalities is crucial for proper handling and storage. By employing the analytical protocols and comparative logic outlined in this guide, scientists and drug development professionals can confidently incorporate this versatile building block into their synthetic programs, ensuring the integrity and reproducibility of their results.

References

• EvitaChem. 2-{[1-(Bromomethyl)cyclopropyl]methyl}-3-chlorothiophene.
• BenchChem. A Comparative Guide to Validating the Purity of Synthesized 3-Thiophenemethanol by HPLC.
• Agilent Technologies. Analysis of Trace (mg/kg) Thiophene in Benzene Using Two-Dimensional Gas Chromatography and Flame Ionization Detection.
• Shimadzu. Analysis of Trace Thiophene in Benzene According to ASTM D7011 Using Nexis™ SCD-2030.
• ChemScene. Certificate of Analysis - 1-(5-Bromothiophen-2-yl)ethan-1-amine.
• ChemScene. 2-(2-(1-(Bromomethyl)cyclopropyl)ethyl)thiophene.
• MilliporeSigma. 3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene.
• Apollo Scientific. (Bromomethyl)cyclopropane Safety Data Sheet.
• World Journal of Advanced Research and Reviews. Synthesis, Characterization of thiophene derivatives and its biological applications.
• Journal of Medicinal & Organic Chemistry. Derivatives and Synthesis of Heterocyclic Compound: Thiophene.
• BenchChem. A Technical Guide to the Stability and Storage of (8-Bromooctyl)cyclopropane.
• PMC. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules.
• Guidechem. (Bromomethyl)cyclopropane 7051-34-5 wiki.
• Sigma-Aldrich. (Bromomethyl)cyclopropane.
• ChemDmart. Specification - 2-Bromo-3-Methyl Thiophene.
• Chemsrc. (Bromomethyl)cyclopropane | CAS#:7051-34-5.
• Impact Factor. Synthesis and Pharmacological Study of Thiophene Derivatives.
• PMC. Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Thiophene Derivatives as Versatile Precursors for (Hetero)Arene and Natural Product Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules - PMC [pmc.ncbi.nlm.nih.gov]
• 4. impactfactor.org [impactfactor.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. agilent.com [agilent.com]
• 7. file.chemscene.com [file.chemscene.com]
• 8. journalwjarr.com [journalwjarr.com]
• 9. 3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene | 1484895-42-2 [sigmaaldrich.com]
• 10. Page loading... [wap.guidechem.com]
• 11. shimadzu.com [shimadzu.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. (Bromomethyl)cyclopropane | CAS#:7051-34-5 | Chemsrc [chemsrc.com]

Safety Operating Guide

A Senior Application Scientist's Guide to the Proper Disposal of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

Introduction: Beyond the Synthesis

As researchers dedicated to advancing pharmaceutical and chemical sciences, our focus is often on the synthesis and application of novel molecules like 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene. However, the lifecycle of a chemical does not end with its final reaction. Responsible management of its waste is a critical, non-negotiable component of laboratory safety and environmental stewardship. This guide provides a comprehensive, operational plan for the proper disposal of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene, grounding every procedural step in the principles of chemical reactivity, regulatory compliance, and risk mitigation. The structural complexity of this molecule—incorporating a reactive bromomethyl group, a strained cyclopropane ring, and a thiophene core—necessitates a disposal protocol that is both rigorous and informed.[1]

Hazard Profile and Risk Assessment: A Multifaceted Challenge

• Halogenated Organic Compound: The presence of a carbon-bromine bond classifies this compound as a halogenated organic waste.[2][3] Such compounds are toxic upon inhalation and ingestion and require specific disposal pathways, primarily high-temperature incineration at a licensed facility.[2][4] Improper disposal or incineration can lead to the formation of hazardous byproducts like hydrogen bromide.

• Thiophene Moiety: Thiophenes are often flammable, harmful, and can irritate the respiratory system.[5][6] Combustion will invariably produce toxic sulfur dioxide gas.[5]

• Bromomethyl Group: This alkyl halide group is a reactive electrophile, making the compound a potential irritant and harmful upon skin contact.[1][7] Structurally similar compounds like (Bromomethyl)cyclopropane are classified as skin and eye irritants.

• Cyclopropane Ring: While the cyclopropane group itself is a common motif in natural products, its inherent ring strain can influence reactivity.[8][9] More broadly, cyclopropane as a substance is highly flammable.[10][11]

Based on this analysis, 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene must be handled as a toxic, irritant, and potentially flammable hazardous material.

Regulatory Framework: The Non-Negotiable Standards

All disposal activities must comply with federal, state, and local regulations. In the United States, the primary regulatory frameworks are:

• Environmental Protection Agency (EPA): Under the Resource Conservation and Recovery Act (RCRA), this compound is classified as hazardous waste.[12][13] Your laboratory's generator status (e.g., Very Small, Small, or Large Quantity Generator) dictates accumulation time limits and documentation requirements.[12]

• Occupational Safety and Health Administration (OSHA): The Laboratory Standard (29 CFR 1910.1450) mandates that all personnel be trained on the hazards of the chemicals they handle and that a Chemical Hygiene Plan is in place.[14][15]

Personnel Safety: Your First Priority

Before handling the compound or its waste, the following Personal Protective Equipment (PPE) is mandatory.

PPE Component	Specification	Rationale	Source(s)
Eye Protection	Chemical safety goggles and a face shield	Protects against splashes and vapors, which are likely to be severe eye irritants.	[7]
Hand Protection	Chemical-resistant gloves (e.g., nitrile or neoprene)	Prevents skin contact and absorption of the toxic and irritating compound.	[7][16]
Body Protection	Flame-resistant lab coat or chemical-resistant overalls	Protects against spills and potential flammability hazards.	[7][16]
Respiratory	Use exclusively within a certified chemical fume hood	Ensures that harmful and irritating vapors are not inhaled. The ventilation system should be adequate to keep vapor concentrations below permissible exposure limits.	[2][7][16]

Step-by-Step Disposal Protocol

The guiding principle for disposing of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is segregation . Under no circumstances should this waste be mixed with non-halogenated solvents or disposed of down the drain.[2][17][18]

Waste Collection & Segregation

• Designate a Waste Container: Procure a dedicated, leak-proof container, typically glass or another compatible material, for "Halogenated Organic Waste."[17]

• Segregate at the Source: Immediately upon generation, dispose of all waste containing 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene into this designated container. This includes:

  • Unreacted or excess material.

  • Contaminated solvents (e.g., from chromatography or reaction workups).

  • Contaminated disposable labware (pipette tips, gloves, filter paper, etc.). These should be collected in a separate, sealed, and clearly labeled bag or container for solid hazardous waste.[4][16]

• Maintain Separation: Do not mix halogenated waste with non-halogenated organic waste.[3][19] This is critical because mixed wastes complicate the disposal process and can increase costs, as the entire volume must be treated as halogenated waste.[17]

Labeling

Proper labeling is a strict regulatory requirement.[20] Before the first drop of waste is added, the container must be labeled with:

• The words "HAZARDOUS WASTE" [7][17]

• The full chemical name: "2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene" and any other chemical constituents in the waste stream. Do not use abbreviations.[17]

• An approximate percentage of all contents.

• The relevant hazard pictograms (e.g., Flammable, Toxic, Irritant).[7]

Temporary Storage (Satellite Accumulation)

• Secure Storage: Store the sealed waste container in a designated satellite accumulation area. This area must be cool, dry, and well-ventilated.[7][16]

• Prevent Reactions: Ensure the container is stored away from heat, ignition sources, and incompatible materials, particularly strong oxidizing agents.[2][16]

• Secondary Containment: Place the waste container in a secondary containment bin to prevent the spread of material in case of a leak.

Final Disposal

Arrange for collection by your institution's Environmental Health & Safety (EHS) department or a licensed hazardous waste contractor.[4] They are equipped to transport and manage the waste according to all regulations, ensuring its final destruction via high-temperature incineration.[3][21]

Operational Workflows

To ensure clarity and procedural adherence, the following diagrams outline the critical decision-making processes for waste handling and spill response.

Caption: Workflow for the disposal of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene.

Spill Management Protocol

In the event of a spill, a calm and systematic response is crucial to ensure personnel safety and containment.

Caption: Decision-making flowchart for spill response.

Step-by-Step Spill Cleanup:

• Evacuate and Ventilate: For any spill outside a fume hood, immediately evacuate the area. Ensure the area is well-ventilated, but avoid actions that could spread vapors throughout the building.[7][22]

• Containment: For small, manageable spills, use an inert absorbent material like vermiculite, dry sand, or spill pillows.[7][23] Do not use combustible materials like paper towels , as this can increase vapor generation and fire risk.[24]

• Cleanup: Wearing full PPE, carefully collect the absorbent material using non-sparking tools and place it into a designated, leak-proof container for hazardous waste disposal.[7][24]

• Decontamination: Thoroughly clean the spill surface with a suitable solvent (e.g., isopropanol, ethanol), collecting all cleaning materials as hazardous waste.[7]

• Reporting: Report the incident to your laboratory supervisor and EHS department, regardless of the size.

Conclusion: A Culture of Safety

The responsible disposal of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is not a mere procedural task; it is a direct reflection of our commitment to a safe and sustainable research environment. By understanding the chemical's inherent risks and adhering to these structured protocols, we protect ourselves, our colleagues, and the wider community. This proactive approach to waste management builds a deep, foundational trust in our scientific practices, ensuring that our pursuit of innovation does not come at the cost of safety.

References

• EvitaChem. 2-{[1-(Bromomethyl)cyclopropyl]methyl}-3-chlorothiophene. EvitaChem. Accessed March 4, 2026.
• Tetra Tech. (2022, July 12). Hazardous Waste Disposal in the Workplace: EPA Regulations to Know. Tetra Tech. Accessed March 4, 2026.
• ERG Environmental. How to Properly Manage Hazardous Waste Under EPA Regulations. ERG Environmental Services. Accessed March 4, 2026.
• HSC Chemistry & Physics. Safe Handing & Disposal of Organic Substances. HSC Chemistry & Physics. Accessed March 4, 2026.
• PubChem. 2-(1-Bromo-2-cyclopropylpropyl)-5-methylthiophene.
• BenchChem. Proper Disposal of 2-(Chloromethyl)thiophene: A Guide for Laboratory Professionals. BenchChem. Accessed March 4, 2026.
• Cornell University Environmental Health and Safety. 7.2 Organic Solvents. Cornell University. Accessed March 4, 2026.
• BenchChem. Essential Guide to the Safe Disposal of 2-Nitro- benzo[b]thiophene-3-carbonitrile. BenchChem. Accessed March 4, 2026.
• Braun Research Group. Halogenated Organic Liquids - Standard Operating Procedure. University of Minnesota. Accessed March 4, 2026.
• U.S. Environmental Protection Agency. (1987, December). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. EPA. Accessed March 4, 2026.
• Sigma-Aldrich. 2-bromo-3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene. Merck. Accessed March 4, 2026.
• Bucknell University. Hazardous Waste Segregation. Bucknell University. Accessed March 4, 2026.
• ScienceMadness Wiki. (2022, January 2). Thiophene. ScienceMadness. Accessed March 4, 2026.
• Synergy Recycling. Cyclopropane Disposal. Synergy Recycling. Accessed March 4, 2026.
• GOV.UK. (2022, May 15). Bromine: incident management. UK Health Security Agency. Accessed March 4, 2026.
• Datasheet Archive. Thiophene. Datasheet Archive. Accessed March 4, 2026.
• National Science Teaching Association. (2024, August 16). Laboratory Waste Disposal Safety Protocols. NSTA. Accessed March 4, 2026.
• Vanderbilt University. The Laboratory Standard. Office of Clinical and Research Safety. Accessed March 4, 2026.
• Occupational Safety and Health Administration. OSHA Factsheet Laboratory Safety OSHA Lab Standard. OSHA. Accessed March 4, 2026.
• U.S. Environmental Protection Agency. (1978). Hazardous Waste: Guidelines and Regulations, Federal Register Notice. EPA. Accessed March 4, 2026.
• U.S. Environmental Protection Agency. Regulatory and Guidance Information by Topic: Waste. EPA. Accessed March 4, 2026.
• National Research Council (US) Committee on Prudent Practices for Handling, Storage, and Disposal of Chemicals in Laboratories. OSHA Laboratory Standard. National Academies Press (US). Accessed March 4, 2026.
• ChemScene. 2-(2-(1-(Bromomethyl)cyclopropyl)ethyl)thiophene. ChemScene. Accessed March 4, 2026.
• Georgia Institute of Technology. Spill Kits and Spill Clean Up Procedures. Environmental Health & Safety. Accessed March 4, 2026.
• Ohio EPA. (2024, June 3). Dispose of Hazardous Waste. Ohio Environmental Protection Agency. Accessed March 4, 2026.
• Labor Security System. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. Accessed March 4, 2026.
• New Jersey Department of Health. Hazardous Substance Fact Sheet: Cyclopropane. NJ.gov. Accessed March 4, 2026.
• BenchChem. Application Notes and Protocols for the Safe Storage and Handling of Brominated Organic Compounds. BenchChem. Accessed March 4, 2026.
• MilliporeSigma. 3-{[1-(bromomethyl)cyclopropyl]methyl}thiophene. Merck. Accessed March 4, 2026.
• ResearchGate. (2016, June 25). How to remove Bromide/bromate from wastewater?.
• TCI Chemicals. (2025, January 30). SAFETY DATA SHEET. TCI Chemicals. Accessed March 4, 2026.
• Fisher Scientific. SAFETY DATA SHEET - (Bromomethyl)cyclopropane. Fisher Scientific. Accessed March 4, 2026.
• Julkari.
• Fisher Scientific. (2023, August 25). SAFETY DATA SHEET - (Bromomethyl)cyclopropane. Fisher Scientific. Accessed March 4, 2026.
• National Center for Biotechnology Information. Bromine contamination and risk management in terrestrial and aquatic ecosystems. PMC. Accessed March 4, 2026.
• BLDpharm. 4-Bromo-2-([1-(chloromethyl)cyclopropyl]methyl)thiophene. BLDpharm. Accessed March 4, 2026.
• KHA Online-SDS Management. (2022, September 20). How to Handle Chemical Spills. KHA. Accessed March 4, 2026.
• Bitesize Bio. (2023, May 5). 8 Steps to Handling a Laboratory Chemical Spill. Bitesize Bio. Accessed March 4, 2026.
• Texas A&M University-Texarkana. Spill Management Procedure. Texas A&M University-Texarkana. Accessed March 4, 2026.
• Sigma-Aldrich. 3 bromo 2 methyl thiophene. Merck. Accessed March 4, 2026.
• Wikipedia. Cyclopropane. Wikipedia. Accessed March 4, 2026.
• Canadian Centre for Occupational Health and Safety. (2023, June 14). Spill Response - Chemicals. CCOHS. Accessed March 4, 2026.
• RSC Publishing. (2025, May 19). Efficient and rapid removal of thiophene sulfides from fuel using zirconia-loaded phosphotungstic acid. RSC Publishing. Accessed March 4, 2026.
• PubChem. Cyclopropane.
• e-Publications@Marquette. Synthesis of cyclopropane containing natural products. Marquette University. Accessed March 4, 2026.

Sources

• 1. evitachem.com [evitachem.com]
• 2. scienceready.com.au [scienceready.com.au]
• 3. bucknell.edu [bucknell.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thiophene - Sciencemadness Wiki [sciencemadness.org]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. benchchem.com [benchchem.com]
• 8. Cyclopropane - Wikipedia [en.wikipedia.org]
• 9. epublications.marquette.edu [epublications.marquette.edu]
• 10. Cyclopropane Disposal — Synergy Recycling [synergy-recycling.co.uk]
• 11. nj.gov [nj.gov]
• 12. sustainable-markets.com [sustainable-markets.com]
• 13. epa.gov [epa.gov]
• 14. The Laboratory Standard | Office of Clinical and Research Safety [vumc.org]
• 15. osha.gov [osha.gov]
• 16. pdf.benchchem.com [pdf.benchchem.com]
• 17. braun.matse.illinois.edu [braun.matse.illinois.edu]
• 18. Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions - Labor Security System [laborsecurity.com]
• 19. 7.2 Organic Solvents [ehs.cornell.edu]
• 20. Laboratory Waste Disposal Safety Protocols | NSTA [nsta.org]
• 21. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 22. tamut.edu [tamut.edu]
• 23. ehs.gatech.edu [ehs.gatech.edu]
• 24. How to Handle Chemical Spills – KHA Online-SDS Management [kha.com]

Personal protective equipment for handling 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene

As a Senior Application Scientist, I approach chemical safety not merely as a rigid checklist of compliance rules, but as a predictable system of physical and chemical causalities. 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene is a highly specialized building block frequently utilized in advanced drug discovery and materials science.

To handle this chemical safely, you must first understand its molecular behavior. Structurally, it combines a thiophene ring, a cyclopropyl spacer, and a highly reactive bromomethyl group. The presence of the bromomethyl moiety classifies this compound as a potent alkylating agent and a severe lachrymator [1][2]. Because the carbon-bromine bond is highly polarized, the carbon atom acts as a potent electrophile, readily undergoing bimolecular nucleophilic substitution (SN2) reactions.

In a biological context, this means the compound can covalently bind to nucleophilic sites on your DNA, RNA, and cellular proteins, leading to severe cytotoxicity, irreversible skin burns, and respiratory damage[3].

Hazard Mechanistic Profile

To design a self-validating safety protocol, we must visualize exactly how this compound interacts with biological systems if primary containment fails.

Mechanistic pathway of toxicity for bromomethyl thiophene derivatives via electrophilic alkylation.

Personal Protective Equipment (PPE) Architecture

Because alkylating agents present severe risks of chemical burns (H314) and systemic toxicity (H302, H312, H332)[1], your PPE must act as a multi-layered barrier system. Standard safety glasses are entirely insufficient for lachrymators, as vapors can easily bypass the lenses and dissolve into the moisture of your eyes[2].

Protection Zone	Required PPE Specifications	Scientific Rationale & Causality
Respiratory & Face	Chemical fume hood (Face velocity: 80–100 fpm ) + Full-face shield worn over chemical splash goggles.	The bromomethyl group vaporizes to form a lachrymator. Fume hoods provide negative pressure containment. The face shield prevents liquid splashes from reaching mucous membranes.
Hands (Primary)	Heavy-duty Butyl rubber OR double-gloved Nitrile (Minimum thickness: 8 mil ).	Brominated organics rapidly permeate thin latex or standard nitrile. Double-gloving provides a sacrificial outer layer that can be immediately shed upon contamination[4].
Body	Flame-resistant (FR), chemical-resistant lab coat + Polyethylene chemical apron.	Thiophene derivatives can be flammable and are highly skin-absorbable. The apron prevents the capillary action of spilled liquids through woven lab coat fabrics.
Footwear	Closed-toe, non-porous leather or synthetic shoes.	Prevents the pooling of spilled corrosive alkylating agents against the skin of the feet.

Standard Operating Procedure (SOP): Handling and Transfer

Do not treat this compound like a standard organic solvent. The protocol below is designed to isolate the electrophile from ambient moisture (which degrades it into corrosive hydrobromic acid) and from the operator.

Step 1: Pre-Operational Verification

• Clear the fume hood of all unnecessary clutter to ensure uninterrupted, laminar airflow.

• Verify the presence of a chemical spill kit containing inert absorbents (e.g., dry sand or vermiculite) and a basic quenching solution (e.g., 5–10% aqueous ethanolamine or dilute ammonia)[4].

Step 2: Inert Atmosphere Setup

• Because the compound is moisture-sensitive, purge your reaction flask with dry Argon or Nitrogen gas.

• Keep the stock bottle of 2-([1-(Bromomethyl)cyclopropyl]methyl)thiophene sealed under an inert atmosphere until immediately before use.

Step 3: Reagent Transfer

• Do not pour. Pouring generates microscopic aerosols and exposes the lachrymator to ambient air, risking inhalation exposure.

• Use a gastight syringe or a Teflon cannula system for liquid transfers.

• If the compound presents as a semi-solid at room temperature, use an anti-static weighing spatula and weigh it directly into a tared, sealable vial strictly inside the fume hood.

Step 4: Reaction Execution

• Conduct the reaction in a closed system equipped with a pressure-relief oil bubbler.

• Monitor the reaction temperature carefully. Nucleophilic substitutions with potent electrophiles can be highly exothermic and may require an ice bath.

End-to-end operational workflow for the safe handling, transfer, and disposal of alkylating agents.

Quenching and Waste Disposal Plan

The fundamental chemical principle of disposing of an alkylating agent is to deliberately react it with a sacrificial nucleophile before it leaves the fume hood, thereby permanently neutralizing its toxicity.

• In-Situ Quenching : Do not dispose of the unreacted bromomethyl compound directly into a general waste carboy. Instead, slowly add a sacrificial nucleophile (such as dilute aqueous ammonia, ethanolamine, or a thiol-based scavenger) to the reaction vessel or residual reagent[4].

• Hydrolysis : Stir the mixture at room temperature for at least 2 to 4 hours to ensure complete conversion of the toxic bromomethyl group into a benign alcohol or amine derivative.

• Segregation : Once fully quenched, transfer the mixture to a clearly labeled "Halogenated Organic Waste" container.

• Decontamination : Wash all glassware, syringes, and spatulas with a dilute alkaline solution inside the hood before removing them for standard laboratory cleaning.

Emergency Spill Response

• Small Spills (Inside the Fume Hood) : Immediately cover the spill with an inert absorbent like sand or silica gel[5]. Do not use combustible materials like paper towels. Carefully scoop the solid into a hazardous waste container using a non-sparking tool. Decontaminate the surface with a dilute amine solution.

• Large Spills (Outside the Fume Hood) : Evacuate the laboratory immediately. The lachrymatory vapors will rapidly incapacitate personnel who are not wearing a Self-Contained Breathing Apparatus (SCBA)[4]. Secure the doors and immediately alert your institution's Environmental Health and Safety (EH&S) response team.

References

• [1] PubChem. "2-(Bromomethyl)thiophene | CID 11829978." National Institutes of Health (NIH). Available at:[Link]

• [2] Interactive Learning Paradigms, Inc. "The MSDS HyperGlossary: Lachrymator." ILPI. Available at: [Link]

• [3] Occupational Safety and Health Administration (OSHA). "Controlling Occupational Exposure to Hazardous Drugs - Alkylating Agents." United States Department of Labor. Available at: [Link]

Sources

• 1. 2-(Bromomethyl)thiophene | C5H5BrS | CID 11829978 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. The MSDS HyperGlossary: Lachrymator [ilpi.com]
• 3. Hazardous Drugs - Controlling Occupational Exposure to Hazardous Drugs | Occupational Safety and Health Administration [osha.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. static.cymitquimica.com [static.cymitquimica.com]